Trihydro(tetrahydrofuran)boron-d3

• CAS: 96220-57-4

Core Science & Biosynthesis

Trihydro(tetrahydrofuran)boron-d3: A Technical Guide for Researchers

An in-depth examination of the properties, applications, and experimental protocols of Trihydro(tetrahydrofuran)boron-d3 for professionals in scientific research and drug development.

Trihydro(tetrahydrofuran)boron-d3, the deuterated analog of the widely utilized borane-tetrahydrofuran complex, serves as a critical reagent and analytical tool in modern chemistry and pharmacology. Its isotopic purity offers unique advantages in mechanistic studies, quantitative analysis, and the synthesis of deuterated molecules. This guide provides a comprehensive overview of its physicochemical properties, primary applications, and detailed experimental methodologies.

Core Properties

Trihydro(tetrahydrofuran)boron-d3, also known as Trideuterio(tetrahydrofuran)boron, is a complex where the three hydrogen atoms of borane are replaced with deuterium.[1] This isotopic substitution is key to its utility, particularly in applications requiring mass differentiation.[2]

Physicochemical Data

The fundamental properties of Trihydro(tetrahydrofuran)boron-d3 are summarized below, with data for its non-deuterated counterpart provided for comparison.

Property	Trihydro(tetrahydrofuran)boron-d3	Trihydro(tetrahydrofuran)boron
Molecular Formula	BD₃·C₄H₈O	BH₃·C₄H₈O
Molecular Weight	88.96 g/mol [1]	85.94 g/mol [3]
Exact Mass	89.109 u[1]	86.090 u[3]
CAS Number	96220-57-4[1]	14044-65-6[3]
Appearance	Typically a solid at room temperature or a solution in THF.[1]	Colorless liquid (as a complex in THF).[3]
Density (of 1M THF soln)	~0.89 g/mL[1]	0.898 g/mL at 25 °C[3]
Melting Point	-108 °C[1]	-66 °C[4]
Boiling Point	65-67 °C (of THF solution)[1]	~66 °C (of THF)[5]
Flash Point	-17 °C[1]	-17 °C (1 °F)[4]
Solubility in Water	Reacts violently.	Reacts violently.
Storage Conditions	2-8°C under an inert atmosphere.[3]	0-5°C under an inert atmosphere.[6]

Spectroscopic Data

Spectroscopic analysis is crucial for confirming the identity and purity of Trihydro(tetrahydrofuran)boron-d3.

• ¹¹B NMR: The ¹¹B NMR spectrum of the non-deuterated borane-THF complex shows a characteristic quartet due to coupling with the three protons. In contrast, Trihydro(tetrahydrofuran)boron-d3 is expected to exhibit a broad singlet in its ¹¹B NMR spectrum, a result of the deuterium substitution.[7]

• IR Spectroscopy: The infrared spectrum of the borane-THF complex is characterized by strong B-H stretching vibrations. For the deuterated analog, these bands would shift to lower frequencies.

Applications in Research and Development

The primary uses of Trihydro(tetrahydrofuran)boron-d3 stem from the presence of deuterium.

Deuterated Internal Standard for LC-MS

In quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS), deuterated internal standards are considered the gold standard.[8] Trihydro(tetrahydrofuran)boron-d3 can be used to synthesize these standards. An ideal internal standard co-elutes with the analyte and has a similar ionization efficiency, but a different mass-to-charge ratio, allowing for accurate quantification by correcting for variations in sample preparation, matrix effects, and instrument response.[9][10] The use of a deuterated standard is recognized by regulatory bodies like the FDA and EMA for bioanalytical method validation.[8]

Tracers in Pharmacokinetic Studies

Deuteration of a drug molecule can subtly alter its metabolic and pharmacokinetic profiles.[1] By incorporating deuterium using Trihydro(tetrahydrofuran)boron-d3, researchers can create tracer compounds. These tracers are invaluable in Drug Metabolism and Pharmacokinetics (DMPK) studies to precisely track the absorption, distribution, metabolism, and excretion of a drug and its metabolites.[8]

Reagent in Deuterated Organic Synthesis

Trihydro(tetrahydrofuran)boron-d3 is a key reagent for introducing deuterium into organic molecules with high regio- and stereoselectivity through hydroboration reactions.[11] This is particularly useful in synthesizing deuterated analogs of biologically active compounds for mechanistic studies or to intentionally alter their metabolic pathways.

Experimental Protocols

Detailed methodologies are essential for the safe and effective use of Trihydro(tetrahydrofuran)boron-d3.

General Handling and Safety Precautions

Borane-THF complexes are highly flammable, react violently with water, and may form explosive peroxides upon contact with air.[3] All manipulations should be conducted in a well-ventilated fume hood under an inert atmosphere (e.g., nitrogen or argon) using dry glassware and solvents.[12] Personal protective equipment, including flame-resistant clothing, safety goggles, and gloves, is mandatory.[6] Solutions are typically stabilized and should be stored refrigerated.[6]

Protocol 1: Hydroboration-Oxidation of an Alkene

This protocol describes the deuteroboration of an alkene followed by oxidation to yield a deuterated alcohol. The reaction must be performed under an inert atmosphere using Schlenk line techniques.[12]

Materials:

• Alkene (e.g., 1-octene)

• Trihydro(tetrahydrofuran)boron-d3 (1.0 M solution in THF)

• Anhydrous THF

• Sodium hydroxide (3 M aqueous solution)

• Hydrogen peroxide (30% aqueous solution, handle with extreme caution )

• Diethyl ether (or other extraction solvent)

• Anhydrous magnesium sulfate (MgSO₄)

• Inert gas (high purity argon or nitrogen)

Procedure:

• Setup: Assemble a dry, two-necked round-bottom flask with a magnetic stir bar, a rubber septum, and a condenser connected to a Schlenk line. Purge the entire system with inert gas.

• Hydroboration: To the flask, add the alkene (1 equivalent) dissolved in anhydrous THF via syringe. Cool the flask to 0°C in an ice bath. Slowly add the Trihydro(tetrahydrofuran)boron-d3 solution (0.33 equivalents for complete reaction with the alkene) dropwise via syringe over 10-15 minutes while stirring. After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

• Oxidation: Cool the reaction mixture back to 0°C. Slowly and carefully add the 3 M NaOH solution, followed by the dropwise addition of 30% H₂O₂. The addition of hydrogen peroxide is exothermic and should be done cautiously to maintain the temperature below 40°C.

• Workup: After the addition is complete, stir the mixture at room temperature for 1 hour. Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 times).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to obtain the crude deuterated alcohol. The product can be further purified by column chromatography if necessary.

Caption: Experimental workflow for the deuteroboration-oxidation of an alkene.

Protocol 2: Use as an Internal Standard in a Pharmacokinetic Study

This protocol outlines the general workflow for using a deuterated analyte, synthesized using Trihydro(tetrahydrofuran)boron-d3, as an internal standard (IS) for a pharmacokinetic study.

Materials:

• Biological matrix samples (e.g., plasma, whole blood) from the study.

• Deuterated internal standard (IS) stock solution of known concentration.

• Non-deuterated analyte for calibration curve standards and quality controls (QCs).

• Blank biological matrix.

• Appropriate solvents for extraction (e.g., acetonitrile, methanol).

Procedure:

• Preparation of Standards and QCs: Prepare calibration standards and quality control samples by spiking known amounts of the non-deuterated analyte into the blank biological matrix.

• Sample Preparation:

  • Aliquot a specific volume of the unknown samples, calibration standards, and QCs into individual tubes.

  • Add a fixed volume of the deuterated internal standard stock solution to every tube (except for blank matrix samples used to check for interference). This should be done as early as possible in the workflow to account for variability in subsequent steps.[13]

  • Perform sample cleanup, typically protein precipitation (e.g., by adding cold acetonitrile) or liquid-liquid extraction.

  • Vortex and centrifuge the samples to pellet precipitated proteins or separate layers.

• Analysis:

  • Transfer the supernatant or the organic layer to a new set of vials or a 96-well plate.

  • Evaporate the solvent and reconstitute the residue in a mobile phase-compatible solution.

  • Inject the samples into the LC-MS/MS system.

• Data Processing:

  • Monitor the specific mass transitions for both the analyte and the deuterated internal standard.

  • Calculate the peak area ratio of the analyte to the IS for all samples, standards, and QCs.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

Caption: Workflow for using a deuterated internal standard in a pharmacokinetic study.

References

• 1. Trihydro(tetrahydrofuran)boron-d3 ((T-4)-Trihydro-d3-(tetrahydrofuran)boron; Hydride-d, boron complex; Trideuterio(tetrahydrofuran)boron; Trideuteroborane-tetrahydrofuran complex) | Isotope-Labeled Compounds | 96220-57-4 | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. echemi.com [echemi.com]
• 4. scispace.com [scispace.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Borane Tetrahydrofuran [commonorganicchemistry.com]
• 7. rsc.org [rsc.org]
• 8. resolvemass.ca [resolvemass.ca]
• 9. texilajournal.com [texilajournal.com]
• 10. nebiolab.com [nebiolab.com]
• 11. Applications of Borane-tetrahydrofuran Complex_Chemicalbook [chemicalbook.com]
• 12. benchchem.com [benchchem.com]
• 13. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to Trihydro(tetrahydrofuran)boron-d3: Synthesis, Characterization, and Application in Deuterated Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trihydro(tetrahydrofuran)boron-d3, a deuterated analog of the widely used borane-tetrahydrofuran complex, serves as a valuable reagent in organic synthesis, particularly for the introduction of deuterium labels into molecules. This stable isotope-labeled compound is instrumental in various stages of drug development, including metabolic studies, pharmacokinetic analysis, and as an internal standard for quantitative bioanalysis by mass spectrometry or NMR.[1][2] The substitution of hydrogen with deuterium can influence the metabolic fate of a drug, potentially leading to improved pharmacokinetic profiles.[1] This guide provides a comprehensive overview of the chemical structure, synthesis, and key applications of Trihydro(tetrahydrofuran)boron-d3, with detailed experimental protocols and quantitative data.

Chemical Structure and Properties

Trihydro(tetrahydrofuran)boron-d3 is a complex formed between borane-d3 (BD3) and tetrahydrofuran (THF). The THF molecule acts as a Lewis base, donating a pair of electrons to the electron-deficient boron atom of borane, thereby stabilizing the reagent.[3] This complex is typically supplied as a solution in THF.

Quantitative Data Summary

The key physicochemical and spectroscopic properties of Trihydro(tetrahydrofuran)boron-d3 are summarized in the table below.

Property	Value	Reference(s)
Chemical Formula	C4H8D3BO
Molecular Weight	88.96 g/mol
CAS Number	96220-57-4
Appearance	Colorless solution in THF	[4]
11B NMR Chemical Shift	δ 0.8 ppm (quartet)	[1]
Isotopic Purity	Typically ≥98 atom % D	[5]

Synthesis and Characterization

The synthesis of Trihydro(tetrahydrofuran)boron-d3 involves the generation of diborane-d6 (B2D6) gas, which is then passed through tetrahydrofuran to form the stable complex.[1]

Experimental Protocol: Synthesis of Trihydro(tetrahydrofuran)boron-d3

This protocol is adapted from the procedure reported by Josyula et al.[1]

Materials:

• Sodium borodeuteride (NaBD4)

• Boron trifluoride diethyl etherate (BF3·Et2O)

• Triglyme (triethylene glycol dimethyl ether), anhydrous

• Tetrahydrofuran (THF), anhydrous

Procedure:

• A flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a gas outlet is charged with sodium borodeuteride (X g, Y mol) and anhydrous triglyme (Z mL) under an inert atmosphere (e.g., nitrogen or argon).

• The gas outlet is connected via a cold trap (-78 °C) to a second flask containing anhydrous THF (A mL), also under an inert atmosphere and cooled to 0 °C.

• Boron trifluoride diethyl etherate (B mL, C mol) is added dropwise to the stirred suspension of NaBD4 in triglyme over a period of 50-60 minutes.

• The generated diborane-d6 gas is passed through the cold trap to remove any volatile impurities and then bubbled into the cold THF.

• After the addition of BF3·Et2O is complete, the reaction is allowed to stir for an additional 40-60 minutes to ensure all the gas has been transferred.

• The concentration of the resulting Trihydro(tetrahydrofuran)boron-d3 solution in THF can be determined by hydride analysis.[1]

Characterization

11B NMR Spectroscopy: The 11B NMR spectrum of Trihydro(tetrahydrofuran)boron-d3 in THF shows a characteristic quartet at approximately 0.8 ppm.[1] This is a key indicator of the formation of the BH3-THF complex, with the splitting pattern arising from the coupling of the boron-11 nucleus with the three deuterium atoms. In contrast, the non-deuterated analog, BH3-THF, exhibits a 1:3:3:1 quartet due to coupling with protons.[6]

Isotopic Purity Analysis: The isotopic enrichment of Trihydro(tetrahydrofuran)boron-d3 can be determined using mass spectrometry or NMR spectroscopy. High-resolution mass spectrometry (HR-MS) can be used to analyze the isotopologue distribution.[7] 1H NMR can also provide an estimate of isotopic purity by comparing the integration of any residual B-H signals with the signals of the THF solvent.

Applications in Organic Synthesis: Hydroboration-Oxidation

A primary application of Trihydro(tetrahydrofuran)boron-d3 is in the hydroboration-oxidation of alkenes to produce deuterated alcohols. This two-step reaction sequence results in the anti-Markovnikov addition of a deuterium atom and a hydroxyl group across the double bond.

Experimental Protocol: Hydroboration-Oxidation of Styrene

This protocol is a representative example and is adapted from procedures for the non-deuterated analog.[8][9]

Materials:

• Styrene

• Trihydro(tetrahydrofuran)boron-d3 (1 M solution in THF)

• Sodium hydroxide (NaOH) solution (e.g., 3 M)

• Hydrogen peroxide (H2O2, 30% aqueous solution)

• Diethyl ether

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO4), anhydrous

Procedure:

Part 1: Hydroboration

• A flame-dried, round-bottom flask equipped with a magnetic stir bar and a septum is charged with styrene (X g, Y mmol) and placed under an inert atmosphere.

• Anhydrous THF (Z mL) is added, and the solution is cooled to 0 °C in an ice bath.

• Trihydro(tetrahydrofuran)boron-d3 solution (A mL, 1 M in THF, B mmol) is added dropwise via syringe over 10-15 minutes.

• The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature and stirred for an additional 1-2 hours.

Part 2: Oxidation

• The reaction mixture is cooled back to 0 °C.

• Sodium hydroxide solution (C mL, 3 M) is carefully added dropwise, followed by the slow, dropwise addition of 30% hydrogen peroxide (D mL). Caution: The addition of hydrogen peroxide is exothermic.

• The mixture is stirred at room temperature for 1-2 hours or until the reaction is complete (monitored by TLC).

• The reaction is quenched by the addition of water, and the aqueous layer is extracted with diethyl ether (3 x E mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude deuterated alcohol product.

• The product can be purified by column chromatography on silica gel.

Visualizations

Chemical Structure of Trihydro(tetrahydrofuran)boron-d3

Caption: Structure of Trihydro(tetrahydrofuran)boron-d3.

Synthesis Workflow

Caption: Synthesis of Trihydro(tetrahydrofuran)boron-d3.

Hydroboration-Oxidation Mechanism

Caption: Mechanism of Hydroboration-Oxidation.

References

• 1. researchgate.net [researchgate.net]
• 2. Preparation, NMR characterization, and labeling reactions of tritiated borane-THF complex and high specific radioactivity [inis.iaea.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Borane–tetrahydrofuran - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. repository.rit.edu [repository.rit.edu]
• 9. youtube.com [youtube.com]

An In-depth Technical Guide to the Synthesis and Preparation of Trihydro(tetrahydrofuran)boron-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, preparation, and characterization of Trihydro(tetrahydrofuran)boron-d3 (BD₃-THF), a valuable deuterated reagent in organic synthesis. The methodologies detailed herein are compiled from established literature, offering a robust resource for professionals in research and drug development.

Introduction

Trihydro(tetrahydrofuran)boron-d3, also known as borane-d3-THF complex, is the deuterated analog of the widely used reducing agent, borane-tetrahydrofuran complex (BH₃-THF).[1] Its primary utility lies in its ability to introduce deuterium labels into molecules with high stereoselectivity through hydroboration and reduction reactions.[2][3] This isotopic labeling is crucial for mechanistic studies, as internal standards in mass spectrometry-based quantitative analysis, and to potentially modify the pharmacokinetic and metabolic profiles of drug candidates.[1] The complex is typically handled as a solution in tetrahydrofuran (THF), where the THF molecule coordinates to the electron-deficient boron atom, stabilizing the otherwise dimeric diborane-d6 (B₂D₆).[4]

Synthesis of Trihydro(tetrahydrofuran)boron-d3

The most common and convenient method for the preparation of Trihydro(tetrahydrofuran)boron-d3 involves the reaction of sodium borodeuteride (NaBD₄) with boron trifluoride etherate (BF₃·OEt₂).[3] This reaction generates diborane-d6 gas, which is subsequently trapped in anhydrous tetrahydrofuran to form the stable BD₃-THF complex.

Chemical Reaction

The overall chemical transformation can be represented as follows:

3 NaBD₄ + 4 BF₃·OEt₂ → 2 B₂D₆↑ + 3 NaBF₄ + 4 Et₂O

B₂D₆ + 2 THF → 2 BD₃·THF

Experimental Protocol

The following protocol is adapted from the procedure described by Todd et al.[3]

Materials:

• Sodium borodeuteride (NaBD₄)

• Anhydrous tetraglyme

• Boron trifluoride etherate (BF₃·OEt₂)

• Anhydrous tetrahydrofuran (THF)

• N-isopropyl-N-methyl-t-butylamine (NIMBA) (for stabilization)

Procedure:

• In an oven-dried, round-bottomed flask equipped with a magnetic stirrer, charge sodium borodeuteride (26 g, 621 mmol) and anhydrous tetraglyme (175 mL, 968 mmol).

• Cool the resulting turbid solution to 0 °C in an ice bath.

• Slowly add boron trifluoride etherate (105 mL, 0.826 mmol) to the reaction mixture over a period of 50 minutes while maintaining the temperature at 0 °C.

• After approximately 50% of the BF₃·OEt₂ has been added, the generation of diborane-d6 gas will commence.

• Pass the generated B₂D₆ gas through a -78 °C cold trap (to remove any volatile impurities) and then bubble it into a separate flask containing agitated, anhydrous tetrahydrofuran (600 g, 9 mol) at 0 °C.

• The generation of diborane-d6 will cease approximately 40 minutes after the completion of the BF₃·OEt₂ addition.

• For enhanced stability, a hindered amine such as N-isopropyl-N-methyl-t-butylamine (NIMBA) can be added to the final solution to a concentration of 0.005 M.[3]

Purification

For most applications, the prepared solution of BD₃-THF can be used directly. However, for applications requiring higher purity, cryogenic distillation can be employed. The crude BD₃·THF can be distilled at -30°C under reduced pressure (10 mmHg) to remove volatile byproducts.[3]

Quantitative Data

The following table summarizes the key quantitative data associated with the synthesis of Trihydro(tetrahydrofuran)boron-d3.

Parameter	Value	Reference
Molar Mass	88.96 g/mol	[5]
Typical Concentration	1 M in THF	[3]
¹¹B NMR Chemical Shift	0.8 ppm (quartet)	[3]
Stabilizer Concentration	0.005 M NIMBA	[3]

Characterization

The primary method for characterizing Trihydro(tetrahydrofuran)boron-d3 is Nuclear Magnetic Resonance (NMR) spectroscopy.

• ¹¹B NMR: The ¹¹B NMR spectrum of the non-deuterated BH₃-THF complex shows a distinctive quartet due to the coupling of the boron-11 nucleus with the three hydrogen atoms.[6] For the deuterated analog, BD₃-THF, the ¹¹B NMR spectrum is expected to show a single broad signal, as the coupling to deuterium (a quadrupolar nucleus) is typically not resolved.[6] However, the literature reporting the synthesis of BD₃-THF describes a quartet at 0.8 ppm, which may indicate the observation of the ¹¹B-{¹H} coupled spectrum where the deuterium coupling is not explicitly mentioned or resolved.[3]

• ¹H NMR: The ¹H NMR spectrum will show signals corresponding to the tetrahydrofuran solvent. The absence of a signal corresponding to B-H protons confirms the successful deuteration.

• Hydride Analysis: The concentration of the active hydride (deuteride) can be determined by reacting an aliquot of the solution with a mixture of glycerol and water and measuring the volume of evolved hydrogen (in this case, HD) gas.[3]

Signaling Pathways and Experimental Workflows

Synthesis Reaction Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]

In-Depth Technical Guide: Trihydro(tetrahydrofuran)boron-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trihydro(tetrahydrofuran)boron-d3, a deuterated form of the borane tetrahydrofuran complex. This document is intended for an audience of researchers, scientists, and professionals in drug development who utilize isotopically labeled compounds in their work.

Core Quantitative Data

The key physicochemical properties of Trihydro(tetrahydrofuran)boron-d3 are summarized in the table below for easy reference and comparison.

Property	Value	References
Molecular Weight	88.96 g/mol	[1][2][3]
Exact Mass	89.109	[1]
Molecular Formula	BD3·THF	[1][4]
CAS Number	96220-57-4	[1][2][3][4]
Appearance	Typically a solid at room temperature or a colorless liquid.	[1][5][6]
Density	0.89 g/mL	[4]
Boiling Point	65-67 °C	[4][6]
Melting Point	-108 °C	[4]
Flash Point	-17 °C	[4]

Applications in Research and Development

Trihydro(tetrahydrofuran)boron-d3 serves as the deuterium-labeled counterpart to Trihydro(tetrahydrofuran)boron.[1][2][4] The incorporation of stable heavy isotopes like deuterium is a common practice in the drug development process, primarily for use as tracers in quantitative analysis.[1][2][7] Deuteration can potentially influence the pharmacokinetic and metabolic profiles of pharmaceutical compounds.[1][2][7] This specific compound can be employed as a tracer or as an internal standard for quantitative analyses using techniques such as NMR, GC-MS, or LC-MS.[2][7]

Experimental Workflow: Use as an Internal Standard

The following diagram illustrates a generalized workflow for the application of Trihydro(tetrahydrofuran)boron-d3 as an internal standard in a quantitative analysis, such as LC-MS.

Caption: A generalized workflow for using Trihydro(tetrahydrofuran)boron-d3 as an internal standard.

Experimental Protocols

While specific experimental protocols are highly dependent on the application, a general procedure for preparing a solution for in vivo administration is provided below for reference. These are general formulations and have not been independently validated.[1]

Preparation of an Injection Formulation (Example)

This protocol outlines the preparation of a common vehicle for substances with low water solubility.

Materials:

• Dimethyl sulfoxide (DMSO)

• Tween 80

• Saline (0.9% sodium chloride in ddH₂O)

• Trihydro(tetrahydrofuran)boron-d3

Procedure:

• Prepare a stock solution of Trihydro(tetrahydrofuran)boron-d3 in DMSO. The concentration will depend on the desired final concentration.

• To formulate the injection solution, combine the components in the following ratio: 10% DMSO stock solution, 5% Tween 80, and 85% saline.

• For example, to prepare 1 mL of the final formulation, carefully add 100 µL of the DMSO stock solution to 50 µL of Tween 80.

• Mix thoroughly.

• Add 850 µL of saline to the mixture and mix until a clear solution is obtained.

Note: It is crucial to test the solubility and stability of the compound in the chosen formulation with a small amount of the product before preparing a larger batch.[1]

Safety and Handling

Trihydro(tetrahydrofuran)boron and its deuterated form are highly flammable and react violently with water.[5][6] It is imperative to handle this compound under an inert atmosphere and store it under refrigerated conditions (-5°C to 5°C), protected from light.[3] Always consult the Safety Data Sheet (SDS) for complete safety and handling information.

References

• 1. Trihydro(tetrahydrofuran)boron-d3 ((T-4)-Trihydro-d3-(tetrahydrofuran)boron; Hydride-d, boron complex; Trideuterio(tetrahydrofuran)boron; Trideuteroborane-tetrahydrofuran complex) | Isotope-Labeled Compounds | 96220-57-4 | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Borane-d₃ (D, 98%) (1 molar in THF) + 0.005M NaBD₄ - Cambridge Isotope Laboratories, DLM-1315-0.25 [isotope.com]
• 4. Trideuterio(tetrahydrofuran)boron | 96220-57-4 [chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. acs.org [acs.org]
• 7. medchemexpress.com [medchemexpress.com]

A Technical Guide to the Stability and Storage of Trihydro(tetrahydrofuran)boron-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage conditions for Trihydro(tetrahydrofuran)boron-d3. Understanding these parameters is critical for ensuring the safe handling, efficacy, and reproducibility of experiments involving this valuable deuterated reagent. The information presented is a synthesis of safety data sheets and analytical literature for borane-tetrahydrofuran complexes.

Core Stability Profile

Trihydro(tetrahydrofuran)boron-d3, typically supplied as a 1 M solution in tetrahydrofuran (THF), is a potent reducing agent. Its stability is influenced by several factors, primarily its sensitivity to air, moisture, and temperature. The pure compound is known to be unstable, necessitating its supply as a solution. The deuterated form is expected to exhibit a stability profile similar to its non-deuterated counterpart.

The primary degradation pathways include:

• Reaction with Moisture: The borane complex reacts violently with water, including atmospheric moisture, to produce hydrogen gas and boric acid. This reaction is rapid and can lead to a significant pressure buildup in sealed containers.

• Air Oxidation and Peroxide Formation: The tetrahydrofuran (THF) solvent is susceptible to the formation of explosive peroxides upon prolonged exposure to air, a process accelerated by light.[1][2][3] Over time, the concentration of these peroxides can increase to dangerous levels, posing a significant explosion hazard, especially upon heating or concentration.[4]

• Thermal Decomposition: The borane-THF complex is thermally unstable and should be kept refrigerated.[5] At temperatures above 50°C, it can decompose, potentially cleaving the ether ring and evolving diborane gas.[5]

Summary of Stability Hazards and Mitigation Strategies

Hazard	Description	Mitigation Strategy
Moisture Sensitivity	Reacts violently with water, releasing flammable hydrogen gas.[6]	Handle and store under an inert atmosphere (e.g., nitrogen, argon).[7] Use dry solvents and glassware. Keep containers tightly sealed.[8]
Air Sensitivity & Peroxide Formation	The THF solvent can form explosive peroxides upon exposure to air and light.[1][9]	Store in airtight, opaque containers.[2] Date containers upon opening and periodically test for peroxides.[9][10] Purchase in small quantities and use within the recommended timeframe.[1]
Thermal Instability	Decomposes upon heating, potentially releasing flammable diborane gas.[5]	Store at recommended refrigerated temperatures (2-8°C).[8] Avoid exposure to heat sources.
Incompatibility	Reacts vigorously with acids, acid chlorides, acid anhydrides, alcohols, bromine, and oxidizing agents.[6]	Store away from incompatible materials. Ensure dedicated and clean equipment for handling.

Recommended Storage Conditions

Proper storage is paramount to maintaining the quality and safety of Trihydro(tetrahydrofuran)boron-d3. The following table summarizes the optimal storage conditions.

Parameter	Recommendation	Rationale
Temperature	2-8°C.[8]	To minimize thermal decomposition of the borane complex and slow the rate of peroxide formation.
Atmosphere	Under an inert gas (e.g., nitrogen or argon).[7]	To prevent reaction with atmospheric moisture and oxygen.
Container	Tightly sealed, opaque container, such as an amber glass bottle.[2]	To protect from moisture, air, and light.
Storage Area	A cool, dry, and well-ventilated area designated for flammable and water-reactive chemicals.[11]	To ensure a safe storage environment and prevent accidental contact with incompatible materials.
Labeling	Containers should be clearly labeled with the date received and the date opened.[2]	To track the age of the reagent and ensure it is tested for peroxides within recommended intervals.

Analytical Methods for Stability Assessment

Regularly assessing the stability of Trihydro(tetrahydrofuran)boron-d3 is crucial. This involves testing for both the degradation of the THF solvent (peroxide formation) and the concentration of the active borane-d3 complex.

Experimental Protocol: Peroxide Testing

1. Semi-Quantitative Peroxide Test Strips:

This is a rapid and convenient method for routine screening.

• Methodology:

  • Immerse the test strip into the Trihydro(tetrahydrofuran)boron-d3 solution for approximately 1 second.[10]

  • Allow the solvent to evaporate from the strip.

  • Expose the reaction zone to moisture by either breathing on it multiple times or briefly dipping it in distilled water.[10]

  • Compare the resulting color of the reaction zone to the color scale provided by the manufacturer to determine the approximate peroxide concentration.[10]

2. Qualitative/Semi-Quantitative Potassium Iodide Test:

This method provides a visual indication of the presence of peroxides.

• Methodology:

  • In a fume hood, add approximately 10 mL of the Trihydro(tetrahydrofuran)boron-d3 solution to a clear test tube.

  • Prepare a fresh 10% (w/v) solution of potassium iodide in distilled water.

  • Add 1 mL of the freshly prepared potassium iodide solution to the test tube containing the sample.[10]

  • Shake the mixture well.

  • A yellow to brown color in the aqueous phase indicates the presence of peroxides. The intensity of the color is proportional to the peroxide concentration.[10] For a more definitive result, a few drops of starch solution can be added; a blue-black color confirms the presence of iodine, and therefore peroxides.[10]

Note: The ASTM E299 standard test method provides a more quantitative approach for determining trace amounts of peroxides in organic solvents and can be adapted for this purpose if precise quantification is required.[7][11]

Experimental Protocol: Determination of Active Borane-d3 Concentration

Gasometric Analysis:

This method quantifies the active hydride content by measuring the volume of hydrogen gas evolved upon reaction with a protic solvent.

• Principle: The active B-D bonds react with a protic solvent (e.g., a mixture of glycerol and water) to release deuterium gas (D₂). The volume of the evolved gas is directly proportional to the concentration of the active borane-d3.

• Methodology:

  • Assemble a gas burette connected to a reaction flask containing a hydrolysis solution (e.g., a 1:1 mixture of glycerol and water).

  • Purge the system with an inert gas.

  • Inject a precise volume of the Trihydro(tetrahydrofuran)boron-d3 solution into the hydrolysis flask.

  • Measure the volume of deuterium gas evolved using the gas burette.

  • Calculate the molar concentration of the active borane-d3 based on the stoichiometry of the reaction and the measured volume of gas, correcting for temperature and pressure.

Visualizing Stability and Handling

The following diagrams illustrate the key factors affecting the stability of Trihydro(tetrahydrofuran)boron-d3 and a recommended workflow for its safe handling and storage.

Caption: Factors influencing the stability of Trihydro(tetrahydrofuran)boron-d3.

Caption: Recommended workflow for storage and handling.

References

• 1. Peroxide Forming Chemicals | Florida Tech [fit.edu]
• 2. louisville.edu [louisville.edu]
• 3. Peroxide-Forming Chemicals · Connecticut College [conncoll.edu]
• 4. ehs.uci.edu [ehs.uci.edu]
• 5. media.msanet.com [media.msanet.com]
• 6. fishersci.com [fishersci.com]
• 7. infinitalab.com [infinitalab.com]
• 8. benchchem.com [benchchem.com]
• 9. ehs.washington.edu [ehs.washington.edu]
• 10. docs.csg.ed.ac.uk [docs.csg.ed.ac.uk]
• 11. matestlabs.com [matestlabs.com]

Safety Data Sheet: A Technical Guide to Trihydro(tetrahydrofuran)boron-d3

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety data for Trihydro(tetrahydrofuran)boron-d3, commonly supplied as a 1M solution in tetrahydrofuran (THF). The information is compiled from various safety data sheets to ensure a thorough understanding of the substance's properties and associated hazards.

Section 1: Chemical Product and Company Identification

Product Name:	Trihydro(tetrahydrofuran)boron-d3
Synonyms:	Borane-d3, 1M in tetrahydrofuran; (T-4)-Trihydro-d3-(tetrahydrofuran)boron; Trideuterio(tetrahydrofuran)boron; Trideuteroborane-tetrahydrofuran complex[1][2]
Chemical Formula:	C₄H₈D₃BO
CAS Number:	13763-62-7 (for the complex)

Section 2: Hazards Identification

Emergency Overview: This substance is a colorless liquid that is extremely flammable and reacts violently with water, releasing flammable gases that can ignite spontaneously.[3][4] It may form explosive peroxides upon storage.[5] The vapor can cause flash fires.[3][5] It is harmful if swallowed and causes severe skin and eye irritation or damage.[4][6] Inhalation may lead to respiratory tract irritation and central nervous system effects, including dizziness and headache.[3][5] It is also suspected of causing cancer.[4]

GHS Classification:

Classification	Category
Flammable liquids	2[4][6]
Substances and mixtures which, in contact with water, emit flammable gases	1[4][6]
Acute toxicity, Oral	4[4][6]
Skin Corrosion/Irritation	2[4][6]
Serious Eye Damage/Eye Irritation	1[4][6]
Carcinogenicity	2[4]
Specific target organ toxicity (single exposure)	3 (Respiratory system, Central nervous system)[4]

Hazard Statements:

• H225: Highly flammable liquid and vapour.

• H260: In contact with water releases flammable gases which may ignite spontaneously.

• H302: Harmful if swallowed.[6]

• H318: Causes serious eye damage.

• H335: May cause respiratory irritation.

• H336: May cause drowsiness or dizziness.

• H351: Suspected of causing cancer.

Section 3: Composition and Information on Ingredients

This product is typically supplied as a solution.

Component	CAS Number	Weight %
Tetrahydrofuran	109-99-9	~90-91%[7]
Borane-d3/THF complex	13763-62-7	~9-10%[5]

Section 4: Physical and Chemical Properties

The following data pertains to the 1M solution of the borane complex in THF.

Property	Value
Appearance	Colorless liquid[4]
Odor	Stench[5][4]
Melting Point/Range	-108 °C / -162.4 °F[4]
Boiling Point/Range	~65-66 °C / 149-150.8 °F[7][4]
Flash Point	-21 to -21.7 °C / -5.8 to -7.1 °F[7][4]
Specific Gravity	0.876[7][4]
Autoignition Temperature	103 °C / 217.4 °F[4]
Vapor Pressure	145 mmHg @ 20 °C[4]
Solubility	Reacts with water[4]
Flammability Limits (in air)	Upper: 13 vol %, Lower: 1.5 vol %[4]

Section 5: Stability and Reactivity

• Reactivity: Reacts violently with water, moist air, alcohols, and acids, releasing flammable hydrogen gas which can ignite explosively.[3]

• Chemical Stability: The product is sensitive to air and moisture.[4] It can form explosive peroxides upon long-term storage, especially when exposed to air.[3][5]

• Conditions to Avoid: Exposure to heat, sparks, open flames, moist air, or water.[7][3][4]

• Incompatible Materials: Strong oxidizing agents, acids, water, alcohols, acid chlorides, and acid anhydrides.[3][4]

• Hazardous Decomposition Products: Hydrogen, diborane, carbon monoxide, carbon dioxide, and boron oxides.[3][4]

Experimental Protocols: Handling and Emergency Procedures

Safe Handling Protocol

This protocol outlines the necessary steps for the safe handling of Trihydro(tetrahydrofuran)boron-d3 solution.

• Preparation:

  • Work must be conducted in a chemical fume hood.

  • Ensure an eyewash station and safety shower are readily accessible and in good working order.[7][3]

  • All equipment must be thoroughly dried and purged with an inert gas (e.g., dry nitrogen) before use.[3]

• Personal Protective Equipment (PPE):

  • Wear flame-retardant antistatic protective clothing.

  • Use chemical safety goggles or a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7][4]

  • Wear appropriate chemical-resistant gloves and clothing to prevent skin exposure.[7][4]

  • If inhalation of vapor is possible, use a NIOSH/MSHA-approved self-contained breathing apparatus (SCBA) with a full facepiece operated in a positive-pressure mode.[3]

• Handling Procedure:

  • Handle the substance under an inert atmosphere, such as dry nitrogen gas.[7][3]

  • Use non-sparking tools and explosion-proof equipment.[7][8]

  • Bond and ground all transfer containers and equipment to prevent static discharge.[7][3]

  • Keep the container tightly closed when not in use.[3]

  • Avoid contact with eyes, skin, and clothing.[3]

  • Do not breathe vapor or mist.[3]

  • After handling, wash hands and any exposed skin thoroughly.[7]

Emergency Response Protocol: Chemical Spill

This protocol details the steps to be taken in the event of a chemical spill.

• Immediate Actions:

  • Evacuate personnel from the danger area.

  • Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[7][8]

  • Ensure adequate ventilation.

  • Keep people away from and upwind of the spill.[7]

• Containment and Cleanup:

  • Do not let the product enter drains.

  • For non-emergency personnel, avoid substance contact and do not breathe vapors.

  • Cover drains to prevent runoff.

  • Use a liquid-absorbent, non-combustible material (e.g., Chemizorb®, dry sand) to contain and collect the spill.

  • Carefully transfer the absorbed material to a suitable, closed container for disposal.[8]

• Disposal:

  • Dispose of the contents and container at an approved waste disposal plant in accordance with local, state, and federal regulations.[7]

Visualizations

Caption: Recommended storage protocol for Trihydro(tetrahydrofuran)boron-d3.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Trihydro(tetrahydrofuran)boron-d3 ((T-4)-Trihydro-d3-(tetrahydrofuran)boron; Hydride-d, boron complex; Trideuterio(tetrahydrofuran)boron; Trideuteroborane-tetrahydrofuran complex) | Isotope-Labeled Compounds | 96220-57-4 | Invivochem [invivochem.com]
• 3. media.msanet.com [media.msanet.com]
• 4. fishersci.com [fishersci.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. echemi.com [echemi.com]
• 7. fishersci.com [fishersci.com]
• 8. chemicalbook.com [chemicalbook.com]

Deuterated Borane Reagents: A Technical Guide for Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the synthesis, properties, and applications of deuterated borane reagents in modern organic chemistry. These reagents are invaluable tools for introducing deuterium labels into organic molecules, facilitating mechanistic studies, and developing novel therapeutic agents with enhanced metabolic stability. This document provides a comprehensive overview of key deuterated borane reagents, their reactivity, and detailed experimental protocols for their use.

Core Concepts: The Significance of Deuterium in Organic Chemistry

Deuterium (D or ²H), a stable isotope of hydrogen, possesses a neutron in its nucleus in addition to a proton, effectively doubling its mass compared to protium (¹H). This mass difference gives rise to the kinetic isotope effect (KIE), a phenomenon where the rate of a chemical reaction is altered when an atom in the reactant is replaced by one of its isotopes.[1][2] The C-D bond is stronger and vibrates at a lower frequency than the C-H bond, leading to a higher activation energy for reactions involving C-D bond cleavage.[2] This effect is harnessed in drug development to slow down metabolic processes that involve C-H bond breaking, potentially improving a drug's pharmacokinetic profile.[3][4] Deuterated compounds also serve as indispensable probes in mechanistic studies and as internal standards in mass spectrometry.[5][6]

Key Deuterated Borane Reagents: Properties and Synthesis

Several deuterated borane reagents are commercially available or can be conveniently prepared in the laboratory. The most common reagents are complexes of borane-d₃ (BD₃) with Lewis bases like tetrahydrofuran (THF) or dimethyl sulfide (SMe₂), which stabilize the otherwise reactive and gaseous diborane-d₆ (B₂D₆).

Borane-d₃-Tetrahydrofuran Complex (BD₃-THF)

BD₃-THF is a widely used reagent for deuteride delivery in hydroboration and reduction reactions.[5][7][8] It is typically available as a 1 M solution in THF.[9]

Synthesis: A convenient laboratory preparation involves the reaction of sodium borodeuteride (NaBD₄) with boron trifluoride etherate (BF₃·OEt₂) in a suitable solvent like tetraglyme. The generated diborane-d₆ gas is then passed through THF to form the stable BD₃-THF complex.[10]

Stability: The stability of BD₃-THF solutions can be enhanced by the addition of a small amount of a stabilizing agent, such as 0.005 M N-isopropyl-N-methyl-tert-butylamine (NIMBA).[10][11]

Borane-d₃-Dimethyl Sulfide Complex (BD₃-SMe₂)

Similar to its THF counterpart, BD₃-SMe₂ is another common source of deuterated borane. It is known for its higher stability compared to BD₃-THF, though it possesses a characteristic unpleasant odor.[12]

Deuterated Catecholborane (D-cat)

Catecholborane (HBcat) is a versatile reagent in organic synthesis, and its deuterated analog allows for the introduction of deuterium in specific transformations.[13][14][15] Deuterated catecholborane can be prepared through various methods, including the reaction of catechol with deuterated borane sources.[16][17]

Quantitative Data on Deuterated Borane Reagents

The following tables summarize key quantitative data for commonly used deuterated borane reagents.

Reagent	Isotopic Purity (atom % D)	Concentration	Storage Conditions
Borane-d₃-THF complex	>97.5%	1.0 M in THF	Refrigerated (-5°C to 5°C), protect from light[9]
Borane-d₃-SMe₂ complex	Typically >98%	Various	Cool, dry place
Deuterated Catecholborane	Variable depending on synthesis	Neat or in solution	Inert atmosphere

Table 1: Properties of Common Deuterated Borane Reagents

Applications in Organic Synthesis

Deuterated borane reagents are primarily employed in two major classes of reactions: hydroboration and reduction.

Hydroboration-Oxidation

The hydroboration of alkenes and alkynes with deuterated boranes, followed by oxidation, is a powerful method for the regioselective and stereoselective introduction of a deuterium atom and a hydroxyl group.[5][18] The reaction proceeds via a syn-addition of the B-D bond across the double or triple bond.[19][20]

The regioselectivity of hydroboration with BD₃-THF is similar to that of BH₃-THF, with the boron (and subsequently the hydroxyl group after oxidation) adding to the less sterically hindered carbon atom.[10][18]

Olefin	Product Ratio (BD₃-THF)	Product Ratio (BH₃-THF)
1-Octene	94:6 (1-octanol:2-octanol)	94:6 (1-octanol:2-octanol)
Styrene	80:20 (2-phenylethanol:1-phenylethanol)	79:21 (2-phenylethanol:1-phenylethanol)
Norbornene	97:3 (exo:endo)	94:6 (exo:endo)

Table 2: Regioselectivity of Hydroboration-Oxidation with BD₃-THF vs. BH₃-THF [10][18]

Reduction of Functional Groups

Deuterated borane reagents are effective for the reduction of a wide range of functional groups, providing a direct route to deuterated alcohols, amines, and other compounds.[5][8][21]

• Carbonyl Compounds: Aldehydes and ketones are readily reduced to the corresponding deuterated alcohols.[5]

• Carboxylic Acids: Carboxylic acids can be reduced to primary alcohols with the incorporation of two deuterium atoms at the C1 position.[5][7]

• Amides and Nitriles: These functional groups can be reduced to the corresponding amines.[5][12]

Experimental Protocols

Synthesis of 1 M Borane-d₃-THF Solution

This procedure is adapted from the method described by Brown and co-workers.[10]

Materials:

• Sodium borodeuteride (NaBD₄)

• Anhydrous tetraglyme

• Boron trifluoride etherate (BF₃·OEt₂)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• In an oven-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a gas outlet connected to a THF-containing trap, place NaBD₄ and anhydrous tetraglyme.

• Cool the flask to 0 °C in an ice bath.

• Slowly add BF₃·OEt₂ to the stirred suspension over a period of 50 minutes.

• The generated diborane-d₆ (B₂D₆) gas is passed through the gas outlet into a second flask containing anhydrous THF at 0 °C to form the BD₃-THF complex.

• The concentration of the resulting solution can be determined by ¹¹B NMR spectroscopy.

Hydroboration-Oxidation of 1-Decene with BD₃-THF

This protocol is a representative example of the hydroboration-oxidation of an alkene.[10]

Materials:

• 1 M BD₃-THF solution in THF (stabilized with NIMBA)

• 1-Decene

• Anhydrous THF

• 3 M Sodium hydroxide (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂) solution

• Diethyl ether

Procedure:

• In an oven-dried round-bottom flask, dilute the 1 M BD₃-THF solution with 1.5 volumes of anhydrous THF and cool to 0 °C.

• Add 1-decene dropwise to the cooled solution over 5 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Cool the reaction to 10 °C and carefully add the 3 M NaOH solution, followed by the slow addition of 30% H₂O₂.

• Stir the mixture at 50 °C for 2 hours.

• After cooling to room temperature, extract the product with diethyl ether.

• Wash the organic layer with water and brine, dry over magnesium sulfate, and concentrate under reduced pressure to obtain the deuterated alcohol.

Visualizations

Caption: Synthesis of Borane-d₃-THF Complex.

Caption: Hydroboration-Oxidation Pathway.

Conclusion

Deuterated borane reagents are powerful and versatile tools in organic chemistry. Their ability to selectively introduce deuterium into organic molecules has significant implications for drug discovery, mechanistic elucidation, and analytical chemistry. A thorough understanding of their properties, synthesis, and reactivity, as outlined in this guide, is crucial for their effective application in research and development.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. volumen 33 número 3 [revistas.unam.mx]
• 3. BJOC - Deuterated reagents in multicomponent reactions to afford deuterium-labeled products [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. Borane-d3 (1M in THF) | Deuterated Reagent [benchchem.com]
• 6. revistas.unam.mx [revistas.unam.mx]
• 7. acs.org [acs.org]
• 8. guidechem.com [guidechem.com]
• 9. Borane-d₃ (D, 98%) (1 molar in THF) + 0.005M NaBD₄ - Cambridge Isotope Laboratories, DLM-1315-0.25 [isotope.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Borane Reagents [organic-chemistry.org]
• 13. tandfonline.com [tandfonline.com]
• 14. Catecholborane - Wikipedia [en.wikipedia.org]
• 15. Catecholborane [chemeurope.com]
• 16. Deuteration of boranes: catalysed versus non-catalysed processes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 17. Page loading... [wap.guidechem.com]
• 18. researchgate.net [researchgate.net]
• 19. The transition metal-catalysed hydroboration reaction - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00344A [pubs.rsc.org]
• 20. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 21. organicchemistrydata.org [organicchemistrydata.org]

Unraveling Reaction Mechanisms: An In-depth Technical Guide to Isotope-Labeled Compounds

For Researchers, Scientists, and Drug Development Professionals

Isotope-labeled compounds are indispensable tools in the arsenal of chemists and biochemists, providing a unique window into the intricate dance of atoms during chemical reactions. By strategically replacing an atom with its heavier, non-radioactive (stable) or radioactive counterpart, researchers can trace the fate of molecules, elucidate complex reaction mechanisms, and gain profound insights into metabolic pathways and drug disposition. This technical guide provides a comprehensive overview of the principles, experimental protocols, and applications of isotope-labeled compounds in the study of reaction mechanisms, with a focus on providing actionable information for laboratory professionals.

Part 1: Core Principles of Isotope Labeling for Reaction Mechanism Studies

Introduction to Isotopes and Isotope-Labeled Compounds

Isotopes are variants of a particular chemical element which differ in neutron number, and consequently in nucleon number (mass number). While they share the same number of protons, and thus the same chemical properties, their difference in mass can be exploited as a powerful analytical tool.[1] Isotopic labeling is a technique used to track the passage of an isotope through a reaction, metabolic pathway, or cell.[1] The reactant is 'labeled' by replacing specific atoms with their isotopes. The position of these isotopes in the products is then measured to determine the mechanistic pathway.[1] Both stable isotopes (e.g., deuterium (²H), carbon-13 (¹³C), nitrogen-15 (¹⁵N), oxygen-18 (¹⁸O)) and radioactive isotopes (e.g., tritium (³H), carbon-14 (¹⁴C)) are utilized.[2] Stable isotopes are non-radioactive and can be detected by mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy, while radioactive isotopes are detected by their decay, often through techniques like liquid scintillation counting or autoradiography.[1][2]

The Kinetic Isotope Effect (KIE) as a Mechanistic Probe

A cornerstone of mechanistic studies using isotopes is the kinetic isotope effect (KIE), which is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[3] Formally, it is the ratio of the rate constant for the reaction with the light isotope (kL) to the rate constant for the reaction with the heavy isotope (kH).[3]

KIE = kL / kH

The KIE arises from the fact that heavier isotopes form stronger bonds and have lower zero-point vibrational energies.[4] Consequently, more energy is required to break a bond to a heavier isotope, leading to a slower reaction rate if this bond is broken in the rate-determining step.[4]

A primary kinetic isotope effect is observed when the bond to the isotopically substituted atom is broken or formed in the rate-determining step of the reaction.[5] For hydrogen, the substitution of protium (¹H) with deuterium (²H) can lead to a significant primary KIE, typically in the range of 2 to 7.[6] This is because the mass of deuterium is double that of protium, leading to a substantial difference in bond vibrational energy.

A secondary kinetic isotope effect occurs when the isotopic substitution is at a position not directly involved in bond-breaking or bond-forming in the rate-determining step.[3] These effects are generally smaller than primary KIEs, with values for deuterium substitution typically ranging from 0.7 to 1.5.[6] Secondary KIEs can provide valuable information about changes in hybridization or the steric environment at the labeled position during the transition state.

Common Isotopes Used in Mechanistic Studies

Isotope	Type	Natural Abundance (%)	Detection Method(s)	Common Applications
²H (D)	Stable	0.015	MS, NMR	Kinetic isotope effect studies, metabolic tracing.[7]
¹³C	Stable	1.1	MS, NMR	Metabolic flux analysis, pathway elucidation.[8]
¹⁵N	Stable	0.37	MS, NMR	Protein and nucleic acid metabolism, metabolic tracing.
¹⁸O	Stable	0.20	MS	Elucidation of reaction mechanisms involving oxygen transfer.
³H (T)	Radioactive	Trace	Liquid Scintillation, Autoradiography	ADME studies, receptor binding assays.[9]
¹⁴C	Radioactive	Trace	Liquid Scintillation, Autoradiography, AMS	ADME studies, metabolic pathway tracing.[9]

Synthesis of Isotope-Labeled Compounds

The synthesis of isotope-labeled compounds is a critical first step in any mechanistic study. The approach to synthesis depends on the desired isotope and its position within the molecule. For stable isotopes like ¹³C and ¹⁵N, labeled precursors are often incorporated through biosynthetic or chemical synthesis routes. Deuterium can be introduced through methods like catalytic exchange or by using deuterated reagents. The synthesis of radiolabeled compounds, particularly ¹⁴C, often requires specialized facilities and expertise due to the handling of radioactive materials.

Part 2: Analytical Techniques for the Detection and Quantification of Isotope-Labeled Compounds

Mass Spectrometry (MS)

Mass spectrometry is a primary tool for detecting and quantifying isotope-labeled compounds. It separates ions based on their mass-to-charge ratio (m/z). The incorporation of a heavier isotope results in a predictable mass shift in the molecule and its fragments, allowing for the determination of the extent and position of labeling.[1] Techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) are routinely used to analyze complex mixtures of labeled metabolites.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is another powerful technique, particularly for determining the precise location of an isotopic label within a molecule.[10] It relies on the magnetic properties of atomic nuclei. While less sensitive than MS, NMR can provide detailed structural information and is non-destructive.[2] It is particularly useful for measuring competitive kinetic isotope effects directly in the reaction mixture.[10]

Autoradiography and Phosphorimaging for Radiolabeled Compounds

For studies involving radioactive isotopes like ³H and ¹⁴C, autoradiography and phosphorimaging are used to visualize the distribution of the radiolabel in samples such as tissues or gels. Autoradiography uses X-ray film to detect the radiation, while phosphorimaging employs a storage phosphor screen that captures the energy from the radioactive decay, which is then read by a laser scanner to produce a digital image.[11]

Part 3: Experimental Protocols

Protocol for ¹³C Metabolic Flux Analysis (MFA) using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the key steps for conducting a ¹³C-MFA experiment to quantify intracellular metabolic fluxes.[12][13]

1. Experimental Design:

• Define the biological question and the metabolic pathways of interest.
• Select the appropriate ¹³C-labeled substrate (e.g., [1,2-¹³C]glucose, [U-¹³C]glucose). The choice of tracer is critical for resolving specific fluxes.[12]
• Determine the optimal labeling duration to achieve isotopic steady state.

2. Cell Culture and Labeling:

• Culture cells in a defined medium.
• Introduce the ¹³C-labeled substrate and incubate for the predetermined duration. It is recommended to run parallel cultures with different tracers to improve flux resolution.[12]

3. Quenching and Metabolite Extraction:

• Rapidly quench metabolic activity by, for example, immersing the cell culture in cold methanol.
• Extract intracellular metabolites using a suitable solvent system (e.g., a mixture of methanol, water, and chloroform).

4. Sample Derivatization:

• Derivatize the extracted metabolites to increase their volatility and thermal stability for GC-MS analysis. A common derivatizing agent is N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA).

5. GC-MS Analysis:

• Inject the derivatized sample into the GC-MS system.
• Separate the metabolites on a gas chromatography column.
• Detect the mass isotopologue distributions of the metabolites and their fragments in the mass spectrometer.

6. Data Analysis and Flux Calculation:

• Correct the raw MS data for the natural abundance of heavy isotopes.
• Use a metabolic network model and specialized software (e.g., Metran) to estimate the intracellular fluxes by fitting the experimental labeling data to the model.[13]

Protocol for Competitive Kinetic Isotope Effect (KIE) Measurement by NMR Spectroscopy

This protocol describes a method for measuring competitive KIEs using NMR spectroscopy.[10][14]

1. Substrate Preparation:

• Synthesize or obtain the unlabeled and isotopically labeled (e.g., ¹³C-labeled) substrates.
• Prepare a mixture of the two substrates in a known ratio.

2. Reaction Setup:

• In an NMR tube, combine the substrate mixture with the other reactants and the catalyst (e.g., an enzyme) in a suitable deuterated solvent.

3. NMR Data Acquisition:

• Acquire a series of ¹³C NMR spectra (or other relevant nuclei) over the course of the reaction.
• Ensure quantitative acquisition conditions, which may require long relaxation delays.

4. Data Analysis:

• Integrate the signals corresponding to the unlabeled and labeled substrate and product at different time points.
• The KIE can be calculated from the change in the ratio of the labeled to unlabeled species in the remaining substrate or the formed product over time.

Protocol for an In Vivo ADME Study Using a ¹⁴C-Labeled Compound

This protocol provides a general outline for a preclinical in vivo ADME (Absorption, Distribution, Metabolism, and Excretion) study using a ¹⁴C-labeled drug candidate.[15][16]

1. Synthesis of ¹⁴C-Labeled Drug:

• Synthesize the drug candidate with a ¹⁴C label at a metabolically stable position.

2. Animal Dosing:

• Administer a single dose of the ¹⁴C-labeled drug to the test animals (typically rodents).[2] The dose usually contains a mixture of the radiolabeled and unlabeled drug.[17]

3. Sample Collection:

• Collect blood, plasma, urine, and feces at various time points post-dose.[16]
• At the end of the study, tissues may be collected for distribution analysis.

4. Sample Analysis:

• Determine the total radioactivity in all collected samples using liquid scintillation counting.[15]
• Analyze plasma, urine, and feces samples by LC-MS coupled with a radioactivity detector to identify and quantify the parent drug and its metabolites.[18]

5. Data Analysis:

• Calculate pharmacokinetic parameters for the parent drug and total radioactivity.
• Determine the mass balance and routes of excretion.
• Elucidate the metabolic pathways of the drug.

Part 4: Data Presentation and Interpretation

Quantitative Data on Kinetic Isotope Effects

The magnitude of the KIE provides valuable information about the transition state of the rate-determining step.

Reaction Type	Isotopic Substitution	Typical Primary KIE (kH/kD)	Mechanistic Implication
E2 Elimination	C-H vs. C-D at the β-carbon	~6.7[19]	C-H bond breaking in the rate-determining step.
SN2 Reaction	C-H vs. C-D at the α-carbon	Inverse to small normal (~0.7-1.2)	Change in hybridization from sp³ to sp²-like in the transition state.
Enzyme-Catalyzed Hydride Transfer	C-H vs. C-D	Often large (>2), can be >10 with tunneling[3]	Hydride transfer is part of the rate-determining step.
Nitroalkane Deprotonation	C-H vs. C-D	~9.2 (enzymatic), ~7.8 (in water)[20]	Proton transfer is the rate-determining step.

Reaction	Isotopic Substitution	Secondary KIE (kH/kD)	Mechanistic Implication
SN1 Solvolysis	C-H vs. C-D at the α-carbon	~1.1-1.2	Rehybridization from sp³ to sp² in the formation of the carbocation intermediate.
SN2 Reaction	C-H vs. C-D at the α-carbon	~0.9-1.1	Indicates a crowded transition state with some sp² character.

Interpreting KIE Data to Elucidate Reaction Mechanisms

The interpretation of KIE data is a powerful tool for distinguishing between proposed reaction mechanisms. A significant primary KIE (typically > 2 for H/D substitution) is strong evidence that the bond to the labeled atom is being broken in the rate-determining step. The absence of a significant primary KIE suggests that bond breaking occurs in a fast step before or after the rate-determining step. Secondary KIEs can provide more subtle information about changes in the transition state structure.

Part 5: Applications in Research and Drug Development

Elucidating Metabolic Pathways

Stable isotope tracing is a cornerstone of metabolomics and is widely used to map out metabolic pathways. By feeding cells or organisms a labeled nutrient (e.g., ¹³C-glucose), researchers can track the incorporation of the label into downstream metabolites, thereby revealing the active metabolic routes.[1] This approach, known as metabolic flux analysis, allows for the quantification of the rates of metabolic reactions.[8]

Investigating Enzyme Mechanisms

KIE studies are invaluable for understanding the catalytic mechanisms of enzymes.[21] By measuring KIEs for different steps in the enzymatic reaction, researchers can identify the rate-limiting step and gain insights into the structure of the transition state. This information is crucial for the design of enzyme inhibitors, which are important as therapeutic agents.

ADME (Absorption, Distribution, Metabolism, and Excretion) Studies in Drug Development

Radiolabeled compounds, particularly with ¹⁴C, are the gold standard for ADME studies in drug development.[22] These studies are required by regulatory agencies to understand the fate of a new drug candidate in the body. By tracing the radiolabel, researchers can determine how much of the drug is absorbed, where it distributes in the body, how it is metabolized, and how it is excreted.[9]

Part 6: Visualizing Reaction Mechanisms and Workflows

Logical Workflow for KIE-Based Mechanism Determination

Logical workflow for determining a reaction mechanism using the Kinetic Isotope Effect.

Experimental Workflow for ¹³C Metabolic Flux Analysis

Experimental workflow for ¹³C Metabolic Flux Analysis (MFA).

Elucidation of the Glycolysis Pathway using ¹³C Labeling

Simplified glycolysis pathway showing the flow of ¹³C from labeled glucose to pyruvate.

Experimental Workflow for Drug Metabolite Profiling using Radiolabeling

Workflow for identifying drug metabolites using a radiolabeled compound.

References

• 1. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. youtube.com [youtube.com]
• 7. jmest.org [jmest.org]
• 8. shimadzu.com [shimadzu.com]
• 9. researchgate.net [researchgate.net]
• 10. A direct NMR method for the measurement of competitive kinetic isotope effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. High-resolution 13C metabolic flux analysis | Springer Nature Experiments [experiments.springernature.com]
• 13. High-resolution 13C metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 16. Frontiers | Pharmacokinetic Study of Oral 14C-Radiolabeled Hyzetimibe, A New Cholesterol Absorption Inhibitor [frontiersin.org]
• 17. sgs.com [sgs.com]
• 18. academic.oup.com [academic.oup.com]
• 19. macmillan.princeton.edu [macmillan.princeton.edu]
• 20. Computation of kinetic isotope effects for enzymatic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Advances in Kinetic Isotope Effect Measurement Techniques for Enzyme Mechanism Study - PMC [pmc.ncbi.nlm.nih.gov]
• 22. microbenotes.com [microbenotes.com]

Protocols & Analytical Methods

Application Notes and Protocols: Trihydro(tetrahydrofuran)boron-d3 in Hydroboration Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trihydro(tetrahydrofuran)boron-d3, often abbreviated as THF-BD3, is a deuterated analog of the common hydroborating agent, borane tetrahydrofuran complex (THF-BH3).[1][2] This reagent serves as a valuable tool in organic synthesis, particularly for the stereoselective and regioselective introduction of deuterium atoms into organic molecules.[1] The hydroboration reaction, discovered by H.C. Brown, is a powerful method to form carbon-boron bonds, which can be subsequently oxidized to produce alcohols or undergo other transformations.[3] The use of THF-BD3 allows for the synthesis of deuterated compounds, which are instrumental in mechanistic studies, as internal standards for mass spectrometry, and in drug development to alter pharmacokinetic profiles.[1][4]

This document provides detailed application notes and experimental protocols for the use of Trihydro(tetrahydrofuran)boron-d3 in hydroboration reactions, including quantitative data on regioselectivity and visualizations of the reaction mechanism and experimental workflow.

Mechanism of Action

The hydroboration of an alkene with Trihydro(tetrahydrofuran)boron-d3 proceeds through a concerted, four-membered transition state.[5][6] The boron atom adds to the less sterically hindered carbon of the double bond, while a deuterium atom is transferred to the more substituted carbon.[5][7] This process occurs with syn-stereospecificity, meaning that the boron and deuterium atoms add to the same face of the double bond.[5][8] The initial hydroboration can be followed by reaction with two additional equivalents of the alkene to form a trialkylborane-d3 intermediate.[6][9] Subsequent oxidation of this intermediate, typically with alkaline hydrogen peroxide, replaces the boron atom with a hydroxyl group, with retention of stereochemistry.[5][8] This overall two-step process results in the anti-Markovnikov addition of deuterium and a hydroxyl group across the alkene.[7][9]

Applications in Deuterium Labeling

The primary application of Trihydro(tetrahydrofuran)boron-d3 is in the synthesis of deuterium-labeled organic compounds.[1][4] Deuterated molecules are crucial for:

• Mechanistic Elucidation: Tracking the fate of deuterium atoms in a reaction can provide insights into reaction mechanisms and transition states.[1]

• Kinetic Isotope Effect (KIE) Studies: Comparing the rates of reactions with deuterated and non-deuterated starting materials helps to determine the rate-determining step of a reaction.[1]

• Internal Standards: Deuterated compounds are widely used as internal standards in quantitative analysis by mass spectrometry (GC-MS or LC-MS) due to their similar chemical properties to the analyte but different mass.[1][4]

• Drug Development: Selective deuteration of drug candidates can alter their metabolic pathways, potentially improving their pharmacokinetic and pharmacodynamic properties, such as increasing metabolic stability and reducing toxicity.[4][10]

Quantitative Data: Regioselectivity of Hydroboration-Oxidation with THF-BD3

The regioselectivity of the hydroboration-oxidation of various olefins using Trihydro(tetrahydrofuran)boron-d3 has been studied and compared to its non-deuterated counterpart, THF-BH3. The results indicate that the regioselectivity trends are generally similar, with minor differences potentially arising from a combination of steric and isotopic effects.[11] The following table summarizes the regioselectivity for the formation of the primary alcohol upon hydroboration-oxidation.

Olefin	Product Distribution (Primary-d1-alcohol : Secondary-d1-alcohol) with THF-BD3	Product Distribution (Primary-alcohol : Secondary-alcohol) with THF-BH3	Reference
1-Hexene	94 : 6	94 : 6	[11]
Styrene	98 : 2	97 : 3	[11]
α-Methylstyrene	>99 : <1	>99 : <1	[11]
cis-4-Methyl-2-pentene	57 : 43	55 : 45	[11]
Norbornene	94 : 6 (exo:endo)	97 : 3 (exo:endo)	[12]

Experimental Protocols

Handling and Storage of Trihydro(tetrahydrofuran)boron-d3

Trihydro(tetrahydrofuran)boron-d3 is a flammable and moisture-sensitive reagent.[13][14] It is typically supplied as a 1M solution in tetrahydrofuran (THF).[1]

• Storage: Store under an inert atmosphere (e.g., argon or nitrogen) at 2-8°C.[14] Keep away from sources of ignition and moisture.[13]

• Handling: All manipulations should be carried out under an inert atmosphere using standard Schlenk line or glovebox techniques. Use dry, clean syringes and needles for transferring the reagent solution.[13] THF can form explosive peroxides upon exposure to air; containers should be dated upon opening and tested for peroxides if stored for extended periods.[13]

General Protocol for Hydroboration-Oxidation of an Alkene using THF-BD3

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Alkene

• Trihydro(tetrahydrofuran)boron-d3 (1M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH) solution (e.g., 3 M)

• Hydrogen peroxide (H2O2, 30% aqueous solution)

• Diethyl ether or other suitable extraction solvent

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask, magnetic stirrer, stir bar, septum, needles, and syringes

• Ice bath

Procedure:

Part 1: Hydroboration

• To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar and a septum, add the alkene (1 equivalent) dissolved in anhydrous THF.

• Cool the flask to 0 °C using an ice bath.

• Slowly add the 1M solution of Trihydro(tetrahydrofuran)boron-d3 in THF (0.33 equivalents for complete reaction of all B-D bonds with three equivalents of alkene, or adjust stoichiometry as needed) to the stirred solution of the alkene via syringe over a period of 5-10 minutes. Slower addition can improve regioselectivity.[9]

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature. The reaction time will vary depending on the substrate, but typically ranges from 1 to 4 hours.[11] Monitor the reaction progress by a suitable technique (e.g., TLC or GC).

Part 2: Oxidation

• Once the hydroboration is complete, cool the reaction mixture back to 0 °C in an ice bath.

• Slowly and carefully add the sodium hydroxide solution to the flask.

• Following the base addition, slowly add the 30% hydrogen peroxide solution dropwise. Caution: This addition is exothermic and may cause foaming. Ensure the temperature is controlled.

• After the addition of the peroxide, remove the ice bath and stir the mixture at room temperature or gently heat to 50 °C for 1-2 hours to ensure complete oxidation.[11]

Part 3: Work-up and Purification

• After cooling to room temperature, add diethyl ether to the reaction mixture to extract the product.

• Transfer the mixture to a separatory funnel. The layers may be difficult to separate; addition of brine can help.

• Separate the organic layer. Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude deuterated alcohol.

• Purify the crude product by an appropriate method, such as column chromatography or distillation.

Visualizations

Caption: Reaction mechanism of hydroboration-oxidation using THF-BD3.

Caption: A typical experimental workflow for hydroboration-oxidation.

References

• 1. Borane-d3 (1M in THF) | Deuterated Reagent [benchchem.com]
• 2. Borane Reagents [organic-chemistry.org]
• 3. Hydroboration - Wikipedia [en.wikipedia.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. orgosolver.com [orgosolver.com]
• 6. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Asymmetric Hydroboration — Making Molecules [makingmolecules.com]
• 9. community.wvu.edu [community.wvu.edu]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. fishersci.com [fishersci.com]
• 14. echemi.com [echemi.com]

Application Notes and Protocols for Alkene Deuteration using Trihydro(tetrahydrofuran)boron-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

The site-selective incorporation of deuterium into organic molecules is a powerful strategy in drug discovery and development. Deuteration can alter the metabolic profile of a drug candidate, often leading to an improved pharmacokinetic profile by attenuating pathways of metabolic breakdown, a phenomenon known as the kinetic isotope effect. Trihydro(tetrahydrofuran)boron-d3 (BD3-THF), a deuterated analog of the common hydroborating agent, serves as an efficient reagent for the introduction of deuterium across alkene functionalities. This process, known as hydroboration-oxidation, proceeds with high regio- and stereoselectivity, providing a reliable method for the synthesis of deuterated alcohols, which can be valuable intermediates in the synthesis of more complex deuterated molecules.

The hydroboration of an alkene with BD3-THF involves the syn-addition of the B-D bond across the carbon-carbon double bond, with the boron atom adding to the less sterically hindered carbon. Subsequent oxidation of the resulting organoborane intermediate, typically with hydrogen peroxide in the presence of a base, replaces the carbon-boron bond with a carbon-oxygen bond, yielding the corresponding deuterated alcohol with retention of configuration. This anti-Markovnikov regioselectivity is a key feature of the hydroboration-oxidation reaction.

Reaction Mechanism and Workflow

The deuteration of alkenes using BD3-THF followed by oxidation is a two-step process. The first step is the hydroboration of the alkene to form a trialkylborane-d3 intermediate. The second step is the oxidation of this intermediate to yield the deuterated alcohol.

Caption: General workflow for the deuteration of alkenes.

Quantitative Data Summary

The hydroboration-oxidation of various alkenes with Trihydro(tetrahydrofuran)boron-d3 demonstrates high efficiency and selectivity. The following table summarizes the regioselectivity of the reaction for representative olefins, comparing the outcomes with both the deuterated (BD3-THF) and non-deuterated (BH3-THF) reagents.[1] The yields for the formation of the corresponding deuterated alcohols are generally quantitative, with high levels of deuterium incorporation.[1][2]

Alkene	Reagent	Terminal Alcohol (%)	Internal Alcohol (%)	Isolated Yield (%)	Deuterium Incorporation (%)
1-Decene	BD3-THF	96	4	93[1]	98[1]
BH3-THF	94	6	-	-
1-Hexene	BD3-THF	94	6	Quantitative[2]	High (expected)
BH3-THF	94	6	-	-
Styrene	BD3-THF	80	20	Quantitative[2]	High (expected)
BH3-THF	78	22	-	-
2-Methyl-1-pentene	BD3-THF	99	1	Quantitative[2]	High (expected)
BH3-THF	99	1	-	-

Note: "High (expected)" indicates that while specific deuterium incorporation percentages were not reported for these substrates in the cited literature, high incorporation is anticipated based on the results for 1-decene and the nature of the reaction.

Experimental Protocols

The following protocols are based on established procedures for the hydroboration-oxidation of alkenes using BD3-THF.[1]

Protocol 1: Deuteration of a Terminal Aliphatic Alkene (1-Decene)

This protocol describes the synthesis of (1,2-Dideuterio)decan-1-ol from 1-decene.

Materials:

• Trihydro(tetrahydrofuran)boron-d3 (1 M solution in THF)

• 1-Decene

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH) solution (3 M)

• Hydrogen peroxide (H2O2, 30% aqueous solution)

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

Procedure:

• Reaction Setup: In an oven-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add the desired amount of 1 M BD3-THF solution.

• Dilution: Dilute the BD3-THF solution with 1.5 volumes of anhydrous THF.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Alkene Addition: Slowly add the 1-decene to the cooled BD3-THF solution over a period of 5 minutes with continuous stirring. A typical molar ratio is 1 equivalent of BD3 to 2 equivalents of the alkene.

• Hydroboration: Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Oxidation - Base Addition: Cool the reaction mixture to 10 °C and carefully add the 3 M NaOH solution.

• Oxidation - Peroxide Addition: Slowly add the 30% H2O2 solution, ensuring the temperature is maintained at or below 10 °C.

• Oxidation - Heating: After the addition is complete, heat the reaction mixture to 50 °C and stir for 2 hours.

• Work-up: Cool the mixture to room temperature and add diethyl ether. Transfer the mixture to a separatory funnel.

• Extraction: Wash the organic layer sequentially with water and brine.

• Drying and Filtration: Dry the organic layer over anhydrous MgSO4 or Na2SO4, and then filter.

• Solvent Removal: Remove the solvent under reduced pressure to obtain the crude deuterated alcohol.

• Purification (Optional): The product can be further purified by flash column chromatography on silica gel if necessary.

Protocol 2: Deuteration of an Aromatic Alkene (Styrene)

This protocol describes the synthesis of (2,2-Dideuterio)-2-phenylethan-1-ol from styrene. The procedure is adapted from the general method for terminal alkenes.[1][2]

Materials:

• Trihydro(tetrahydrofuran)boron-d3 (1 M solution in THF)

• Styrene

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH) solution (3 M)

• Hydrogen peroxide (H2O2, 30% aqueous solution)

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

Procedure:

• Reaction Setup: In an oven-dried round-bottom flask under an inert atmosphere, add the 1 M BD3-THF solution.

• Dilution: Add 1.5 volumes of anhydrous THF to the BD3-THF solution.

• Cooling: Cool the flask to 0 °C in an ice bath.

• Alkene Addition: Add styrene dropwise to the stirred, cooled solution over 5 minutes. Use a molar ratio of approximately 1 equivalent of BD3 to 2 equivalents of styrene.

• Hydroboration: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Oxidation - Base Addition: Cool the reaction mixture to 10 °C and cautiously add the 3 M NaOH solution.

• Oxidation - Peroxide Addition: Slowly add the 30% H2O2 solution while maintaining the temperature at or below 10 °C.

• Oxidation - Heating: Heat the mixture to 50 °C and stir for 2 hours.

• Work-up: After cooling to room temperature, add diethyl ether and transfer the mixture to a separatory funnel.

• Extraction: Wash the organic phase with water and then with brine.

• Drying and Filtration: Dry the organic layer with anhydrous MgSO4 or Na2SO4 and filter.

• Solvent Removal: Concentrate the filtrate under reduced pressure to yield the crude deuterated alcohol.

• Purification (Optional): Purify the product by flash column chromatography on silica gel as needed.

Logical Relationship Diagram

The following diagram illustrates the logical relationship between the starting materials, key intermediates, and the final product in the deuteration of alkenes via hydroboration-oxidation.

Caption: Key stages in alkene deuteration.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Trihydro(tetrahydrofuran)boron-d3 as a Reducing Agent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trihydro(tetrahydrofuran)boron-d3, commonly referred to as deuterated borane-THF complex (BD3·THF), is a valuable isotopic labeling reagent in organic synthesis. As a deuterium-labeled analog of the widely used reducing agent borane-tetrahydrofuran (BH3·THF), it provides a convenient and selective method for the introduction of deuterium atoms into organic molecules.[1] This is of particular interest in pharmaceutical research for studying reaction mechanisms, quantifying drug metabolism (DMPK studies), and potentially enhancing the metabolic stability of drug candidates through the kinetic isotope effect.[2]

These application notes provide an overview of the use of Trihydro(tetrahydrofuran)boron-d3 as a reducing agent, with a focus on detailed experimental protocols for the reduction of various functional groups.

Applications in Organic Synthesis

Trihydro(tetrahydrofuran)boron-d3 is primarily employed for the reduction of carbonyl compounds and for the hydroboration of alkenes and alkynes. The electrophilic nature of the boron atom allows it to coordinate to electron-rich centers, facilitating the transfer of a deuteride (D⁻) ion.[3]

Key applications include:

• Hydroboration-Oxidation of Alkenes: A powerful method for the anti-Markovnikov hydration of alkenes, yielding deuterated alcohols.[1]

• Reduction of Aldehydes and Ketones: To produce deuterated primary and secondary alcohols, respectively.[3][4]

• Reduction of Carboxylic Acids: A direct route to deuterated primary alcohols.[4][5]

• Reduction of Amides and Nitriles: To generate deuterated amines.[4][5]

Quantitative Data Presentation

The regioselectivity of the hydroboration-oxidation of various olefins using amine-stabilized BD3·THF has been compared to its non-deuterated counterpart, BH3·THF. The results, as reported by Todd et al. (2007), are summarized in the table below.[1][6]

Olefin	Product Ratio (BD3·THF)	Product Ratio (BH3·THF)
1-Hexene	94:6 (1-hexanol:2-hexanol)	94:6 (1-hexanol:2-hexanol)
Styrene	80:20 (2-phenylethanol:1-phenylethanol)	80:20 (2-phenylethanol:1-phenylethanol)
α-Methylstyrene	98:2 (2-phenyl-1-propanol:1-phenyl-1-propanol)	97:3 (2-phenyl-1-propanol:1-phenyl-1-propanol)
Norbornene	97:3 (exo:endo)	99.5:0.5 (exo:endo)

Table 1: Regioselectivity of hydroboration-oxidation of representative olefins using BD3·THF and BH3·THF in THF at room temperature.[1][6]

Experimental Protocols

Important Safety Considerations: Trihydro(tetrahydrofuran)boron-d3 solutions are flammable and react violently with water, releasing flammable gases. All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using dry glassware and solvents.[4]

Hydroboration-Oxidation of Alkenes to Deuterated Alcohols

This protocol is adapted from the work of Todd et al. (2007) for the hydroboration-oxidation of 1-decene.[1]

Materials:

• Trihydro(tetrahydrofuran)boron-d3 (1 M solution in THF, stabilized)

• Alkene (e.g., 1-decene)

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH) solution (3 M)

• Hydrogen peroxide (H₂O₂) solution (30 wt. % in water)

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To an oven-dried, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add the stabilized Trihydro(tetrahydrofuran)boron-d3 solution (1 M in THF, 7.5 mmol).

• Dilute the solution with 1.5 volumes of anhydrous THF and cool to 0 °C in an ice bath.

• Slowly add the alkene (15 mmol) to the cooled solution over 5 minutes with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Cool the reaction to 10 °C and carefully add the 3 M NaOH solution (9 mL).

• While maintaining the temperature at 10 °C, slowly add the 30% H₂O₂ solution (3 mL).

• Heat the reaction mixture to 50 °C and stir for 2 hours.

• Cool the mixture to room temperature and add diethyl ether (20 mL).

• Transfer the mixture to a separatory funnel. Wash the organic phase with water (20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the deuterated alcohol.

Caption: Workflow for the hydroboration-oxidation of an alkene.

General Protocol for the Reduction of Ketones to Deuterated Secondary Alcohols

This is a general procedure adapted from protocols for BH3·THF. Optimization for specific substrates may be required.

Materials:

• Trihydro(tetrahydrofuran)boron-d3 (1 M solution in THF)

• Ketone (e.g., acetophenone)

• Anhydrous Tetrahydrofuran (THF)

• Hydrochloric acid (HCl) solution (3 M)

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a dry, inert atmosphere flask, place the Trihydro(tetrahydrofuran)boron-d3 solution (1 M in THF, 1.1 equivalents).

• Dilute with anhydrous THF and cool to 0 °C.

• Add a solution of the ketone (1 equivalent) in anhydrous THF dropwise over 5-10 minutes.

• Stir the reaction at room temperature for 1 to 4 hours, monitoring by TLC.

• Cool the reaction to 0 °C and quench by the slow addition of 3 M HCl.

• Extract the product with diethyl ether.

• Wash the organic layer with water and brine, then dry over anhydrous MgSO₄.

• Filter and concentrate to yield the crude deuterated secondary alcohol, which can be purified by chromatography.

General Protocol for the Reduction of Carboxylic Acids to Deuterated Primary Alcohols

This is a general procedure adapted from protocols for BH3·THF. Optimization for specific substrates may be required.

Materials:

• Trihydro(tetrahydrofuran)boron-d3 (1 M solution in THF)

• Carboxylic acid

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Water

• Extraction solvent (e.g., ethyl acetate)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the carboxylic acid (1 equivalent) in anhydrous THF in a dry, inert atmosphere flask.

• Cool the solution to 0 °C.

• Add the Trihydro(tetrahydrofuran)boron-d3 solution (1 M in THF, 1-2 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 8-16 hours, or gently heat if necessary. Monitor by TLC.

• Cool the reaction to 0 °C and quench by the slow, careful addition of methanol.

• Stir for 30 minutes, then add water.

• Extract the product with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate to yield the crude deuterated primary alcohol for purification.

Caption: General mechanism for the reduction of a carbonyl group.

General Protocol for the Reduction of Amides to Deuterated Amines

This is a general procedure adapted from protocols for BH3·THF. Optimization for specific substrates may be required.

Materials:

• Trihydro(tetrahydrofuran)boron-d3 (1 M solution in THF)

• Amide

• Anhydrous Tetrahydrofuran (THF)

• Hydrochloric acid (HCl) solution (e.g., 6 M)

• Sodium hydroxide (NaOH) solution

• Extraction solvent (e.g., diethyl ether)

Procedure:

• To a solution of the amide (1 equivalent) in anhydrous THF under an inert atmosphere, add Trihydro(tetrahydrofuran)boron-d3 solution (1 M in THF, 2-3 equivalents) at 0 °C.

• Heat the reaction mixture to reflux and stir for 12-24 hours, monitoring by TLC.

• Cool the reaction to 0 °C and quench by the slow addition of 6 M HCl.

• Heat the mixture to reflux for 1 hour to hydrolyze the amine-borane complex.

• Cool to room temperature and basify with NaOH solution.

• Extract the product with diethyl ether.

• Dry the organic layer and concentrate to yield the crude deuterated amine.

General Protocol for the Reduction of Nitriles to Deuterated Primary Amines

This is a general procedure adapted from protocols for BH3·THF. Optimization for specific substrates may be required.

Materials:

• Trihydro(tetrahydrofuran)boron-d3 (1 M solution in THF)

• Nitrile

• Anhydrous Tetrahydrofuran (THF)

• Hydrochloric acid (HCl) solution

• Sodium hydroxide (NaOH) solution

• Extraction solvent

Procedure:

• Add Trihydro(tetrahydrofuran)boron-d3 solution (1 M in THF, 1-2 equivalents) to a solution of the nitrile (1 equivalent) in anhydrous THF at 0 °C under an inert atmosphere.

• Heat the reaction mixture to reflux and stir for 2-6 hours.

• Cool to 0 °C and quench by the slow addition of HCl solution.

• Stir for 30 minutes, then basify with NaOH solution.

• Extract the product, dry the organic layer, and concentrate to yield the crude deuterated primary amine.

Asymmetric Reductions

While specific protocols for asymmetric reductions using Trihydro(tetrahydrofuran)boron-d3 are not widely reported, the principles of asymmetric borane reductions can be applied. Chiral oxazaborolidine catalysts, such as the Corey-Bakshi-Shibata (CBS) catalyst, are commonly used in conjunction with borane reagents to achieve high enantioselectivity in the reduction of prochiral ketones.

Conceptually, Trihydro(tetrahydrofuran)boron-d3 can be used in place of BH3·THF in a CBS-catalyzed reduction to produce chiral, deuterated secondary alcohols. The general workflow is depicted below.

Caption: Conceptual workflow for asymmetric reduction.

Further research and experimental validation are necessary to establish optimized protocols and determine the enantiomeric excess and deuterium incorporation for specific substrates in asymmetric reductions with Trihydro(tetrahydrofuran)boron-d3.

Conclusion

Trihydro(tetrahydrofuran)boron-d3 is a versatile and effective reagent for the selective introduction of deuterium into a variety of organic molecules through the reduction of different functional groups. The provided protocols, particularly for the well-documented hydroboration-oxidation of alkenes, offer a solid foundation for its application in research and development. For functional groups where specific BD3·THF protocols are less established, the general procedures adapted from BH3·THF chemistry serve as a valuable starting point for methodological development. As the demand for selectively deuterated compounds in the pharmaceutical and materials science sectors grows, the utility of Trihydro(tetrahydrofuran)boron-d3 is expected to expand further.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. blog.strem.com [blog.strem.com]
• 4. acs.org [acs.org]
• 5. Applications of Borane-tetrahydrofuran Complex_Chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Deuterium Labeling of Pharmaceuticals Using Trihydro(tetrahydrofuran)boron-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Deuterium labeling, the strategic replacement of hydrogen atoms with their stable isotope deuterium, has emerged as a valuable tool in pharmaceutical research and development. This isotopic substitution can significantly alter the metabolic fate of a drug molecule, primarily by leveraging the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a slower rate of metabolic cleavage. This can result in an improved pharmacokinetic profile, including a longer half-life, reduced formation of toxic metabolites, and potentially enhanced therapeutic efficacy.[1][2][3]

Trihydro(tetrahydrofuran)boron-d3 (THF-BD3) is a versatile and selective deuterating agent. As a deuterated analog of the widely used reducing agent borane-tetrahydrofuran complex (THF-BH3), it offers a convenient method for introducing deuterium into organic molecules, including active pharmaceutical ingredients (APIs). This document provides detailed application notes and protocols for the use of THF-BD3 in the deuterium labeling of pharmaceuticals.

Key Advantages of Deuterium Labeling with THF-BD3

• Improved Metabolic Stability: Slows down metabolic processes, particularly those mediated by cytochrome P450 enzymes.[1][2]

• Reduced Toxic Metabolite Formation: By altering metabolic pathways, deuteration can minimize the production of harmful byproducts.

• Enhanced Pharmacokinetic Profile: Can lead to a longer drug half-life, allowing for less frequent dosing.

• Elucidation of Metabolic Pathways: Deuterated compounds serve as valuable tools for tracking the metabolic fate of drugs using mass spectrometry.

• Internal Standards: Deuterated analogs are ideal internal standards for quantitative bioanalysis due to their similar chemical properties but distinct mass.

Application Note 1: Deuteration of an Alkene-Containing Pharmaceutical via Hydroboration-Oxidation

This protocol describes a general procedure for the deuteration of a pharmaceutical containing an alkene functional group using THF-BD3, followed by oxidation to the corresponding deuterated alcohol. This method is based on the well-established hydroboration-oxidation reaction, which proceeds with anti-Markovnikov regioselectivity and syn-stereospecificity.

Experimental Workflow

Caption: Workflow for the deuteration of an alkene-containing API.

Detailed Protocol

Materials:

• Alkene-containing pharmaceutical (1.0 eq)

• Trihydro(tetrahydrofuran)boron-d3 (THF-BD3), 1 M solution in THF (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H2O2), 30% aqueous solution

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Round-bottom flask, magnetic stirrer, ice bath, heating mantle, separatory funnel, rotary evaporator, and chromatography supplies.

Procedure:

• Reaction Setup: In a dry, nitrogen-flushed round-bottom flask, dissolve the alkene-containing pharmaceutical (1.0 eq) in anhydrous THF.

• Hydroboration: Cool the solution to 0°C in an ice bath. Slowly add the 1 M solution of THF-BD3 (1.1 eq) dropwise while maintaining the temperature at 0°C. After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours.

• Oxidation: Cool the reaction mixture back to 0°C. Carefully add the 3 M NaOH solution, followed by the slow, dropwise addition of 30% H2O2 solution.

• Heating: Gently heat the reaction mixture to 50°C for 1 hour.

• Workup: Cool the mixture to room temperature and transfer it to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x volume of THF).

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the deuterated alcohol.

Quantitative Data

The regioselectivity of hydroboration with THF-BD3 is comparable to that of its non-deuterated counterpart, THF-BH3. The following table summarizes the regioselectivity for the hydroboration of various olefins.

Olefin	Product Distribution with THF-BD3 (%)	Product Distribution with THF-BH3 (%)
1-Octene	94:6 (1-octanol:2-octanol)	94:6 (1-octanol:2-octanol)
Styrene	81:19 (2-phenylethanol:1-phenylethanol)	80:20 (2-phenylethanol:1-phenylethanol)
α-Methylstyrene	98:2 (2-phenyl-1-propanol:1-phenyl-1-propanol)	98:2 (2-phenyl-1-propanol:1-phenyl-1-propanol)
cis-2-Butene	>99 (2-butanol)	>99 (2-butanol)

Data adapted from studies on hydroboration regioselectivity.

Note: The yield and deuterium incorporation will be substrate-dependent and should be determined experimentally for each specific pharmaceutical.

Application Note 2: Deuteration of a Carboxylic Acid-Containing Pharmaceutical

This protocol outlines a general method for the reduction of a carboxylic acid functional group in a pharmaceutical to a deuterated primary alcohol using THF-BD3. Borane reagents are highly effective for the reduction of carboxylic acids.

Logical Relationship of the Reduction Process

Caption: Mechanism of carboxylic acid reduction.

Detailed Protocol

Materials:

• Carboxylic acid-containing pharmaceutical (1.0 eq)

• Trihydro(tetrahydrofuran)boron-d3 (THF-BD3), 1 M solution in THF (1.5 - 2.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

• Saturated sodium bicarbonate (NaHCO3) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

• Round-bottom flask, magnetic stirrer, ice bath, reflux condenser, separatory funnel, rotary evaporator, and chromatography supplies.

Procedure:

• Reaction Setup: In a dry, nitrogen-flushed round-bottom flask, dissolve the carboxylic acid-containing pharmaceutical (1.0 eq) in anhydrous THF.

• Addition of THF-BD3: Cool the solution to 0°C in an ice bath. Slowly add the 1 M solution of THF-BD3 (1.5 - 2.0 eq) dropwise.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction to reflux for 2-4 hours.

• Quenching: Cool the reaction mixture to 0°C and slowly add methanol to quench the excess borane.

• Hydrolysis: Add 1 M HCl and stir for 30 minutes.

• Workup: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of THF).

• Washing: Wash the combined organic layers with saturated NaHCO3 solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the deuterated primary alcohol.

Quantitative Data

The following table provides representative data for the reduction of benzoic acid to benzyl alcohol using borane-THF, which serves as a model for the deuterated reaction.

Substrate	Product	Yield (%)
Benzoic Acid	Benzyl Alcohol	>95
4-Nitrobenzoic Acid	4-Nitrobenzyl Alcohol	>95
Adipic acid monoethyl ester	Ethyl 6-hydroxyhexanoate	88
p-Cyanobenzoic acid	p-Cyanobenzyl alcohol	82

Yields are based on the non-deuterated reaction and may vary for the deuterated version and specific substrates.

Note: The extent of deuterium incorporation at the carbinol position is expected to be high (>98%) with THF-BD3.

Conclusion

Trihydro(tetrahydrofuran)boron-d3 is a powerful reagent for the selective incorporation of deuterium into pharmaceutical compounds. The protocols provided herein for the hydroboration-oxidation of alkenes and the reduction of carboxylic acids offer robust starting points for the synthesis of deuterated drug candidates. Researchers are encouraged to optimize these general procedures for their specific molecules of interest to achieve high yields and deuterium incorporation, thereby unlocking the potential benefits of deuterium labeling in drug development.

References

• 1. Combinatorial synthesis of deuterium-enriched atorvastatin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Trihydro(tetrahydrofuran)boron-d3 in Mechanistic Studies of Hydroboration

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Trihydro(tetrahydrofuran)boron-d3 (BD₃·THF) in mechanistic studies of hydroboration reactions. This deuterated reagent is a powerful tool for elucidating reaction mechanisms, particularly through the investigation of kinetic isotope effects (KIEs) and regioselectivity.

Introduction to Mechanistic Studies using Trihydro(tetrahydrofuran)boron-d3

The hydroboration of alkenes is a cornerstone of organic synthesis, allowing for the anti-Markovnikov hydration of carbon-carbon double bonds. The reaction proceeds through a concerted syn-addition of a B-H bond across the alkene. Trihydro(tetrahydrofuran)boron-d3, a deuterated analog of the common borane-THF complex, serves as an invaluable probe into the transition state of this reaction. By comparing the outcomes of reactions using BH₃·THF and BD₃·THF, researchers can gain insights into bond-breaking and bond-forming events in the rate-determining step.

The primary application of BD₃·THF in these studies is the determination of the kinetic isotope effect (KIE). The KIE is the ratio of the rate constant of a reaction with a lighter isotope (in this case, hydrogen) to the rate constant of the same reaction with a heavier isotope (deuterium). A primary KIE (kH/kD > 1) is observed when the bond to the isotopically labeled atom is broken in the rate-determining step of the reaction. This is due to the lower zero-point energy of the C-D bond compared to the C-H bond, which requires more energy to break.[1]

In drug development, understanding reaction mechanisms is crucial for process optimization and the development of stereoselective syntheses. Furthermore, the "deuterium effect" can be intentionally employed to alter the metabolic fate of drug candidates by slowing down metabolic processes that involve C-H bond cleavage.

Quantitative Data on Mechanistic Studies

The use of Trihydro(tetrahydrofuran)boron-d3 allows for the quantitative assessment of the kinetic isotope effect and its impact on the regioselectivity of hydroboration.

Kinetic Isotope Effect (KIE) in the Hydroboration of 1-Hexene

A notable example of the utility of BD₃·THF is in determining the regiochemical kinetic isotope effect in the hydroboration of unsymmetrical alkenes like 1-hexene.[1] The reaction yields a mixture of the anti-Markovnikov (1-hexanol after oxidation) and Markovnikov (2-hexanol after oxidation) products. The ratio of these products is influenced by the isotopic substitution on the borane reagent.

Reagent	Alkene	% Markovnikov Product	Regiochemical KIE ((kM/kAM)H / (kM/kAM)D)
BH₃·THF	1-Hexene	10.7 ± 0.5	1.8 ± 0.2[1][2]
BD₃·THF	1-Hexene	6.1 ± 0.4

Table 1: Regiochemical outcomes and the calculated kinetic isotope effect for the hydroboration of 1-hexene with BH₃·THF and BD₃·THF. The regiochemical KIE is defined as the ratio of the Markovnikov to anti-Markovnikov product ratios for the protiated versus the deuterated reagent.[1]

The significant KIE of 1.8 indicates that the B-H(D) bond is critically involved in the transition state that dictates the regiochemical outcome of the reaction.[1]

Regioselectivity of Hydroboration with Various Olefins

Studies on the hydroboration-oxidation of a range of representative olefins with both BH₃·THF and BD₃·THF have been conducted to assess the influence of the deuterium substitution on the regioselectivity. While the full dataset from the primary literature is extensive, the general trend observed is a slight to moderate change in the product distribution, which can be quantified by GC-MS, ¹H NMR, and deuterium NMR analysis of the resulting deuterated alcohols.[3]

Experimental Protocols

The following protocols provide detailed methodologies for conducting mechanistic studies using Trihydro(tetrahydrofuran)boron-d3.

Protocol for Determining the Regiochemical Kinetic Isotope Effect in the Hydroboration of 1-Hexene

This protocol outlines a competitive experiment to determine the regiochemical KIE for the hydroboration of 1-hexene.

Materials:

• Trihydro(tetrahydrofuran)boron-d3 (BD₃·THF) solution in THF (e.g., 1 M)

• Borane-tetrahydrofuran complex (BH₃·THF) solution in THF (e.g., 1 M)

• 1-Hexene

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate

• Internal standard for GC analysis (e.g., dodecane)

• Nitrogen or Argon gas for inert atmosphere

Procedure:

Reaction Setup (to be performed in parallel for BH₃·THF and BD₃·THF):

• To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add 1-hexene (e.g., 1.0 mmol) and anhydrous THF (e.g., 5 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the borane solution (BH₃·THF or BD₃·THF, e.g., 0.33 mmol to ensure the alkene is in excess) dropwise to the stirred solution of the alkene.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1 hour to ensure the formation of the trialkylborane.[1]

Oxidation:

• Cool the reaction mixture back to 0 °C.

• Carefully and slowly add the 3 M NaOH solution (e.g., 1 mL), followed by the dropwise addition of 30% H₂O₂ (e.g., 1 mL). Caution: This oxidation reaction is exothermic. [1]

• Allow the mixture to warm to room temperature and continue stirring for 1 hour.

Workup and Analysis:

• Add diethyl ether (e.g., 10 mL) to the reaction mixture and transfer the contents to a separatory funnel.

• Separate the organic layer and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and carefully concentrate the solution under reduced pressure.

• Prepare a sample of the crude product for Gas Chromatography (GC) analysis by dissolving a known amount in a suitable solvent and adding a known amount of an internal standard.

• Analyze the product mixture by GC to determine the relative amounts of 1-hexanol (anti-Markovnikov product) and 2-hexanol (Markovnikov product).

• Calculate the percentage of the Markovnikov product for both the BH₃ and BD₃ reactions.

• The regiochemical KIE is then calculated as the ratio of (% Markovnikov / % anti-Markovnikov) for the BH₃ reaction divided by the same ratio for the BD₃ reaction.[1]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of Hydroboration-Oxidation with BD₃·THF.

Caption: Experimental Workflow for KIE Determination.

Caption: Logical Relationship of the Kinetic Isotope Effect.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Application Notes: Trihydro(tetrahydrofuran)boron-d3 in the Synthesis of Deuterated Internal Standards for Mass Spectrometry

Introduction

In quantitative mass spectrometry, particularly in liquid chromatography-mass spectrometry (LC-MS), the use of stable isotope-labeled internal standards is the gold standard for achieving high accuracy and precision. These internal standards are chemically identical to the analyte of interest but are enriched with heavy isotopes (e.g., ²H, ¹³C, ¹⁵N), making them distinguishable by their mass-to-charge ratio (m/z) in the mass spectrometer. Trihydro(tetrahydrofuran)boron-d3 (d3-Borane-THF) is a versatile and efficient deuterating agent used in the synthesis of such internal standards. This document provides a detailed protocol for the synthesis of a deuterated internal standard using d3-Borane-THF and its subsequent application in a quantitative LC-MS/MS method.

As a representative example, we will describe the synthesis of d3-atorvastatin, a common internal standard for the quantification of the cholesterol-lowering drug atorvastatin in biological matrices. Atorvastatin contains a hydroxyl group that can be synthetically derived from the reduction of a corresponding ketone or ester precursor using a deuterated reducing agent like d3-Borane-THF.

Synthesis of d3-Atorvastatin Internal Standard

The synthesis of d3-atorvastatin can be achieved by the stereoselective reduction of a suitable keto-ester precursor using a deuterated reducing agent. While various deuterated reducing agents can be used, d3-Borane-THF provides a convenient source of deuterium for this transformation. The general synthetic workflow is outlined below.

Experimental Protocol: Synthesis of d3-Atorvastatin

• Precursor Synthesis: The synthesis begins with a suitable precursor molecule that can be reduced to form the desired d3-atorvastatin. A common precursor is the corresponding ketone.

• Deuterated Reduction:

  • Dissolve the ketone precursor in an anhydrous, aprotic solvent such as tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.

  • Slowly add a solution of Trihydro(tetrahydrofuran)boron-d3 (d3-Borane-THF complex) to the reaction mixture. The stoichiometry will depend on the specific precursor and reaction conditions, but typically a slight excess of the deuterating agent is used.

  • Allow the reaction to stir at the low temperature for a specified period (e.g., 2-4 hours) to ensure complete reduction.

• Workup and Purification:

  • Quench the reaction by the slow addition of a protic solvent, such as methanol.

  • Allow the mixture to warm to room temperature.

  • Remove the solvent under reduced pressure.

  • The crude product is then purified using standard techniques such as column chromatography on silica gel to isolate the d3-atorvastatin.

• Characterization: The final product should be thoroughly characterized to confirm its identity, purity, and isotopic enrichment. This is typically done using:

  • Mass Spectrometry (MS): To confirm the incorporation of the deuterium atoms by observing the expected mass shift.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): To confirm the chemical structure and the location of the deuterium atoms.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

DOT Diagram: Synthesis of d3-Atorvastatin

Caption: Workflow for the synthesis of d3-atorvastatin.

Application: Quantification of Atorvastatin in Human Plasma by LC-MS/MS

This section outlines a typical bioanalytical method for the determination of atorvastatin in human plasma using the synthesized d3-atorvastatin as an internal standard.

Experimental Protocol: LC-MS/MS Analysis

• Sample Preparation:

  • Thaw human plasma samples at room temperature.

  • To a 100 µL aliquot of plasma, add 10 µL of the d3-atorvastatin internal standard working solution (e.g., 100 ng/mL in methanol).

  • Vortex mix for 10 seconds.

  • Perform a protein precipitation by adding 300 µL of acetonitrile.

  • Vortex mix vigorously for 1 minute.

  • Centrifuge the samples at 10,000 rpm for 10 minutes at 4 °C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40 °C.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Transfer to an autosampler vial for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • Liquid Chromatography (LC):

    • Column: A suitable reversed-phase column (e.g., C18, 50 x 2.1 mm, 3.5 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: A linear gradient from 20% B to 95% B over 5 minutes.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 10 µL.

    • Column Temperature: 40 °C.

  • Mass Spectrometry (MS/MS):

    • Ionization Mode: Electrospray Ionization (ESI), Positive.

    • Scan Type: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Atorvastatin: Q1: 559.3 m/z → Q3: 440.2 m/z

      • d3-Atorvastatin (IS): Q1: 562.3 m/z → Q3: 443.2 m/z

    • Ion Source Parameters: Optimized for the specific instrument (e.g., curtain gas, ion spray voltage, temperature, nebulizer gas).

DOT Diagram: Bioanalytical Workflow

Caption: Sample preparation workflow for LC-MS/MS analysis.

Data Presentation

The use of a stable isotope-labeled internal standard like d3-atorvastatin significantly improves the quality of quantitative data. Below are tables summarizing typical performance characteristics of such an assay.

Table 1: Calibration Curve for Atorvastatin in Human Plasma

Concentration (ng/mL)	Analyte/IS Peak Area Ratio
1.0 (LLOQ)	0.0052
2.5	0.0131
5.0	0.0265
10.0	0.0528
25.0	0.132
50.0	0.264
100.0 (ULOQ)	0.529
Linearity (r²)	> 0.995

Table 2: Precision and Accuracy Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%Bias)
LLOQ	1.0	< 15%	< 15%	± 20%
Low QC	3.0	< 10%	< 10%	± 15%
Mid QC	30.0	< 8%	< 9%	± 10%
High QC	80.0	< 7%	< 8%	± 10%

Conclusion

Trihydro(tetrahydrofuran)boron-d3 is a valuable reagent for the synthesis of deuterated internal standards for use in mass spectrometry. The resulting stable isotope-labeled internal standards, such as d3-atorvastatin, are essential for the development of robust, accurate, and precise quantitative bioanalytical methods. The protocols and data presented here demonstrate a typical workflow from the synthesis of the internal standard to its application in a validated LC-MS/MS assay. This approach is widely applicable to a variety of small molecule drug development and clinical research applications.

Application Notes and Protocols for Quantitative NMR Analysis Using Trihydro(tetrahydrofuran)boron-d3

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Trihydro(tetrahydrofuran)boron-d3 as an internal standard for quantitative Nuclear Magnetic Resonance (qNMR) analysis. This deuterated standard is particularly useful for the precise quantification of active pharmaceutical ingredients (APIs), impurities, and other organic molecules.

Introduction to Quantitative NMR and Trihydro(tetrahydrofuran)boron-d3

Quantitative NMR (qNMR) is a powerful analytical technique that allows for the determination of the absolute concentration or purity of a substance without the need for identical reference compounds.[1][2][3] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal, enabling accurate quantification.[4][5] The use of a high-purity internal standard is crucial for accurate and reproducible results.[6]

Trihydro(tetrahydrofuran)boron-d3 (THF-borane-d3) is the deuterated form of the borane tetrahydrofuran complex. Its primary application in a quantitative context is as an internal standard for qNMR, as well as for other quantitative methods like GC-MS and LC-MS.[4][5][6] The deuterium labeling provides a distinct signal that is unlikely to overlap with analyte signals in ¹H NMR spectroscopy.

Data Presentation

Physicochemical Properties of Trihydro(tetrahydrofuran)boron-d3

Property	Value
Molecular Formula	C₄H₈BD₃O
Molecular Weight	88.96 g/mol
Appearance	Colorless liquid or solid
CAS Number	96220-57-4
Purity (typical)	≥98% (isotopic)
Storage	Store refrigerated (-5°C to 5°C), protect from light and moisture.[7]

Performance Characteristics as a qNMR Internal Standard

Parameter	Specification/Recommendation	Rationale
Chemical Purity	≥99.5%	Minimizes interference from impurities in the standard.
Isotopic Enrichment	≥98 atom % D	Ensures a clean and distinct signal in the NMR spectrum.
Solubility	Must be soluble in the chosen deuterated solvent along with the analyte.	Incomplete dissolution leads to inaccurate quantification.[6]
Chemical Shift	Signals should not overlap with analyte or solvent signals.	Prevents signal overlap for accurate integration.
Reactivity	Should be chemically inert towards the analyte and solvent.	Avoids degradation of the standard or analyte during the experiment.
Volatility	Low volatility	Reduces concentration changes due to evaporation during sample preparation.
Hygroscopicity	Handle under inert atmosphere due to sensitivity to moisture.	Reaction with water will alter the concentration of the standard.

Experimental Protocols

Protocol 1: Purity Determination of an Active Pharmaceutical Ingredient (API) using Trihydro(tetrahydrofuran)boron-d3 as an Internal Standard

This protocol outlines the steps for determining the purity of a solid API using ¹H-qNMR with THF-borane-d3 as the internal standard.

Materials:

• Trihydro(tetrahydrofuran)boron-d3 solution (e.g., 1 M in THF)

• Analyte (API) of interest

• High-purity deuterated solvent (e.g., DMSO-d₆, CDCl₃)

• High-precision analytical balance (5-decimal places)

• Inert atmosphere glovebox or Schlenk line

• NMR tubes (high-precision)

• Volumetric flasks and pipettes

• Vortex mixer

Experimental Workflow Diagram:

Caption: Workflow for qNMR Purity Determination.

Procedure:

• Preparation of the Internal Standard Stock Solution (if starting from a neat compound):

  • Due to its reactivity, it is often supplied as a solution. If a solid, handle exclusively under an inert atmosphere.

  • Accurately weigh the THF-borane-d3 and dissolve it in a known volume of deuterated solvent to prepare a stock solution of known concentration.

• Sample Preparation (perform in a glovebox or under an inert atmosphere):

  • Accurately weigh approximately 5-20 mg of the analyte (API) into a clean, dry vial.

  • Accurately add a known mass of the Trihydro(tetrahydrofuran)boron-d3 solution to the vial containing the analyte. The molar ratio of the standard to the analyte should ideally be close to 1:1.

  • Add a precise volume (e.g., 0.6 mL for a 5 mm NMR tube) of the chosen deuterated solvent.

  • Securely cap the vial and vortex until both the analyte and the internal standard are completely dissolved.

  • Transfer the solution to a clean, dry NMR tube and cap it tightly.

• NMR Data Acquisition:

  • Use a high-field NMR spectrometer (≥400 MHz is recommended).

  • Ensure the spectrometer is properly tuned and shimmed.

  • Set the acquisition parameters for quantitative analysis:

    • Pulse Angle: 90° pulse.

    • Relaxation Delay (d1): Set to at least 5 times the longest T1 relaxation time of both the analyte and the internal standard signals to ensure full relaxation. An inversion-recovery experiment may be necessary to determine T1 values.

    • Acquisition Time (aq): Typically 2-4 seconds.

    • Number of Scans (ns): Sufficient to achieve a signal-to-noise ratio of at least 250:1 for the signals to be integrated.

  • Acquire the ¹H NMR spectrum.

• Data Processing:

  • Apply a line broadening of 0.3 Hz.

  • Manually and carefully phase correct the spectrum.

  • Apply a baseline correction to the entire spectrum.

  • Integrate a well-resolved signal of the analyte and a signal from the internal standard (from the THF moiety). Avoid integrating signals that are close to impurities or the residual solvent peak.

• Calculation of Purity: The purity of the analyte (P_analyte) can be calculated using the following formula:

  P_analyte (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

  Where:

  • I_analyte, I_std: Integral values of the analyte and standard signals.

  • N_analyte, N_std: Number of protons corresponding to the integrated signals of the analyte and standard.

  • M_analyte, M_std: Molecular weights of the analyte and standard.

  • m_analyte, m_std: Masses of the analyte and standard.

  • P_std: Purity of the internal standard.

Protocol 2: Validation of the qNMR Method

Method validation is essential to ensure the reliability of the quantitative results.

Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This is confirmed by ensuring no signal overlap between the analyte, internal standard, and impurities.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. Prepare a series of samples with varying concentrations of the analyte and a fixed concentration of the internal standard. Plot the ratio of the integral of the analyte to the integral of the standard against the concentration of the analyte. The correlation coefficient (R²) should be > 0.999.

• Accuracy: The closeness of the test results to the true value. This can be assessed by analyzing a certified reference material or by spike-recovery experiments.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. It is expressed as the relative standard deviation (RSD) and should be evaluated at different levels (repeatability, intermediate precision).

• Limit of Quantification (LOQ) and Limit of Detection (LOD): The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy, and the lowest amount of analyte that can be detected, respectively.

Logical Relationship for qNMR Method Validation:

Caption: qNMR Method Validation Logic.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Poor signal-to-noise ratio	Insufficient sample concentration or number of scans.	Increase the number of scans or prepare a more concentrated sample.
Broad or distorted peaks	Poor shimming, sample inhomogeneity, or presence of paramagnetic impurities.	Re-shim the instrument. Ensure the sample is fully dissolved and filter if necessary.
Inaccurate integration	Incorrect phasing or baseline correction.	Manually re-process the spectrum with careful attention to phase and baseline.
Standard degradation	Exposure to air or moisture.	Handle the internal standard under strictly inert conditions. Prepare fresh samples.
Signal overlap	Unfavorable chemical shifts in the chosen solvent.	Test different deuterated solvents to achieve better signal separation.

By following these detailed application notes and protocols, researchers, scientists, and drug development professionals can effectively utilize Trihydro(tetrahydrofuran)boron-d3 for accurate and reliable quantitative NMR analysis.

References

• 1. emerypharma.com [emerypharma.com]
• 2. scispace.com [scispace.com]
• 3. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. resolvemass.ca [resolvemass.ca]
• 7. qNMR: top tips for optimised sample prep [manufacturingchemist.com]

Application Notes and Protocols: Trihydro(tetrahydrofuran)boron-d3 in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trihydro(tetrahydrofuran)boron-d3, commonly referred to as Borane-d3 THF complex (BD3·THF), is the deuterated analog of the widely used hydroborating and reducing agent, borane tetrahydrofuran complex (BH3·THF).[1][2] This reagent serves as a valuable source of deuterium atoms, enabling the stereoselective and regioselective incorporation of deuterium into organic molecules.[2][3] Its primary applications lie in the synthesis of deuterated compounds for use as internal standards in quantitative analysis, as tracers in metabolic studies, and in the investigation of kinetic isotope effects to elucidate reaction mechanisms.[1][2][4] Furthermore, the introduction of deuterium can favorably alter the pharmacokinetic and metabolic profiles of drug candidates.[1][4][5]

This document provides detailed application notes on the reactivity of Trihydro(tetrahydrofuran)boron-d3 with common functional groups and experimental protocols for its use.

Reactivity with Functional Groups

Trihydro(tetrahydrofuran)boron-d3 exhibits reactivity similar to its non-deuterated counterpart, serving as an electrophilic source of deuteride.[6][7] It readily reacts with electron-rich functional groups.

Alkenes and Alkynes: Hydroboration-Oxidation

The hydroboration-oxidation of alkenes and alkynes is a cornerstone reaction for the synthesis of alcohols and carbonyl compounds, respectively. With Trihydro(tetrahydrofuran)boron-d3, this reaction provides a powerful method for the specific incorporation of deuterium.

The reaction proceeds via a concerted, syn-addition of the B-D bond across the carbon-carbon multiple bond, with the boron atom adding to the less sterically hindered carbon atom (anti-Markovnikov regioselectivity).[8][9][10] Subsequent oxidation of the resulting organoborane intermediate, typically with basic hydrogen peroxide, replaces the boron atom with a hydroxyl group, with retention of stereochemistry.[8][9] The overall result is the syn-addition of a deuterium atom and a hydroxyl group across the double bond.[10][11]

Each molecule of BD3 can react with up to three equivalents of an alkene to form a trialkylborane.[8][10]

Carbonyl Compounds: Reduction

Trihydro(tetrahydrofuran)boron-d3 is an effective reducing agent for a variety of carbonyl-containing functional groups. The mechanism involves the transfer of a deuteride ion to the electrophilic carbonyl carbon.[2]

• Carboxylic Acids: Carboxylic acids are readily reduced to the corresponding deuterated primary alcohols.[12][13][14] This reduction is often selective in the presence of less reactive functional groups like esters.[12]

• Amides: Amides are reduced to the corresponding deuterated amines.[15][16] This transformation is a valuable tool for introducing deuterium into amine-containing molecules.

• Aldehydes and Ketones: Aldehydes and ketones are reduced to deuterated primary and secondary alcohols, respectively.[6][17]

Data Presentation

The following table summarizes the key transformations facilitated by Trihydro(tetrahydrofuran)boron-d3.

Functional Group	Substrate Example	Product Example	Key Characteristics & Notes
Alkene	1-Decene	(R/S)-1-Deuterio-decan-2-ol	Hydroboration-Oxidation: Anti-Markovnikov addition of D and OH.[8][11] Syn-stereochemistry.[10] The reaction is stereospecific.[8]
Carboxylic Acid	Benzoic Acid	(Deuteriophenyl)methanol	Selective reduction in the presence of esters.[12] The reaction proceeds via an acyloxyborane intermediate.
Amide	Benzamide	Benzyl-d2-amine	Reduces primary, secondary, and tertiary amides.[16] The initial product is an amine-borane complex that is hydrolyzed during workup.[16]
Aldehyde	Benzaldehyde	Benzyl-d-alcohol	Provides a straightforward method for the synthesis of deuterated primary alcohols.[7]
Ketone	Acetophenone	1-Phenyl-1-d-ethanol	Yields deuterated secondary alcohols.[6]

Experimental Protocols

Safety Precautions: Trihydro(tetrahydrofuran)boron-d3 is a flammable reagent and reacts violently with water to produce flammable hydrogen gas.[13] All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood. Anhydrous solvents and glassware are essential. Personal protective equipment, including safety glasses, lab coat, and gloves, must be worn.

Protocol 1: Hydroboration-Oxidation of an Alkene (e.g., 1-Decene)

This protocol describes the synthesis of a deuterated alcohol from an alkene.

Materials:

• Trihydro(tetrahydrofuran)boron-d3 (1 M solution in THF)

• 1-Decene

• Anhydrous Tetrahydrofuran (THF)

• Sodium Hydroxide (NaOH) solution (e.g., 3 M)

• Hydrogen Peroxide (H2O2, 30% aqueous solution)

• Diethyl ether

• Brine (saturated NaCl solution)

• Magnesium sulfate (anhydrous)

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser, ice bath.

Procedure:

• Set up an oven-dried round-bottom flask equipped with a magnetic stir bar and a dropping funnel under a nitrogen atmosphere.

• To the flask, add 1-decene (15 mmol) dissolved in anhydrous THF.[3]

• Cool the solution to 0 °C using an ice bath.

• Slowly add the Trihydro(tetrahydrofuran)boron-d3 solution (5 mmol, assuming 3 equivalents of alkene per BD3) to the stirred solution of the alkene over 5-10 minutes.[3]

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2 hours to ensure the completion of the hydroboration.[3]

• Cool the reaction mixture to 10 °C.[3]

• Slowly and carefully add the sodium hydroxide solution (e.g., 9 mL of 3 M solution).[3]

• With vigorous stirring, add the hydrogen peroxide solution (e.g., 3 mL of 30% solution) dropwise, maintaining the temperature below 30 °C.[3]

• After the addition is complete, heat the reaction mixture to 50 °C for 2 hours.[3]

• Cool the mixture to room temperature and add diethyl ether (20 mL).[3]

• Transfer the mixture to a separatory funnel and wash the organic layer with water (20 mL) and then with brine (20 mL).[3]

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude deuterated alcohol.

• Purify the product by column chromatography or distillation as required.

Protocol 2: Reduction of a Carboxylic Acid (e.g., Benzoic Acid)

This protocol details the synthesis of a deuterated primary alcohol from a carboxylic acid.

Materials:

• Trihydro(tetrahydrofuran)boron-d3 (1 M solution in THF)

• Benzoic Acid

• Anhydrous Tetrahydrofuran (THF)

• Methanol or Ethanol

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Water

• Brine (saturated NaCl solution)

• Sodium sulfate (anhydrous)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath.

Procedure:

• In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve the carboxylic acid (1 eq.) in anhydrous THF (10 volumes).[15]

• Cool the solution to 0 °C in an ice bath.[15]

• Add the Trihydro(tetrahydrofuran)boron-d3 solution (1 eq.) dropwise over approximately 1 hour.[15]

• Allow the reaction to warm to room temperature and stir for 8 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC). If the reaction is sluggish, it can be gently heated to 40-50 °C.[15]

• Once the reaction is complete, cool the mixture back to 0 °C.[15]

• Quench the reaction by the slow, dropwise addition of methanol or ethanol. Note that effervescence (hydrogen gas evolution) will be observed.[15]

• Stir the mixture at room temperature for 2 hours.[15]

• Pour the reaction mixture into water (10 volumes) and extract with DCM or EtOAc.[15]

• Wash the organic layer successively with water and brine.[15]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude deuterated alcohol.[15]

• Purify the product by column chromatography or other suitable methods.

Visualizations

Caption: Workflow for the hydroboration-oxidation of an alkene using BD3·THF.

Caption: Workflow for the reduction of a carboxylic acid using BD3·THF.

Caption: Applications of Trihydro(tetrahydrofuran)boron-d3 in research and development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Borane-d3 (1M in THF) | Deuterated Reagent [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Trihydro(tetrahydrofuran)boron-d3 ((T-4)-Trihydro-d3-(tetrahydrofuran)boron; Hydride-d, boron complex; Trideuterio(tetrahydrofuran)boron; Trideuteroborane-tetrahydrofuran complex) | Isotope-Labeled Compounds | 96220-57-4 | Invivochem [invivochem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. blog.strem.com [blog.strem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. orgosolver.com [orgosolver.com]
• 9. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 10. 8.5 Hydration of Alkenes: Addition of H2O by Hydroboration – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. Acid to Alcohol - Common Conditions [commonorganicchemistry.com]
• 13. acs.org [acs.org]
• 14. Borane–tetrahydrofuran - Wikipedia [en.wikipedia.org]
• 15. organic-synthesis.com [organic-synthesis.com]
• 16. Borane & Borane Complexes - Wordpress [reagents.acsgcipr.org]
• 17. Applications of Borane-tetrahydrofuran Complex_Chemicalbook [chemicalbook.com]

Application Notes and Protocols: Synthesis of Deuterated Alcohols using Trihydro(tetrahydrofuran)boron-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trihydro(tetrahydrofuran)boron-d3 (BD₃·THF), also known as borane-d3 THF complex, is a deuterated reagent essential for the synthesis of deuterium-labeled compounds.[1] This reagent is a valuable tool in pharmaceutical research and development, where deuterium labeling can significantly alter the metabolic and pharmacokinetic profiles of drug candidates.[2] The substitution of hydrogen with deuterium can lead to a stronger carbon-deuterium bond, which can slow down metabolic processes, potentially enhancing a drug's half-life and reducing the formation of toxic metabolites. Deuterated compounds are also invaluable as internal standards in quantitative bioanalysis and for elucidating reaction mechanisms.[1][3]

The hydroboration-oxidation of alkenes is a fundamental transformation in organic synthesis that provides a route to alcohols with anti-Markovnikov regioselectivity and syn-stereochemistry.[4][5] The use of BD₃·THF in this two-step reaction allows for the precise incorporation of deuterium at specific positions in the resulting alcohol, making it a powerful method for synthesizing deuterated building blocks.[6]

These application notes provide detailed protocols and quantitative data for the synthesis of deuterated alcohols from various alkenes using Trihydro(tetrahydrofuran)boron-d3.

Reaction Principle

The synthesis of deuterated alcohols via hydroboration-oxidation with BD₃·THF proceeds in two main steps:

• Hydroboration: The BD₃·THF complex adds across the carbon-carbon double bond of an alkene. In this concerted step, the boron atom adds to the less sterically hindered carbon, and a deuterium atom adds to the more substituted carbon from the same face of the double bond (syn-addition). This process is repeated until all three deuterium atoms on the boron have reacted, forming a trialkylborane intermediate.[7]

• Oxidation: The resulting organoborane is oxidized, typically using a solution of hydrogen peroxide (H₂O₂) in the presence of a base like sodium hydroxide (NaOH). This step replaces the carbon-boron bond with a carbon-oxygen bond with retention of stereochemistry, yielding the desired deuterated alcohol.[8]

Quantitative Data: Regioselectivity of Hydroboration

The regioselectivity of the hydroboration of various representative olefins using BD₃·THF compared to its non-deuterated analog, BH₃·THF, has been studied. The results, summarized in the table below, indicate that the regioselectivity is comparable between the deuterated and non-deuterated reagents.[9]

Alkene	Reagent	Major Product Isomer(s)	Isomer Ratio (%)
1-Octene	BD₃·THF	1-Octanol-d₂	94
2-Octanol-d₂	6
BH₃·THF	1-Octanol	94
2-Octanol	6
Styrene	BD₃·THF	2-Phenylethanol-d₂	97
1-Phenylethanol-d₂	3
BH₃·THF	2-Phenylethanol	98
1-Phenylethanol	2
Allyl Chloride	BD₃·THF	3-Chloro-1-propanol-d₂	91
3-Chloro-2-propanol-d₂	9
BH₃·THF	3-Chloro-1-propanol	90
3-Chloro-2-propanol	10
2-Methyl-2-butene	BD₃·THF	3-Methyl-2-butanol-d₂	98
2-Methyl-2-butanol-d₂	2
BH₃·THF	3-Methyl-2-butanol	98
2-Methyl-2-butanol	2
Norbornene	BD₃·THF	exo-Norborneol-d₂	97
endo-Norborneol-d₂	3
BH₃·THF	exo-Norborneol	94
endo-Norborneol	6

Data sourced from Hossain, M. M., et al. (2007).[6]

Experimental Protocols

Safety Precautions: Trihydro(tetrahydrofuran)boron-d3 is a reactive and flammable reagent. All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and oven-dried glassware.[4] Hydrogen peroxide is a strong oxidizer.

Protocol 1: General Procedure for the Hydroboration-Oxidation of a Terminal Alkene (e.g., 1-Decene)

This protocol is adapted from the procedure reported for the hydroboration of 1-decene.[10]

Materials:

• 1-Decene

• Trihydro(tetrahydrofuran)boron-d3 (1 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Sodium Hydroxide (3 M aqueous solution)

• Hydrogen Peroxide (30% w/w in water)

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In an oven-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a condenser connected to a nitrogen/vacuum line, add the alkene (e.g., 15 mmol of 1-decene).

• Hydroboration: Dilute the BD₃·THF solution (1 M in THF, 7.5 mmol) with 1.5 volumes of anhydrous THF. Cool the diluted solution to 0 °C in an ice bath. To the stirred alkene, add the chilled BD₃·THF solution dropwise over 5 minutes.

• Reaction: Remove the ice bath and allow the reaction mixture to stir at room temperature for 2 hours.

• Oxidation: Cool the reaction mixture to 10 °C. Carefully add 9 mL of 3 M NaOH solution, followed by the slow, dropwise addition of 3 mL of 30% H₂O₂ solution, ensuring the temperature remains at or below 10 °C.

• Heating: After the addition is complete, stir the reaction mixture at 50 °C for 2 hours.

• Workup: Cool the mixture to room temperature and add 20 mL of diethyl ether. Transfer the mixture to a separatory funnel.

• Extraction and Washing: Separate the organic layer. Wash the organic phase sequentially with 20 mL of water and 20 mL of brine.

• Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude deuterated alcohol. The crude product can be purified by distillation or column chromatography.

Protocol 2: Hydroboration-Oxidation of a Cyclic Alkene (e.g., Cyclohexene)

This protocol is a general adaptation for cyclic alkenes.

Materials:

• Cyclohexene

• Trihydro(tetrahydrofuran)boron-d3 (1 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Sodium Hydroxide (3 M aqueous solution)

• Hydrogen Peroxide (30% w/w in water)

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To an oven-dried, two-necked round-bottom flask under a nitrogen atmosphere, add cyclohexene (e.g., 15 mmol) and anhydrous THF (10 mL).

• Hydroboration: Cool the flask to 0 °C in an ice bath. Slowly add the BD₃·THF solution (1 M in THF, 5.5 mmol) dropwise to the stirred solution of the alkene.

• Reaction: After the addition is complete, allow the reaction to stir at room temperature for 1 hour.

• Oxidation: Cool the reaction mixture in an ice bath. Slowly add 6 mL of 3 M NaOH solution, followed by the careful dropwise addition of 6 mL of 30% H₂O₂ solution, maintaining the temperature below 30 °C.

• Heating: Remove the ice bath and stir the mixture at room temperature for 1 hour.

• Workup and Purification: Follow steps 6-8 from Protocol 1 to extract, wash, dry, and isolate the deuterated cyclohexanol. Purification can be achieved by distillation.

Visualizations

Caption: Experimental workflow for the synthesis of deuterated alcohols.

Caption: Simplified reaction pathway for deuterated alcohol synthesis.

References

• 1. m.youtube.com [m.youtube.com]
• 2. If \xrightarrow \mathrm { CH } _ { 3 } \mathrm { COOH } ] { \mathrm { BD.. [askfilo.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. repository.rit.edu [repository.rit.edu]
• 6. researchgate.net [researchgate.net]
• 7. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 8. community.wvu.edu [community.wvu.edu]
• 9. researchgate.net [researchgate.net]
• 10. Deuteration of boranes: catalysed versus non-catalysed processes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Trihydro(tetrahydrofuran)boron-d3 Reaction Workup

This guide provides researchers, scientists, and drug development professionals with detailed procedures and troubleshooting advice for the workup of reactions involving Trihydro(tetrahydrofuran)boron-d3. Given that this reagent is the deuterated form of the borane-tetrahydrofuran complex (BH₃·THF), its reactivity and workup procedures are analogous to the non-labeled counterpart.[1][2] The deuterium labeling is primarily for use as a tracer or internal standard in quantitative analysis.[1]

Frequently Asked Questions (FAQs)

Q1: What is the first and most critical step in the workup of a reaction involving Trihydro(tetrahydrofuran)boron-d3?

A1: The most critical first step is the safe quenching of any unreacted borane complex. This must be done carefully and typically at a reduced temperature (e.g., 0 °C) to control the exothermic reaction.[3][4] Borane-THF reacts with protic solvents like water and alcohols to produce flammable hydrogen gas, so slow and controlled addition of the quenching agent is essential.[3][5]

Q2: What are the common quenching agents for borane-THF reactions?

A2: Common quenching agents include methanol, ethanol, acetone, and carefully controlled additions of water (often mixed with THF).[3][4][6] The choice of agent can influence the boron-containing byproducts; for example, quenching with methanol produces trimethyl borate, which can sometimes be removed by distillation.[5][7]

Q3: How do I work up a hydroboration-oxidation reaction?

A3: After quenching excess borane, the standard procedure for a hydroboration-oxidation workup involves the addition of an aqueous base (typically sodium hydroxide, NaOH) followed by the slow, controlled addition of hydrogen peroxide (H₂O₂).[6][8][9] This oxidizes the intermediate organoborane to the desired alcohol. The product is then isolated through extraction.[6]

Q4: What are the primary byproducts I should expect, and how are they removed?

A4: The main byproduct is boric acid (B(OH)₃) if quenched with water, or borate esters (e.g., B(OMe)₃) if quenched with an alcohol.[5] These are typically removed during the aqueous workup. Standard procedures include washing the organic layer with water and/or brine to remove these water-soluble boron species.[4][10]

Q5: My target compound is water-soluble. How can I effectively remove the boron byproducts?

A5: This can be challenging. One approach is to perform an acidic workup, for instance, by adding HCl.[10] For amine-containing products that may form stable complexes with borane, treatment with an acid like HCl in dioxane can help break the complex and precipitate the product as a hydrochloride salt, leaving boron impurities in the solution.[11]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution	Citations
Vigorous Gas Evolution/Frothing During Quench	Reaction is too exothermic; quenching agent added too quickly.	Cool the reaction flask to 0 °C in an ice bath. Add the quenching agent dropwise at a rate that maintains controllable gas evolution. If frothing is excessive, temporarily stop the addition until it subsides.	[3]
Incomplete Reaction or Low Yield	Insufficient reagent, degraded reagent, or non-optimal reaction time/temperature.	Titrate the borane-THF solution before use to confirm its molarity. Ensure anhydrous conditions as borane reagents are moisture-sensitive. Monitor the reaction by TLC or another appropriate method to determine completion.	[3][4]
Formation of an Insoluble Precipitate During Workup	Formation of insoluble borate salts.	Continue stirring and heating gently (e.g., to 60 °C) until a clear two-phase solution is obtained before proceeding with the extraction.	[6]
Difficulty Separating Organic and Aqueous Layers	Emulsion formation.	Add a saturated aqueous NaCl solution (brine) to help break the emulsion and increase the ionic strength of the aqueous layer.	[4][6]
Product Contaminated with Boron Impurities After Purification	Inefficient removal of boric acid or borate esters during extraction.	Perform additional washes of the organic layer with water or brine. For stubborn cases, consider an acidic wash (e.g., with dilute HCl), provided your product is stable to acid.	[10]

Experimental Protocols

Protocol 1: Safe Quenching of Excess Borane Reagent

This protocol details the safe destruction of unreacted borane reagent before proceeding with the main workup.

• Cool the Reaction: Once the primary reaction is complete, cool the reaction flask to 0 °C using an ice bath. This is crucial for controlling the exothermicity of the quench.[4]

• Prepare Quenching Agent: Use a suitable quenching agent such as methanol, ethanol, or acetone.[4][6]

• Slow Addition: Add the quenching agent dropwise to the stirred reaction mixture.

• Monitor Gas Evolution: Maintain a slow addition rate to ensure gas (H₂) evolution is steady and not excessively vigorous.[3] If frothing becomes difficult to control, pause the addition.

• Complete the Quench: Continue adding the quenching agent until gas evolution ceases, which indicates that all excess borane has been consumed.[3]

• Proceed with Workup: The mixture is now safe for the subsequent aqueous workup steps.

Protocol 2: Standard Workup for Hydroboration-Oxidation

This protocol outlines the steps following the hydroboration of an alkene to yield an alcohol. It assumes excess borane has already been quenched as per Protocol 1.

• Maintain Cooling: Keep the reaction mixture at a low temperature (e.g., 10 °C) in an ice or water bath.[9][10]

• Add Base: Add an aqueous solution of sodium hydroxide (e.g., 3 M NaOH) to the reaction mixture.[9]

• Oxidize: Slowly and carefully add hydrogen peroxide (e.g., 30% H₂O₂) dropwise, ensuring the reaction temperature is maintained and does not rise uncontrollably.[9]

• Stir/Heat: After the addition is complete, the mixture may be stirred at room temperature or gently heated (e.g., to 50 °C) for 1-2 hours to ensure the oxidation is complete.[6][10]

• Extraction: Cool the mixture to room temperature. Pour it into a separatory funnel containing water and a suitable organic solvent (e.g., diethyl ether, ethyl acetate).[4][9]

• Separate Layers: Separate the organic layer. Extract the aqueous layer one or more times with the organic solvent.[9]

• Wash: Combine the organic extracts and wash them successively with water and then a saturated brine solution.[4][10]

• Dry and Concentrate: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and remove the solvent under reduced pressure to yield the crude product.[4]

• Purify: Purify the crude product by an appropriate method, such as column chromatography or distillation.[4]

Visualized Workflows and Logic

Caption: General experimental workflow for a Trihydro(tetrahydrofuran)boron-d3 reaction workup.

Caption: Decision-making diagram for troubleshooting common workup issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Trihydro(tetrahydrofuran)boron-d3 ((T-4)-Trihydro-d3-(tetrahydrofuran)boron; Hydride-d, boron complex; Trideuterio(tetrahydrofuran)boron; Trideuteroborane-tetrahydrofuran complex) | Isotope-Labeled Compounds | 96220-57-4 | Invivochem [invivochem.com]
• 3. benchchem.com [benchchem.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. Borane & Borane Complexes - Wordpress [reagents.acsgcipr.org]
• 6. community.wvu.edu [community.wvu.edu]
• 7. US6048985A - Borane-tetrahydrofuran complex method of storing and reacting borane-tetrahydrofuran complex - Google Patents [patents.google.com]
• 8. Hydroboration Oxidation of Alkenes - Chemistry Steps [chemistrysteps.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Hydroboration with Trihydro(tetrahydrofuran)boron-d3

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing Trihydro(tetrahydrofuran)boron-d3 (BD₃-THF) in hydroboration reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using Trihydro(tetrahydrofuran)boron-d3 over its non-deuterated analog (BH₃-THF)?

A1: Trihydro(tetrahydrofuran)boron-d3 is primarily used for introducing deuterium atoms into a molecule at specific positions. This is particularly valuable in medicinal chemistry for studying metabolic pathways and enhancing drug stability through the kinetic isotope effect (KIE). The C-D bond is stronger than the C-H bond, which can slow down metabolic processes that involve cleavage of this bond, potentially increasing a drug's half-life.

Q2: How does the regioselectivity of hydroboration with BD₃-THF compare to that with BH₃-THF?

A2: The regioselectivity, which dictates the placement of the boron (and subsequently the hydroxyl group), is influenced by the isotopic substitution. A regiochemical kinetic isotope effect has been observed, suggesting that the B-D bond is more discriminating in the transition state of the hydroboration step. This can lead to slight differences in the ratio of Markovnikov to anti-Markovnikov products compared to the protiated reagent. For detailed quantitative comparisons, refer to the data table below.

Q3: What are the critical handling and storage precautions for Trihydro(tetrahydrofuran)boron-d3?

A3: Trihydro(tetrahydrofuran)boron-d3, like its non-deuterated counterpart, is sensitive to moisture and air. It should be handled under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and oven-dried glassware. It is typically stored at low temperatures (0-5 °C) to minimize decomposition. Decomposition can lead to the formation of boric acid, hydrogen gas, and other boron-containing byproducts.

Q4: Can I use the same oxidation conditions for the deuterated organoborane as I would for a non-deuterated one?

A4: Yes, the standard oxidation conditions using alkaline hydrogen peroxide (e.g., NaOH/H₂O₂) are effective for converting the deuterated trialkylborane intermediate to the corresponding deuterated alcohol. The mechanism of the oxidation step is not significantly affected by the presence of deuterium on the adjacent carbon atom.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Deuterated Alcohol	1. Reagent Decomposition: The BD₃-THF reagent may have degraded due to improper storage or handling (exposure to moisture or air).2. Incomplete Reaction: The hydroboration or oxidation step may not have gone to completion.3. Incorrect Stoichiometry: An incorrect molar ratio of BD₃-THF to the alkene can lead to incomplete conversion.	1. Use a fresh bottle of BD₃-THF or titrate the solution to determine its exact molarity before use.2. Monitor the reaction progress by TLC or GC-MS. For the oxidation step, consider extending the reaction time or gently heating the mixture if the reaction is sluggish.3. Ensure the stoichiometry is correct. Remember that one mole of BD₃ can react with three moles of a simple alkene.
Formation of Non-deuterated or Partially Deuterated Product	1. Protic Solvent Contamination: Traces of water or other protic solvents in the reaction mixture can lead to the formation of non-deuterated byproducts.2. Deuterium Scrambling: While less common in standard hydroboration of simple alkenes, H/D scrambling can occur under certain conditions or with specific substrates, leading to deuterium incorporation at unintended positions or loss of deuterium.	1. Use anhydrous solvents and meticulously dried glassware. Perform the reaction under a dry, inert atmosphere.2. Minimize reaction times and temperatures where possible. The potential for scrambling is often mechanism-dependent and may be influenced by the substrate and any catalysts used.
Presence of Unexpected Byproducts	1. Incomplete Oxidation: Residual organoboranes may remain if the oxidation step is not complete, leading to a complex mixture after workup.2. Formation of Borate Esters: The intermediate trialkylborane can form borate esters during the oxidation step. Incomplete hydrolysis of these esters can lead to their isolation as byproducts.3. Rearrangement of the Organoborane: While hydroboration itself is not prone to carbocation rearrangements, thermal isomerization of the intermediate organoborane can occur, especially at elevated temperatures, leading to the formation of different regioisomers.	1. Ensure an adequate excess of the oxidizing agent (H₂O₂) is used and that the reaction is allowed to proceed to completion. Monitoring by TLC can be helpful; the organoborane spot should disappear.2. Ensure sufficient base and water are present during the workup to fully hydrolyze the borate esters to the desired alcohol.3. Maintain a low reaction temperature during the hydroboration step to minimize the risk of thermal isomerization.
Inconsistent Regioselectivity	1. Steric Hindrance of the Substrate: Highly substituted alkenes can lead to a mixture of regioisomers.2. Reaction Temperature: Higher temperatures can sometimes decrease the regioselectivity of the hydroboration step.	1. For sterically hindered alkenes, consider using a bulkier borane reagent to enhance regioselectivity, although this would preclude the use of BD₃-THF directly.2. Perform the hydroboration at a lower temperature (e.g., 0 °C) to maximize regioselectivity.

Data Presentation

Table 1: Comparison of Regioselectivity in Hydroboration-Oxidation with BH₃-THF and BD₃-THF

Alkene	Reagent	% Primary Alcohol (Anti-Markovnikov)	% Secondary/Tertiary Alcohol (Markovnikov)
1-Hexene	BH₃-THF	94	6
BD₃-THF	94	6
Styrene	BH₃-THF	80	20
BD₃-THF	82	18
α-Methylstyrene	BH₃-THF	98	2
BD₃-THF	98	2
cis-2-Hexene	BH₃-THF	43 (2-hexanol), 57 (3-hexanol)	N/A
BD₃-THF	42 (2-hexanol), 58 (3-hexanol)	N/A
trans-2-Hexene	BH₃-THF	45 (2-hexanol), 55 (3-hexanol)	N/A
BD₃-THF	45 (2-hexanol), 55 (3-hexanol)	N/A
Norbornene	BH₃-THF	99.5 (exo)	0.5 (endo)
BD₃-THF	99.5 (exo)	0.5 (endo)

Data compiled from publicly available research.[1]

Experimental Protocols

1. General Procedure for the Hydroboration-Oxidation of an Alkene with Trihydro(tetrahydrofuran)boron-d3

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Alkene

• Trihydro(tetrahydrofuran)boron-d3 (BD₃-THF) solution (typically 1 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• Sodium Hydroxide (NaOH) solution (e.g., 3 M)

• Hydrogen Peroxide (H₂O₂) solution (e.g., 30%)

• Diethyl ether or other suitable extraction solvent

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Hydroboration:

  • To a dry, inert-atmosphere-flushed flask equipped with a magnetic stir bar, add the alkene and anhydrous THF.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add the BD₃-THF solution dropwise via syringe while maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours, or until the reaction is complete as monitored by TLC or GC.

• Oxidation:

  • Cool the reaction mixture back to 0 °C in an ice bath.

  • Slowly and carefully add the NaOH solution, followed by the dropwise addition of the H₂O₂ solution. Caution: This addition can be exothermic.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-3 hours, or until the oxidation is complete. Gentle heating (e.g., to 50 °C) may be necessary for some substrates to ensure complete oxidation.

• Workup:

  • Add diethyl ether to the reaction mixture to extract the product.

  • Transfer the mixture to a separatory funnel and wash with water and then with brine.

  • Separate the organic layer, dry it over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel or by distillation.

2. Selective Hydroboration-Oxidation of a Terminal Alkene in the Presence of an Internal Alkene under Flow Conditions

This method is advantageous for selective reactions and scalability.

Procedure:

• A solution of the diene (e.g., limonene) in THF and a solution of 9-BBN (as the hydroborating agent for selectivity) in THF are pumped and combined in a T-piece.

• The mixture flows through a heated reactor coil (e.g., 40 °C) to facilitate hydroboration.

• The output from the first reactor is then mixed with a pre-mixed stream of NaOH and H₂O₂ solutions.

• This combined stream passes through a second reactor coil at room temperature to allow for oxidation.

• The product stream is then collected for workup and purification as described in the general procedure.

Visualizations

Caption: Hydroboration-oxidation workflow.

References

• 1. H/D scrambling in a chromium-catalyzed dehydrocoupling reaction of a borane–dimethylamine adduct - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Improving regioselectivity in "Trihydro(tetrahydrofuran)boron-d3" additions

Welcome to the technical support center for improving regioselectivity in hydroboration reactions using trihydro(tetrahydrofuran)boron-d3 (BD₃-THF). This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is trihydro(tetrahydrofuran)boron-d3, and how does its reactivity compare to its non-deuterated analog (BH₃-THF)?

Trihydro(tetrahydrofuran)boron-d3, also known as deuterated borane-THF complex (BD₃-THF), is a hydroborating agent where the three hydrogen atoms on boron are replaced with deuterium isotopes. It is primarily used for incorporating deuterium into organic molecules, which is valuable in mechanistic studies and for altering the metabolic profiles of pharmaceuticals.

In terms of reactivity and regioselectivity, BD₃-THF behaves very similarly to BH₃-THF. The underlying mechanism of the hydroboration-oxidation reaction is the same. The primary factors governing the regioselectivity—steric hindrance and electronic effects—remain the dominant influences on the addition across a double bond. Minor kinetic isotope effects may be observed, but for most synthetic purposes, the regiochemical outcome is comparable to that of BH₃-THF.

Q2: What are the key factors that control the regioselectivity of borane-THF additions?

The regioselectivity of hydroboration with borane-THF complexes is primarily governed by two factors:

• Steric Effects : The boron atom preferentially adds to the less sterically hindered carbon atom of the double bond. This is the most significant factor for most alkenes.

• Electronic Effects : The boron atom is the electrophilic component, and the hydrogen (or deuterium) atom is the nucleophilic component of the B-H(D) bond. In the transition state, a partial positive charge develops on the more substituted carbon of the alkene, which is more stable. This directs the hydride (or deuteride) to the more substituted carbon and the boron to the less substituted carbon.[1][2]

These factors work in concert to favor the formation of the anti-Markovnikov product, where the hydroxyl group is ultimately placed on the less substituted carbon after oxidation.

Q3: When should I consider using a bulkier borane reagent instead of BD₃-THF or BH₃-THF?

While BD₃-THF provides good regioselectivity with many terminal alkenes, its selectivity can be lower with internal or sterically less differentiated alkenes.[3] In such cases, or when extremely high regioselectivity is required, the use of a sterically bulkier borane reagent is recommended.[4] Common bulky boranes include:

• 9-Borabicyclo[3.3.1]nonane (9-BBN)

• Disiamylborane (Sia₂BH)

• Dicyclohexylborane

These reagents significantly enhance the steric hindrance around the boron atom, leading to a much higher preference for addition to the least hindered carbon of the alkene.[1][4][5]

Troubleshooting Guide

Problem 1: My reaction shows poor regioselectivity, with a significant amount of the Markovnikov product.

Potential Cause	Troubleshooting Step
Alkene Structure	For internal or less sterically hindered alkenes, BH₃-THF/BD₃-THF may inherently give lower regioselectivity.
Solution: Switch to a bulkier borane reagent like 9-BBN or disiamylborane to amplify steric effects and improve selectivity.[1][4][5]
Reaction Temperature	Higher reaction temperatures can decrease the selectivity of the hydroboration step.
Solution: Perform the hydroboration at a lower temperature, typically 0 °C or even -20 °C, to favor the kinetically controlled, more selective pathway.
Rate of Addition	A rapid addition of the borane reagent can lead to localized increases in temperature and reduced selectivity.
Solution: Add the borane-THF solution dropwise to the alkene solution over a period of time to maintain better temperature control and ensure a homogenous reaction mixture.
Solvent Effects	While THF is the standard solvent, its coordinating ability can influence the reactivity of the borane.
Solution: Ensure the THF is anhydrous, as water will react with the borane. In some specialized cases, other non-coordinating solvents might be explored, but this is less common for improving regioselectivity.

Problem 2: The overall yield of my alcohol product is low.

Potential Cause	Troubleshooting Step
Reagent Quality	Borane-THF solutions can degrade over time, especially if exposed to air or moisture.
Solution: Use a fresh bottle of borane-THF or titrate an older bottle to determine its exact molarity before use. Ensure all glassware is thoroughly dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).
Incomplete Oxidation	The oxidation of the trialkylborane intermediate may not have gone to completion.
Solution: Ensure an adequate excess of both hydrogen peroxide and sodium hydroxide is used. The oxidation step is often exothermic; maintain cooling to prevent side reactions, but ensure the reaction proceeds for a sufficient amount of time (e.g., stirring for at least 1 hour at room temperature after the initial addition).
Stoichiometry	Incorrect molar ratios of reactants can lead to incomplete conversion. One mole of BH₃ can react with three moles of a simple alkene.
Solution: Carefully calculate and measure the molar equivalents of the alkene and the borane reagent. For terminal alkenes, a slight excess of the alkene is sometimes used to ensure complete consumption of the borane.

Quantitative Data

The regioselectivity of hydroboration-oxidation for BD₃-THF is comparable to that of BH₃-THF. Below is a summary of the regioselectivity observed for various olefins with both reagents.

Olefin	Reagent	Major Product (Anti-Markovnikov)	Minor Product (Markovnikov)	Regioselectivity (%)
1-Hexene	BD₃-THF	1-Hexanol-dₓ	2-Hexanol-dₓ	94:6
1-Hexene	BH₃-THF	1-Hexanol	2-Hexanol	94:6
Styrene	BD₃-THF	2-Phenylethanol-dₓ	1-Phenylethanol-dₓ	80:20
Styrene	BH₃-THF	2-Phenylethanol	1-Phenylethanol	81:19
α-Methylstyrene	BD₃-THF	2-Phenyl-1-propanol-dₓ	1-Phenyl-1-propanol-dₓ	98:2
α-Methylstyrene	BH₃-THF	2-Phenyl-1-propanol	1-Phenyl-1-propanol	98:2
Norbornene	BD₃-THF	exo-Norborneol-dₓ	endo-Norborneol-dₓ	>99:1
Norbornene	BH₃-THF	exo-Norborneol	endo-Norborneol	>99:1

Data adapted from studies on amine-stabilized deuterated borane-tetrahydrofuran complexes.

Experimental Protocols

Protocol 1: Hydroboration-Oxidation of 1-Octene with BD₃-THF

This protocol details the deuteration of 1-octene to form the corresponding deuterated octanols.

Materials:

• 1-Octene

• Trihydro(tetrahydrofuran)boron-d3 (BD₃-THF), 1.0 M solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Part A: Hydroboration

• Set up a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a condenser connected to a nitrogen or argon line.

• Via syringe, add 1-octene (e.g., 10 mmol) to the flask, followed by anhydrous THF (10 mL).

• Cool the reaction mixture to 0 °C in an ice-water bath.

• Slowly add the 1.0 M BD₃-THF solution (e.g., 3.7 mL, ~1.1 equivalents of B-D bonds) dropwise via syringe over 10-15 minutes while stirring.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 1-2 hours to ensure the complete formation of the trialkylborane.

Part B: Oxidation

• Cool the reaction mixture back down to 0 °C in an ice-water bath.

• Slowly and carefully add the 3 M NaOH solution (e.g., 4 mL) dropwise.

• Very slowly, add the 30% H₂O₂ solution (e.g., 4 mL) dropwise, ensuring the internal temperature does not rise significantly. This step is exothermic.

• Once the addition is complete, remove the ice bath and stir the mixture vigorously for at least 1 hour at room temperature.

Part C: Workup and Isolation

• Transfer the reaction mixture to a separatory funnel.

• Add diethyl ether (20 mL) and water (20 mL). Separate the layers.

• Extract the aqueous layer two more times with diethyl ether (15 mL each).

• Combine the organic layers and wash with brine (20 mL).

• Dry the combined organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude deuterated alcohol product. The product can then be purified by column chromatography if necessary.

Protocol 2: Hydroboration-Oxidation of Styrene with BH₃-THF

This protocol describes the synthesis of 2-phenylethanol from styrene, a common undergraduate laboratory experiment.

Materials:

• Styrene

• Borane-tetrahydrofuran complex (BH₃-THF), 1.0 M solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Part A: Hydroboration

• Under an inert atmosphere of nitrogen, add styrene (e.g., 1.04 g, 10 mmol) to a dry 50 mL round-bottom flask containing a magnetic stir bar and anhydrous THF (10 mL).

• Cool the flask in an ice bath to 0 °C.

• While stirring, add the 1.0 M BH₃-THF solution (e.g., 11 mL, 11 mmol) dropwise via a syringe over 20 minutes.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional hour.

Part B: Oxidation

• While maintaining the temperature at 0 °C, slowly add 3 M NaOH solution (e.g., 5 mL).

• Carefully add 30% H₂O₂ (e.g., 5 mL) dropwise, keeping the temperature below 20 °C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

Part C: Workup and Isolation

• Transfer the mixture to a separatory funnel and add diethyl ether (25 mL).

• Separate the layers and wash the organic layer with water (2 x 20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent by rotary evaporation.

• The resulting crude product can be purified by distillation or column chromatography to yield pure 2-phenylethanol.

Visualizations

Caption: General workflow for a two-step hydroboration-oxidation reaction.

Caption: Key factors influencing the regioselectivity of hydroboration.

Caption: Troubleshooting workflow for poor regioselectivity issues.

References

• 1. Hydroboration-Oxidation of Alkenes: Regiochemistry and Stereochemistry with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. researchgate.net [researchgate.net]
• 3. orgosolver.com [orgosolver.com]
• 4. periodicchemistry.com [periodicchemistry.com]
• 5. Hydroboration-Oxidation of Alkynes with Practice Problems [chemistrysteps.com]

"Trihydro(tetrahydrofuran)boron-d3" stability in different solvents

Disclaimer: The following stability data and handling recommendations are primarily based on studies of the non-deuterated analog, Trihydro(tetrahydrofuran)boron (borane-THF complex). It is presumed that the deuterated form, Trihydro(tetrahydrofuran)boron-d3, exhibits similar stability characteristics. However, users should independently verify compatibility and stability for their specific applications.

Frequently Asked Questions (FAQs)

Q1: How should I store Trihydro(tetrahydrofuran)boron-d3 solution?

A1: To ensure the longevity of the reagent, it is recommended to store solutions of Trihydro(tetrahydrofuran)boron-d3 at temperatures between 0-5 °C.[1] The complex is thermally unstable and will degrade at a significant rate at room temperature.[2] For long-term storage, refrigeration is crucial to maintain the product's quality. Always store under an inert atmosphere of dry nitrogen or argon.[3]

Q2: What are the signs of decomposition of my Trihydro(tetrahydrofuran)boron-d3 solution?

A2: The primary sign of decomposition is a decrease in the molarity of the active borane complex. This can be monitored by techniques such as ¹¹B NMR spectroscopy or titration.[2] Visual signs are not always apparent, but a loss of potency will be observed in your reactions, requiring a larger volume of the reagent to achieve the desired outcome.

Q3: Can I use Trihydro(tetrahydrofuran)boron-d3 in protic solvents like methanol or water?

A3: No, Trihydro(tetrahydrofuran)boron-d3 reacts violently with water and other protic solvents such as alcohols.[4][5] This reaction is highly exothermic and produces flammable hydrogen gas. All glassware and reaction components must be thoroughly dried before use, and the reaction should be conducted under an inert atmosphere.

Q4: Are there any stabilizers used in commercial Trihydro(tetrahydrofuran)boron-d3 solutions?

A4: Yes, commercial solutions of borane-THF complexes are often stabilized with a small amount of a reducing agent or a Lewis base. Common stabilizers include sodium borohydride (NaBH₄), N-isopropyl-N-methyl-tert-butylamine (NIMBA), or 1,2,2,6,6-pentamethylpiperidine (PMP).[6][7] These stabilizers significantly enhance the shelf-life of the solution, especially at ambient temperatures.[7]

Q5: What is the primary decomposition pathway for the Trihydro(tetrahydrofuran)boron-d3 complex?

A5: The decomposition of the borane-THF complex occurs through the cleavage of the tetrahydrofuran (THF) ether ring.[4][8] This is a temperature-dependent process and is thought to proceed through a monobutoxyborane intermediate.[8]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent or low yields in my reaction.	1. Decomposition of the Trihydro(tetrahydrofuran)boron-d3 solution due to improper storage. 2. Introduction of atmospheric moisture or protic solvents into the reaction.	1. Verify the molarity of your borane solution using a titration method or ¹¹B NMR. If the concentration is low, obtain a fresh bottle. Ensure the solution is stored at 0-5 °C under an inert atmosphere. 2. Ensure all glassware is oven- or flame-dried. Use anhydrous solvents and maintain a positive pressure of an inert gas (nitrogen or argon) throughout the experiment.
Vigorous, uncontrolled reaction or gas evolution.	1. Reaction with residual water or protic solvents. 2. The reaction temperature is too high.	1. Immediately and safely quench the reaction with a non-protic solvent to dilute the reactants. Ensure all future reactions are set up under strictly anhydrous conditions. 2. Perform the addition of the borane solution at a lower temperature (e.g., 0 °C) and allow the reaction to warm to the desired temperature slowly.
Pressure buildup in the storage bottle.	Decomposition of the borane complex, leading to the formation of hydrogen gas.	This is a hazardous situation. Handle the bottle with extreme caution in a well-ventilated fume hood. If possible, safely vent the pressure using a needle attached to a bubbler. It is advisable to contact your institution's environmental health and safety office for guidance on handling and disposal.

Stability Data

The stability of Trihydro(tetrahydrofuran)boron is highly dependent on temperature and the presence of stabilizers. The following table summarizes the stability of 1M borane-THF solutions under different conditions.

Solvent	Temperature	Stabilizer	Observation
Tetrahydrofuran (THF)	20-25 °C	None	~50% degradation over 120 days.[2]
Tetrahydrofuran (THF)	0-5 °C	Sodium Borohydride	Minimal degradation observed.
Tetrahydrofuran (THF)	22 °C	None	Significant degradation over 30 days.[9]
Tetrahydrofuran (THF)	22 °C	0.005 M Sodium Borohydride	Moderate degradation over 30 days.[9]
Tetrahydrofuran (THF)	22 °C	0.005 M NIMBA	High stability, minimal degradation over 30 days.[9]
Tetrahydrofuran (THF)	22 °C	0.005 M PMP	High stability, minimal degradation over 30 days.

Experimental Protocols

Protocol for Assessing the Stability of Trihydro(tetrahydrofuran)boron-d3 via ¹¹B NMR Spectroscopy

This protocol outlines a general method for monitoring the concentration of a Trihydro(tetrahydrofuran)boron-d3 solution over time.

• Sample Preparation:

  • Under an inert atmosphere (in a glovebox or using a Schlenk line), transfer a known volume (e.g., 0.5 mL) of the Trihydro(tetrahydrofuran)boron-d3 solution into a dry NMR tube.

  • Add a suitable deuterated solvent that does not react with borane, such as benzene-d6 or toluene-d8, to the NMR tube.

  • Add a known concentration of an internal standard that is stable under the experimental conditions and has a distinct NMR signal (e.g., a sealed capillary containing a known compound).

  • Seal the NMR tube securely.

• NMR Analysis:

  • Acquire an initial ¹¹B NMR spectrum of the sample. The Trihydro(tetrahydrofuran)boron-d3 complex should exhibit a characteristic signal.

  • Integrate the area of the Trihydro(tetrahydrofuran)boron-d3 signal relative to the integral of the internal standard.

• Incubation and Monitoring:

  • Store the NMR tube under the desired conditions (e.g., at room temperature or in a heated bath).

  • Periodically (e.g., every 24 hours or weekly), acquire a new ¹¹B NMR spectrum.

  • Calculate the concentration of the Trihydro(tetrahydrofuran)boron-d3 at each time point by comparing the integral of its signal to that of the internal standard.

• Data Analysis:

  • Plot the concentration of Trihydro(tetrahydrofuran)boron-d3 as a function of time to determine the rate of decomposition.

Visualizations

Caption: Workflow for assessing the stability of Trihydro(tetrahydrofuran)boron-d3.

Caption: Decomposition pathway of the borane-THF complex.

References

• 1. Borane Tetrahydrofuran [commonorganicchemistry.com]
• 2. US6048985A - Borane-tetrahydrofuran complex method of storing and reacting borane-tetrahydrofuran complex - Google Patents [patents.google.com]
• 3. CAS 14044-65-6: Borane-tetrahydrofuran complex [cymitquimica.com]
• 4. media.msanet.com [media.msanet.com]
• 5. acs.org [acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Handling and quenching of "Trihydro(tetrahydrofuran)boron-d3" reactions

This technical support guide provides researchers, scientists, and drug development professionals with essential information for the safe and effective handling and quenching of reactions involving Trihydro(tetrahydrofuran)boron-d3.

Frequently Asked Questions (FAQs)

Q1: What is Trihydro(tetrahydrofuran)boron-d3 and how does it differ from its non-deuterated analog?

Trihydro(tetrahydrofuran)boron-d3 is the deuterium-labeled form of the common reducing agent, borane tetrahydrofuran complex (BH3-THF).[1][2][3] The primary difference is the substitution of protium (¹H) with deuterium (³H or D) on the boron atom. This isotopic labeling is often utilized in drug development to study reaction mechanisms and to alter the pharmacokinetic properties of a molecule, as deuteration can affect metabolism.[1] In terms of chemical reactivity, it is expected to behave similarly to its non-deuterated counterpart.

Q2: What are the primary safety concerns when working with Trihydro(tetrahydrofuran)boron-d3?

The main safety concerns are similar to those for borane-THF and include:

• Flammability: Borane complexes can be flammable, and the quenching process generates flammable hydrogen gas.[4][5]

• Toxicity: Boranes are highly toxic to mammals.[5]

• Reactivity with Air and Moisture: Borane-THF reacts exothermically with atmospheric moisture, water, alcohols, and acids to produce hydrogen gas.[6] It is crucial to handle the reagent under an inert atmosphere (e.g., nitrogen or argon).[4]

• Thermal Instability: Borane-THF solutions can decompose, especially at elevated temperatures, which can lead to pressure buildup from the release of diborane gas.[7][8] Concentrated solutions (above 1M) can have a significant headspace of diborane (B₂H₆).[5]

Q3: How should I properly store Trihydro(tetrahydrofuran)boron-d3 solutions?

To maintain product quality and for safety, Trihydro(tetrahydrofuran)boron-d3 solutions should be stored under a dry, inert atmosphere (nitrogen or argon).[4][6] Refrigeration at 0-5 °C is recommended for long-term storage to minimize thermal decomposition.[4][6] When removing the reagent from cold storage, it is important to allow the bottle to warm to room temperature before opening to prevent condensation of atmospheric moisture into the solution.[4]

Q4: What are suitable quenching agents for reactions involving Trihydro(tetrahydrofuran)boron-d3?

Excess borane can be safely quenched by the slow and controlled addition of protic solvents. Commonly used quenching agents include:

• Methanol[4]

• Ethanol[9]

• A mixture of tetrahydrofuran (THF) and water[4][10]

The choice of quenching agent may depend on the specific reaction workup procedure.

Q5: Why is my reaction with Trihydro(tetrahydrofuran)boron-d3 not proceeding as expected?

Several factors can contribute to a sluggish or incomplete reaction:

• Reagent Decomposition: Borane-THF solutions have a limited shelf life and can degrade over time, even when stored properly.[11] If the reagent is old or has been handled improperly, its concentration may be lower than stated.

• Presence of Moisture: Water in the reaction solvent or on the glassware will consume the borane reagent, reducing the amount available for the desired reaction.[4] Ensure all solvents are anhydrous and glassware is thoroughly dried.

• Reaction Temperature: While many borane reductions proceed at room temperature, some may require gentle heating (e.g., 40-50 °C) to go to completion.[12]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Vigorous, uncontrolled gas evolution during quenching.	1. Quenching agent added too quickly.2. Reaction mixture was not cooled prior to quenching.	1. Add the quenching agent dropwise at a controlled rate.2. Cool the reaction flask to 0 °C in an ice bath before and during the quench.[4]
Low or no product yield.	1. Inactive or decomposed borane reagent.2. Presence of moisture in the reaction.3. Insufficient reaction time or temperature.	1. Use a fresh bottle of the reagent or titrate the solution to determine the active concentration.2. Use anhydrous solvents and oven- or flame-dried glassware.[4]3. Monitor the reaction by TLC and consider extending the reaction time or gently heating if necessary.[12]
Formation of unexpected byproducts.	1. Reaction with the solvent (e.g., acetone, acetonitrile).2. Thermal decomposition of the borane-THF complex leading to side reactions.	1. Avoid using aprotic solvents that can be reduced by borane.[6]2. Maintain the recommended reaction temperature and store the reagent properly.
Pressure buildup in the reaction vessel.	1. Evolution of hydrogen gas from reaction with moisture or during quenching.2. Dissociation of diborane from the THF complex, especially at higher concentrations and temperatures.[5]	1. Ensure the reaction setup is adequately vented to a bubbler or a scrubbing system.[6]2. Use solutions with concentrations around 1M and avoid excessive heating.

Experimental Protocols

Protocol 1: General Handling of Trihydro(tetrahydrofuran)boron-d3

• Inert Atmosphere: All manipulations should be carried out under a dry, inert atmosphere of nitrogen or argon using standard Schlenk line or glovebox techniques.

• Dry Glassware: Ensure all glassware is thoroughly oven-dried or flame-dried and cooled under an inert atmosphere before use.[4]

• Anhydrous Solvents: Use anhydrous solvents for the reaction.

• Transfer: Transfer the required amount of the borane solution via a dry syringe or cannula.

Protocol 2: Safe Quenching of Excess Trihydro(tetrahydrofuran)boron-d3

• Cool the Reaction: After the reaction is complete, cool the reaction flask to 0 °C using an ice bath to control the exothermicity of the quench.[4]

• Slow Addition of Quenching Agent: Slowly add the chosen quenching agent (e.g., methanol) dropwise to the reaction mixture with vigorous stirring.

• Monitor Gas Evolution: Add the quenching agent at a rate that maintains a controllable level of hydrogen gas evolution. If frothing becomes too vigorous, pause the addition until it subsides.[4]

• Complete the Quench: Continue the slow addition of the quenching agent until gas evolution ceases, indicating that all excess borane has been consumed.

• Proceed with Workup: The reaction mixture can now be safely worked up according to the specific experimental procedure.

Visualizations

References

• 1. Trihydro(tetrahydrofuran)boron-d3 ((T-4)-Trihydro-d3-(tetrahydrofuran)boron; Hydride-d, boron complex; Trideuterio(tetrahydrofuran)boron; Trideuteroborane-tetrahydrofuran complex) | Isotope-Labeled Compounds | 96220-57-4 | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Trideuterio(tetrahydrofuran)boron | 96220-57-4 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. Borane & Borane Complexes - Wordpress [reagents.acsgcipr.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. US6048985A - Borane-tetrahydrofuran complex method of storing and reacting borane-tetrahydrofuran complex - Google Patents [patents.google.com]
• 9. Acid to Alcohol - Borane Tetrahydrofuran (BH3-THF) [commonorganicchemistry.com]
• 10. orgsyn.org [orgsyn.org]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. organic-synthesis.com [organic-synthesis.com]

"Trihydro(tetrahydrofuran)boron-d3" peroxide formation and prevention

This technical support center provides essential information for researchers, scientists, and drug development professionals on the safe handling, storage, and potential hazards associated with Trihydro(tetrahydrofuran)boron-d3, with a specific focus on peroxide formation and prevention.

Frequently Asked Questions (FAQs)

Q1: What is Trihydro(tetrahydrofuran)boron-d3 and how is it used?

A1: Trihydro(tetrahydrofuran)boron-d3 is the deuterium-labeled version of the borane-tetrahydrofuran complex (BTHF). In this compound, the three hydrogen atoms attached to the boron are deuterium atoms. Its primary application in research and drug development is as an internal standard for quantitative analysis by techniques such as NMR, GC-MS, or LC-MS, or as an isotopic tracer to study reaction mechanisms. For the purposes of stability and handling, its behavior is considered identical to its non-deuterated counterpart, borane-THF.

Q2: Does Trihydro(tetrahydrofuran)boron-d3 form explosive peroxides?

A2: The primary hazard concern with this reagent is not peroxide formation but the thermal instability of the borane complex itself. The tetrahydrofuran (THF) solvent is a well-known peroxide former. However, due to the presence of the borane, peroxide formation is considered theoretically unlikely in the complex. The borane acts as a reducing agent and would likely react with any peroxides that might form. The main risk is the decomposition of the BTHF complex, especially when stored improperly, which can lead to pressure buildup in the container.

Q3: What are the signs of degradation in a Trihydro(tetrahydrofuran)boron-d3 solution?

A3: Degradation of the borane-THF complex is primarily a loss of activity (molarity) and can be accelerated by improper storage. While visual inspection is not a reliable indicator of the complex's molarity, signs of solvent degradation, such as discoloration (yellowing), may occur over time. The most significant sign of hazardous degradation is pressure buildup in the container due to the evolution of gaseous byproducts from thermal decomposition.

Q4: What is the recommended way to store Trihydro(tetrahydrofuran)boron-d3?

A4: To ensure the stability and longevity of the reagent, it should be stored in a cool, dark, and dry place under an inert atmosphere (e.g., nitrogen or argon).[1] Commercial solutions often contain stabilizers like sodium borohydride (NaBH₄) to improve shelf life.[2] It is crucial to keep the container tightly sealed to prevent exposure to air and moisture.[1]

Q5: What is an inhibitor and why is it important for the THF solvent?

A5: An inhibitor, such as Butylated Hydroxytoluene (BHT), is an antioxidant added to solvents like THF to prevent the formation of peroxides.[1][3][4] BHT "scavenges" oxygen, preventing the free-radical chain reaction that leads to peroxide formation.[1][3][4] While the borane in the complex prevents peroxide buildup, if the THF is ever purified by distillation, these inhibitors are removed, making the solvent highly susceptible to rapid peroxide formation.[1][3]

Troubleshooting Guide

Q1: I have an old bottle of Trihydro(tetrahydrofuran)boron-d3. How can I determine if it's safe to use?

A1: The primary concern with an old bottle is the degradation of the borane complex, not necessarily peroxide formation. Check the manufacturer's expiration date. If the date has passed, the molarity of the solution is likely lower than specified. For safety, visually inspect the container for any signs of pressure buildup, such as a bulging cap. Do not open any container that shows signs of crystallization or a viscous liquid, as this could indicate concentrated peroxides in the solvent if the complex has fully degraded.[5] It is recommended to test the solvent for peroxides as a precaution before use, especially if the solution's history is unknown.

Q2: My Trihydro(tetrahydrofuran)boron-d3 solution appears slightly yellow. What does this mean?

A2: A yellow tint can indicate the presence of impurities or degradation products in the THF solvent. While this may not pose an immediate safety risk, it suggests that the quality of the reagent may be compromised. It is prudent to test a small, accessible sample for peroxides before using the material in a reaction.

Q3: I need to distill the THF from my borane complex. What precautions should I take?

A3: Never distill a peroxide-forming solvent to dryness. [1] This is critically important as it can concentrate any peroxides to explosive levels. Before distillation, you must test the solution for the presence of peroxides. If peroxides are detected, they must be removed first. Also, be aware that distillation will remove any BHT inhibitor, making the distilled THF highly susceptible to peroxide formation.[1][3] The distilled, uninhibited THF should be used immediately or stored under an inert atmosphere and re-tested frequently.

Q4: How do I test for peroxides in the THF solvent?

A4: There are two common methods for peroxide detection: commercial test strips and the potassium iodide (KI) test. Both should be performed in a fume hood with appropriate personal protective equipment. Detailed protocols are provided in the "Experimental Protocols" section below. Commercial test strips provide a semi-quantitative reading in parts per million (ppm). A widely accepted control point for minimum hazardous peroxide concentration is 100 ppm, although this can vary depending on the application.

Quantitative Data Summary

The stability of the borane-THF complex is highly dependent on temperature and the presence of stabilizers. The shelf life of the THF solvent is dependent on the presence of inhibitors like BHT.

Substance	Condition	Stability / Shelf Life	Testing Frequency
1 M Borane-THF Complex	Stored at 0-5 °C	Loses ~1% activity over 1.5 years	Before critical applications
2 M Borane-THF Complex	Stored at ambient temp (20-25 °C)	Degrades by 50% in ~60 days	Monthly
Inhibited THF (with BHT)	Unopened container	12 months	Upon opening
Inhibited THF (with BHT)	Opened container	12 months	Every 6-12 months
Uninhibited THF	Opened container	Very short, peroxides can form within days	Every 3 months

Experimental Protocols

Protocol 1: Peroxide Detection with Potassium Iodide (Qualitative/Semi-Quantitative)

This method relies on the oxidation of iodide to iodine by peroxides, resulting in a color change.

Materials:

• Sample of the THF solution to be tested

• Glacial acetic acid

• Potassium iodide (KI) crystals or a freshly prepared 10% w/v KI solution

• Starch solution (optional, for increased sensitivity)

• Test tubes

Procedure:

• In a clean test tube, mix 1-3 mL of the THF solution with an equal volume of glacial acetic acid.

• Add a few crystals of potassium iodide or a few drops of the 10% KI solution.

• Shake the mixture.

• Observe the color of the aqueous phase.

  • No color change: Peroxides are not detected.

  • Yellow color: Indicates a low concentration of peroxides.

  • Brown color: Indicates a high concentration of peroxides.

• For higher sensitivity, add a drop of starch solution. A blue or purple color indicates the presence of peroxides.

Protocol 2: Peroxide Detection with Commercial Test Strips

This is a rapid and convenient method for semi-quantitative peroxide analysis.

Materials:

• Commercial peroxide test strips (e.g., Quantofix®)

• Sample of the THF solution

Procedure:

• Follow the specific instructions provided by the test strip manufacturer.

• Typically, the test strip is briefly dipped into the THF sample.

• The solvent is allowed to evaporate from the test pad.

• The test pad is then exposed to moisture (e.g., by breathing on it or dipping in distilled water) to develop the color.

• Compare the resulting color to the color chart provided with the strips to estimate the peroxide concentration in ppm.

Visualizations

Caption: Logical flow of peroxide formation in THF via autoxidation.

Caption: Experimental workflow for detecting peroxides in THF.

Caption: Decision-making guide for handling aged solutions.

References

• 1. ehs.wisc.edu [ehs.wisc.edu]
• 2. monumentchemical.com [monumentchemical.com]
• 3. louisville.edu [louisville.edu]
• 4. researchgate.net [researchgate.net]
• 5. Reddit - The heart of the internet [reddit.com]

Optimizing temperature for "Trihydro(tetrahydrofuran)boron-d3" reactions

Welcome to the technical support center for Trihydro(tetrahydrofuran)boron-d3. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their reactions by providing detailed troubleshooting guides and frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is Trihydro(tetrahydrofuran)boron-d3 and what are its primary applications?

A1: Trihydro(tetrahydrofuran)boron-d3 is the deuterium-labeled form of the borane tetrahydrofuran complex (BH₃-THF). It is primarily used in organic synthesis for hydroboration reactions, where it adds a boron-deuterium bond across a carbon-carbon double or triple bond, and as a reducing agent for various functional groups such as aldehydes, ketones, carboxylic acids, and amides. The deuterium labeling is particularly useful in mechanistic studies and for the synthesis of deuterated compounds in drug discovery, which can alter pharmacokinetic profiles.

Q2: What is the recommended storage temperature for Trihydro(tetrahydrofuran)boron-d3 solutions?

A2: To ensure the stability and longevity of the reagent, it is recommended to store Trihydro(tetrahydrofuran)boron-d3 solutions at temperatures between 2-8°C. Long-term storage at room temperature can lead to degradation.

Q3: Is the reagent sensitive to air and moisture?

A3: Yes, Trihydro(tetrahydrofuran)boron-d3 is highly sensitive to air and moisture. All experiments should be conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and dry glassware to prevent decomposition of the reagent and ensure high reaction yields.

Troubleshooting Guide

Q4: My reaction is not proceeding or is giving low yields. What are the possible causes and solutions?

A4: Low or no reactivity can be attributed to several factors:

• Reagent Decomposition: The most common issue is the degradation of the Trihydro(tetrahydrofuran)boron-d3 reagent.

  • Solution: Ensure the reagent has been stored properly at 2-8°C and handled under a strict inert atmosphere. It is advisable to titrate the solution to determine its active concentration before use.

• Inadequate Temperature: The reaction temperature may not be optimal for the specific substrate.

  • Solution: For hydroboration, reactions are often initiated at 0°C or lower and then allowed to warm to room temperature. For reductions, while some proceed at room temperature, gentle heating (e.g., to 40-50°C) might be necessary for less reactive substrates. However, be cautious as temperatures above 40°C can cause rapid decomposition.

• Presence of Water or Air: Contamination with moisture or oxygen will quench the reagent.

  • Solution: Use freshly distilled, anhydrous solvents. Ensure all glassware is oven-dried or flame-dried before use and that the reaction is maintained under a positive pressure of an inert gas.

Q5: I am observing the formation of unexpected byproducts. How can I improve the selectivity of my reaction?

A5: The formation of byproducts is often related to reaction conditions, particularly temperature.

• Regioselectivity in Hydroboration: In the hydroboration of alkenes, the boron is expected to add to the less sterically hindered carbon.

  • Solution: To improve regioselectivity, a slow, dropwise addition of the Trihydro(tetrahydrofuran)boron-d3 solution to the alkene at a low temperature (e.g., 0°C) is recommended.

• Side Reactions at Elevated Temperatures: At higher temperatures, the reagent can decompose, leading to side reactions.

  • Solution: Maintain the recommended temperature for your specific reaction. Avoid excessive heating. For the subsequent oxidation step in hydroboration-oxidation, carefully control the temperature during the addition of the oxidizing agent.

Q6: The reaction is proceeding too vigorously. How can I control it?

A6: A highly exothermic reaction can be dangerous and lead to byproduct formation.

• Solution: The reaction should be carried out in a vessel with efficient stirring and external cooling (e.g., an ice bath). The Trihydro(tetrahydrofuran)boron-d3 solution should be added slowly and dropwise to the substrate solution to control the rate of reaction and heat generation.

Data Presentation

The following tables summarize typical reaction conditions and outcomes for common applications of borane-THF, which are expected to be analogous for the deuterated version.

Table 1: Asymmetric Reduction of Acetophenone

Temperature (°C)	Time	Yield (%)	Enantiomeric Excess (ee, %)
5	1 h	97-98	94-96
25	1 h	97-98	90-96

Data is for the asymmetric reduction using a CBS catalyst in conjunction with borane-THF.

Table 2: Regioselectivity of Hydroboration-Oxidation of Olefins at Room Temperature

Olefin	Major Product	Minor Product	Regioselectivity (Major:Minor)
1-Octene	1-Octanol	2-Octanol	94:6
Styrene	2-Phenylethanol	1-Phenylethanol	98:2
Norbornene	exo-Norborneol	endo-Norborneol	97:3

Experimental Protocols

Protocol 1: General Procedure for Hydroboration-Oxidation of an Alkene

• Setup: Assemble a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of nitrogen throughout the reaction.

• Hydroboration:

  • Dissolve the alkene in anhydrous tetrahydrofuran (THF) in the flask and cool the solution to 0°C in an ice bath.

  • Add the Trihydro(tetrahydrofuran)boron-d3 solution dropwise from the dropping funnel to the stirred alkene solution over a period of 30-60 minutes, maintaining the temperature at 0°C.

  • After the addition is complete, allow the reaction mixture to stir at 0°C for an additional 30 minutes, then remove the ice bath and let the mixture warm to room temperature. Stir for another 1-2 hours.

• Oxidation:

  • Cool the reaction mixture back to 0°C.

  • Slowly add a 3M aqueous solution of sodium hydroxide (NaOH), followed by the dropwise addition of 30% hydrogen peroxide (H₂O₂). Caution: The addition of H₂O₂ is exothermic.

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour. Gentle heating to 50°C may be required to ensure complete oxidation.

• Work-up:

  • Add water and extract the product with a suitable organic solvent (e.g., diethyl ether).

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude alcohol.

  • Purify the product by flash chromatography or distillation.

Protocol 2: General Procedure for the Reduction of a Carboxylic Acid

• Setup: Use the same inert atmosphere setup as described in Protocol 1.

• Reduction:

  • Dissolve the carboxylic acid in anhydrous THF in the flask.

  • Add the Trihydro(tetrahydrofuran)boron-d3 solution dropwise to the stirred solution at room temperature. An initial effervescence (hydrogen evolution) may be observed.

  • After the addition is complete, stir the reaction mixture at room temperature for 2-4 hours or until the reaction is complete (monitor by TLC or GC). Gentle heating (40-50°C) can be applied for less reactive acids.

• Quenching and Work-up:

  • Cool the reaction mixture to 0°C and slowly add methanol to quench any excess reagent. Caution: Hydrogen gas is evolved.

  • Add water and extract the product with an organic solvent.

  • Wash the organic layer, dry, and concentrate to yield the crude alcohol.

  • Purify as needed.

Visualizations

Caption: Workflow for Hydroboration-Oxidation Reaction.

Caption: Troubleshooting Logic for Low Reaction Yield.

"Trihydro(tetrahydrofuran)boron-d3" moisture sensitivity and handling precautions

Technical Support Center: Trihydro(tetrahydrofuran)boron-d3

This guide provides essential information for researchers, scientists, and drug development professionals on the moisture sensitivity and handling precautions for Trihydro(tetrahydrofuran)boron-d3. Please review this information carefully before use.

Frequently Asked Questions (FAQs)

Q1: What is Trihydro(tetrahydrofuran)boron-d3 and why is it so sensitive?

Trihydro(tetrahydrofuran)boron-d3 is the deuterated form of the borane-tetrahydrofuran complex (BH₃-THF). It is a powerful reducing and hydroborating agent used in organic synthesis.[1][2][3] Its high reactivity stems from the electron-deficient nature of the borane (BD₃) moiety, which is stabilized by forming a Lewis acid-base adduct with tetrahydrofuran (THF).[4][5] This complex is highly sensitive to both moisture and air.

• Moisture Sensitivity: It reacts violently and exothermically with water, including atmospheric moisture, to produce flammable hydrogen gas and boric acid.[3][6][7] This can lead to a rapid pressure buildup and potential for ignition.

• Air Sensitivity: Exposure to air can lead to two primary hazards. First, it reacts with oxygen.[8] Second, the THF solvent can form explosive peroxides over time, a process accelerated by air and light.[1][2][9]

Q2: How should I properly store this reagent?

Proper storage is critical to maintain the reagent's purity and ensure safety. The following conditions are recommended:

• Temperature: Store refrigerated at a temperature between 0-5°C to maximize shelf life and minimize decomposition.[6][10][11]

• Atmosphere: Always store the container under a dry, inert atmosphere such as argon or nitrogen.[2][8][12]

• Container: Keep the container tightly sealed. Ensure the cap and any septa are secure to prevent ingress of air and moisture.[12][13]

• Labeling: Date the container upon receipt and again upon opening to track its age and potential for peroxide formation.[9][12]

Q3: What are the signs of reagent decomposition?

Decomposition can reduce the reagent's effectiveness and create safety hazards. Signs of decomposition include:

• Gas Evolution: Bubbling or pressure buildup in the container indicates reaction with trace moisture, producing hydrogen gas.[8]

• Cloudiness or Precipitation: Formation of white solids (likely boric acid byproducts) can indicate hydrolysis.

• Reduced Reactivity: A noticeable decrease in reaction yield or rate compared to previous experiments with a fresh bottle.

• Formation of Crystals: The presence of crystalline material in a liquid that is normally clear could indicate dangerous peroxide formation.[9][12] If this is observed, do not move or open the container and consult with your institution's safety professionals immediately.[12][14]

Q4: What personal protective equipment (PPE) is required for handling?

Due to its hazardous nature, a stringent PPE protocol is mandatory.

• Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[12] A face shield is also recommended.

• Hand Protection: Wear chemical-resistant gloves (e.g., butyl rubber or thick nitrile).[12][15] Check glove compatibility charts and inspect for damage before each use.

• Body Protection: A flame-retardant lab coat and closed-toe shoes are required.[12]

• Respiratory Protection: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of vapors.[13][16] In case of ventilation failure or large spills, a NIOSH/MSHA-approved respirator may be necessary.[12]

Troubleshooting Guide

Problem: My reaction is sluggish or not proceeding to completion.

This is often due to degraded reagent. The borane concentration may be lower than stated on the label due to reaction with trace moisture or air that has entered the container over time.[6]

• Solution 1: Use a fresh bottle. The most reliable solution is to use a new, unopened bottle of the reagent.

• Solution 2: Titrate the reagent. If a new bottle is unavailable, you can determine the active concentration of the borane solution via titration methods, such as reacting a known volume with an excess of a standard acid and then back-titrating the excess acid.[17] This allows for a more accurate calculation of the required reagent volume.

Caption: Troubleshooting a sluggish reaction.

Problem: I accidentally exposed the reagent to a small amount of air or moisture.

If the exposure was brief (e.g., a few seconds during transfer), the reagent may still be usable but its concentration will be reduced. If the exposure was significant (e.g., cap left off, water introduced), the reagent should be considered compromised and must be safely quenched and disposed of.[6] Do not store a potentially compromised reagent.

Problem: How do I safely quench a reaction containing this reagent?

Excess borane must be safely neutralized before workup. NEVER add water or aqueous acid directly to a concentrated solution of the reagent. This will cause a violent, uncontrolled evolution of hydrogen gas.[3][7]

• Step 1: Cool the reaction mixture in an ice bath.

• Step 2: Slowly and carefully add a protic solvent like methanol or isopropanol dropwise. This will react with the excess borane in a more controlled manner than water.[8]

• Step 3: Once gas evolution subsides, you can then proceed with a more conventional aqueous workup.

Problem: How do I handle a spill?

• Step 1: Alert personnel in the immediate area and evacuate if necessary.

• Step 2: Remove all sources of ignition.[13]

• Step 3: Wearing appropriate PPE, cover the spill with a dry, inert absorbent material like sand, diatomaceous earth, or vermiculite. Do NOT use combustible materials like paper towels.

• Step 4: Using non-sparking tools, collect the absorbed material into a container.[13]

• Step 5: Move the container to a fume hood and slowly add a protic solvent (like isopropanol) to quench the reagent.

• Step 6: Dispose of the waste in accordance with your institution's hazardous waste protocols.

Data Presentation

Table 1: Storage and Stability Summary

Parameter	Recommendation	Rationale & References
Storage Temperature	0–5 °C	To maximize shelf-life and minimize thermal decomposition.[6][10]
Atmosphere	Dry Nitrogen or Argon	Prevents reaction with atmospheric moisture and oxygen.[2][8]
Shelf Life (Opened)	~6-12 months (variable)	Prone to degradation upon exposure to air/moisture.[9][18]
Thermal Hazard	Decomposes >40-50°C	Can evolve flammable diborane gas and undergo exothermic reaction.[6][7]

Table 2: Incompatible Materials

Material Class	Examples	Hazard
Water / Protic Solvents	Water, Alcohols, Moist Air	Violent reaction, release of flammable hydrogen gas.[1][3][7]
Acids	HCl, H₂SO₄, Acetic Acid	Violent reaction, release of flammable hydrogen gas.[1][9]
Oxidizing Agents	Peroxides, Nitrates, Halogens	Vigorous or explosive reaction.[1][2]
Acid Chlorides/Anhydrides	Acetyl chloride, Acetic anhydride	Incompatible, can react violently.[1][2][9]

Experimental Protocols

Protocol 1: Safe Handling and Dispensing under an Inert Atmosphere

This protocol describes the transfer of the reagent from a Sure/Seal™ bottle using a syringe.

Materials:

• Bottle of Trihydro(tetrahydrofuran)boron-d3

• Dry, nitrogen-flushed reaction vessel with a rubber septum

• Dry, gas-tight syringe with a needle

• Second needle connected to a nitrogen/argon line and a bubbler

Procedure:

• Ensure all glassware is oven- or flame-dried and cooled under an inert atmosphere.

• Set up the reaction vessel with a septum and establish a positive pressure of inert gas (indicated by bubbling from the oil bubbler).

• Remove the protective cap from the Sure/Seal™ bottle. Puncture the septum with the syringe needle.

• Puncture the septum with the inert gas needle. Ensure the gas flow is gentle.

• Slowly draw the required volume of the reagent into the syringe. To avoid pulling a vacuum, allow the inert gas to replace the liquid volume.

• Remove the syringe from the reagent bottle and immediately insert it into the reaction vessel's septum.

• Slowly add the reagent to the reaction mixture.

• Rinse the syringe by drawing up dry solvent from the reaction vessel and returning it. Repeat twice.

• Remove the syringe and quench any residual reagent inside it by drawing up and expelling a small amount of isopropanol in a separate beaker within the fume hood.

Caption: Inert atmosphere experimental workflow.

Caption: Hazards and associated precautions.

References

• 1. Applications of Borane-tetrahydrofuran Complex_Chemicalbook [chemicalbook.com]
• 2. guidechem.com [guidechem.com]
• 3. acs.org [acs.org]
• 4. grokipedia.com [grokipedia.com]
• 5. CAS 14044-65-6: Borane-tetrahydrofuran complex [cymitquimica.com]
• 6. media.msanet.com [media.msanet.com]
• 7. Borane-tetrahydrofuran | C4H8BO | CID 11062302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. fishersci.com [fishersci.com]
• 10. Borane Tetrahydrofuran [commonorganicchemistry.com]
• 11. media.msanet.com [media.msanet.com]
• 12. fishersci.com [fishersci.com]
• 13. chemicalbook.com [chemicalbook.com]
• 14. assets.thermofisher.com [assets.thermofisher.com]
• 15. datasheets.scbt.com [datasheets.scbt.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. researchgate.net [researchgate.net]
• 18. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Purification of Products from "Trihydro(tetrahydrofuran)boron-d3" Reactions

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Trihydro(tetrahydrofuran)boron-d3. The focus is on overcoming common challenges encountered during the purification of deuterated products from hydroboration-oxidation reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying products from Trihydro(tetrahydrofuran)boron-d3 reactions?

A1: The main challenges include removing persistent boron-containing byproducts, maintaining high isotopic purity by preventing H/D exchange, dealing with the moisture and air sensitivity of the reagents, and ensuring the chemical purity of the final deuterated compound.[1][2] Both chemical and isotopic purity are critical parameters to assess in the final product.[1]

Q2: How can I effectively remove boron-containing impurities after the reaction?

A2: Boron impurities, often in the form of borates, can be difficult to remove as they may adhere to glassware.[2] A common and effective method is to concentrate the reaction mixture and then repeatedly re-dissolve and evaporate it from methanol. This process converts boron residues into volatile trimethyl borate, (MeO)₃B, which can be removed under reduced pressure.[3] Another technique involves washing the organic phase with an aqueous solution of 1M potassium fluoride (KF).[3]

Q3: How can I prevent the loss of deuterium (H/D exchange or isotopic scrambling) during workup and purification?

A3: Isotopic scrambling can reduce the isotopic enrichment of your final product.[1] To minimize this, it is crucial to re-evaluate the pH and temperature of your purification steps.[1] For compounds with deuterium atoms that are prone to exchange, purification methods should utilize aprotic solvents and maintain neutral pH conditions.[1] Avoid exposure to protic solvents (like water or methanol) under acidic or basic conditions if the deuterium is in a labile position.

Q4: What are the best analytical techniques to assess the purity of my final deuterated product?

A4: A combination of techniques is necessary. High-Resolution Mass Spectrometry (HR-MS) is essential for determining isotopic enrichment by analyzing the relative abundance of H/D isotopologues.[1][4] Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H and ²H NMR, is crucial for confirming the specific positions of the deuterium labels and assessing both chemical and isotopic purity.[1]

Q5: Can the presence of the deuterium label affect the compound's behavior during chromatography?

A5: Yes, this phenomenon is known as the kinetic isotope effect. The carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond, which can lead to subtle differences in polarity and intermolecular interactions.[1] While often minor, this effect can sometimes be leveraged for the chromatographic separation of deuterated and non-deuterated compounds.[1]

Troubleshooting Guides

Problem 1: Low Isotopic Purity in Final Product

Potential Cause	Troubleshooting Steps & Solutions
Isotopic Scrambling/Back-Exchange	Re-evaluate the pH and temperature conditions of all purification steps.[1] For labile deuterium atoms, use aprotic solvents and maintain neutral conditions.[1] Ensure all solvents and reagents used in the workup are anhydrous, and if possible, deuterated.[4]
Contamination with Protic Solvents	Thoroughly dry all glassware in an oven before use.[1] Use anhydrous solvents for all extraction and chromatography steps.[1][4] Perform all operations under an inert atmosphere (e.g., Argon or Nitrogen) to prevent atmospheric moisture contamination.[4]
Incomplete Deuteration	Ensure the molar ratio of the Trihydro(tetrahydrofuran)boron-d3 to the substrate is sufficient.[4]

Problem 2: Presence of Boron Impurities in Analytical Data (NMR, MS)

Potential Cause	Troubleshooting Steps & Solutions
Incomplete Oxidation/Workup	Ensure the oxidation step with H₂O₂/NaOH goes to completion to convert the trialkylborane intermediate.[2] After oxidation, allow sufficient time for all boron species to convert to water-soluble borates.
Inefficient Extraction	During aqueous workup, wash the organic layer multiple times with brine (saturated NaCl solution) to remove water-soluble borates.[5]
Persistent Boron Residues	Concentrate the crude product and co-evaporate with methanol several times to form and remove volatile trimethyl borate.[3] Alternatively, wash the organic solution with 1M aqueous KF to precipitate boron salts, which can then be filtered off.[3]

Problem 3: Low Yield of Purified Product

Potential Cause	Troubleshooting Steps & Solutions
Product Loss During Extraction	If using solvents like THF or DMF, they are water-miscible and can cause product loss to the aqueous layer. It is safer to remove THF by rotary evaporation before the aqueous workup.[3] For every 5 mL of DMF or DMSO, use at least 50 mL of water for washing.[3]
Decomposition on Silica Gel	Test the stability of your compound on a TLC plate before attempting column chromatography.[6] If unstable, consider using a different stationary phase like alumina or deactivated silica gel, or an alternative purification method such as recrystallization.[6]
Inefficient Chromatographic Elution	If the product is "streaking" or tailing on the column, try increasing the polarity of the eluting solvent after the main spot begins to elute.[6] Ensure the crude material is properly dissolved and loaded onto the column; dry loading is often preferred for better resolution.[1]

Key Experimental Protocols

Protocol 1: General Quenching and Workup for Hydroboration-Oxidation

This protocol outlines the steps following the hydroboration of an alkene with Trihydro(tetrahydrofuran)boron-d3.

• Reaction Monitoring & Quenching:

  • Once the hydroboration is complete (monitored by TLC or other methods), cool the reaction vessel in an ice bath.

  • To quench any excess borane-d3 complex, slowly add acetone dropwise and stir for approximately 2-5 minutes.[5]

• Oxidation:

  • While maintaining the cool temperature, carefully and sequentially add aqueous sodium hydroxide (e.g., 3M NaOH) followed by the slow, dropwise addition of hydrogen peroxide (e.g., 30% H₂O₂).[5] The addition of H₂O₂ can be exothermic, so control the rate to keep the temperature below 35-40°C.[2][7]

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for at least one hour to ensure complete oxidation.[8]

• Extraction and Washing:

  • Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate, diethyl ether) and water.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Wash the organic layer sequentially with water and then saturated aqueous NaCl (brine).[5] Washing with brine helps to remove residual water and some inorganic salts.

  • Dry the isolated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Flash Column Chromatography

• Solvent System Selection:

  • Using thin-layer chromatography (TLC), determine an appropriate solvent system (mobile phase) that provides good separation of your desired product from impurities.

• Column Packing and Loading:

  • Pack a glass column with silica gel using the selected mobile phase.

  • Dissolve the crude product in a minimal amount of a suitable solvent. For better resolution, adsorb the crude product onto a small amount of silica gel ("dry loading") and carefully add it to the top of the packed column.[1]

• Elution and Fraction Collection:

  • Begin eluting with the mobile phase, collecting fractions in separate test tubes.

  • Monitor the fractions by TLC to identify which ones contain the pure product.

• Product Isolation:

  • Combine the pure fractions and remove the solvent under reduced pressure.

  • Dry the final product under a high vacuum to remove any residual solvent.[1]

Visualizations

Workflow for Hydroboration-Oxidation and Purification

Caption: General workflow for synthesis and purification.

Troubleshooting Logic for Low Isotopic Purity

Caption: Decision tree for troubleshooting low isotopic purity.

References

• 1. benchchem.com [benchchem.com]
• 2. orgosolver.com [orgosolver.com]
• 3. rtong.people.ust.hk [rtong.people.ust.hk]
• 4. benchchem.com [benchchem.com]
• 5. community.wvu.edu [community.wvu.edu]
• 6. Purification [chem.rochester.edu]
• 7. Borane Tetrahydrofuran [commonorganicchemistry.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Common impurities in commercial "Trihydro(tetrahydrofuran)boron-d3"

Technical Support Center: Trihydro(tetrahydrofuran)boron-d3

This technical support guide is intended for researchers, scientists, and drug development professionals using commercial "Trihydro(tetrahydrofuran)boron-d3". It provides information on common impurities, troubleshooting advice for issues that may arise during experiments, and answers to frequently asked questions.

Common Impurities in Commercial Trihydro(tetrahydrofuran)boron-d3

Several impurities can be present in commercial Trihydro(tetrahydrofuran)boron-d3 solutions. These can originate from the synthesis process, degradation of the product or solvent, or the addition of stabilizers. The presence of these impurities can impact the reactivity, stoichiometry, and overall success of your experiment.

Impurity Name	Chemical Formula	Typical Origin	Potential Impact on Experiments
Diborane-d6	B₂D₆	Dissociation of the BD₃-THF complex, especially in solutions >1M.[1]	Can alter the reducing power of the solution and may lead to unexpected side reactions.
Boric Acid-d3	B(OD)₃	Reaction with moisture (hydrolysis).[2]	Reduces the concentration of the active reagent, leading to incomplete reactions.
Sodium Borohydride	NaBH₄	Added as a stabilizer in some commercial products.[2][3][4]	May have different reactivity and selectivity compared to the borane-THF complex, potentially affecting the outcome of the reaction.
Tributoxyborane	B(O(CH₂)₄H)₃	Decomposition of the THF solvent initiated by the borane complex.[5]	Indicates significant degradation of the reagent, leading to lower reactivity and the introduction of a borate ester impurity.
Hydrogen Gas	H₂/D₂/HD	Decomposition of the borane complex or reaction with water.[2][5]	Pressure buildup in the reaction vessel.
Synthesis-Related Impurities	Various	Byproducts from the manufacturing process (e.g., residual reactants, other borane species).[6]	Can introduce a range of reactive species with unknown effects on the experiment.

Troubleshooting Guides & FAQs

FAQ 1: My reaction is sluggish or incomplete. What could be the cause?

Answer:

An incomplete or slow reaction is often due to a lower-than-expected concentration of the active Trihydro(tetrahydrofuran)boron-d3 reagent. This can be caused by:

• Hydrolysis: The reagent is highly sensitive to moisture.[2] Accidental introduction of water from wet glassware, solvents, or the atmosphere will lead to the formation of boric acid and a reduction in the active reagent concentration.

• Degradation: Improper storage, such as temperatures above the recommended 2-8°C, can lead to the decomposition of the borane complex.[2][5] One of the degradation pathways involves the ring-opening of THF to form tributoxyborane.[5]

• Age of the Reagent: Over time, even under proper storage conditions, the concentration of the active species can decrease. It is always advisable to use a fresh bottle or titrate the solution to determine the exact molarity before use.

Troubleshooting Steps:

• Verify Reagent Activity: Before starting your main experiment, perform a small-scale test reaction with a known substrate to confirm the reagent's activity.

• Ensure Anhydrous Conditions: Use oven-dried or flame-dried glassware. Ensure all solvents are thoroughly dried and handle the reagent under an inert atmosphere (e.g., argon or nitrogen).

• Check Storage Conditions: Confirm that the reagent has been stored at the recommended temperature and has not been repeatedly warmed to room temperature and re-cooled.

FAQ 2: I observe unexpected side products in my reaction. What are the likely culprits?

Answer:

The formation of unexpected side products can often be attributed to the presence of impurities in the Trihydro(tetrahydrofuran)boron-d3 solution.

• Stabilizer Reactivity: If your commercial solution is stabilized with sodium borohydride (NaBH₄)[2][3][4], this could be the source of different reactivity. NaBH₄ is a milder reducing agent and may react with your substrate in a different manner than the borane-THF complex.

• Diborane-d6: The presence of diborane-d6 (B₂D₆), which can be in equilibrium with the BD₃-THF complex, might lead to different reaction pathways or byproducts.[1][7]

• Synthesis Byproducts: Impurities from the manufacturing process, such as other borane species or boron trifluoride complexes, can also participate in the reaction and generate unforeseen products.[6]

Troubleshooting Steps:

• Consult the Certificate of Analysis (CoA): The CoA for your specific lot of reagent may provide information about the presence and concentration of stabilizers or other known impurities.

• Purification of the Reagent: If you suspect that impurities are interfering with your reaction, you may consider purifying the reagent. However, this is often a complex and hazardous procedure. A more practical approach is to purchase a high-purity grade of the reagent from a reputable supplier.

• Analytical Checks: If you have access to the necessary equipment, you can analyze the reagent solution by ¹¹B NMR to identify the presence of different boron species.

FAQ 3: The pressure in my reaction vessel seems to be increasing. Is this normal?

Answer:

An increase in pressure is a sign of gas evolution and should be handled with caution. The likely cause is the generation of hydrogen gas (or its deuterated analogs).

• Decomposition: The borane-THF complex can decompose, especially at elevated temperatures, to produce hydrogen gas.[5]

• Reaction with Water: The reaction of the borane complex with any residual water will also produce hydrogen gas.[2]

Troubleshooting Steps:

• Do Not Seal the Reaction Vessel Tightly: Unless you are using a pressure-rated reactor, ensure that the reaction vessel is not sealed airtight to avoid a dangerous buildup of pressure. A needle connected to an oil bubbler or a condenser with a gas outlet is a common way to vent excess pressure safely.

• Control the Reaction Temperature: Maintain the recommended reaction temperature. Avoid excessive heating, which can accelerate decomposition.

• Ensure Anhydrous Conditions: As mentioned previously, minimizing moisture will also minimize hydrogen evolution from hydrolysis.

Experimental Protocols

Protocol: Determination of Molarity by Hydrogen Evolution

This method can be used to determine the concentration of active borane in your solution.

Materials:

• Two-neck round-bottom flask

• Gas-tight syringe

• Gas burette or a similar volumetric gas measurement apparatus

• Stir bar

• Septa

• Anhydrous, degassed 1:1 mixture of glycerol and water

• Trihydro(tetrahydrofuran)boron-d3 solution to be titrated

Procedure:

• Assemble the apparatus with the flask connected to the gas burette. The flask should contain the glycerol-water mixture and a stir bar.

• Purge the entire system with an inert gas (argon or nitrogen).

• Carefully draw a known volume (e.g., 1.0 mL) of the Trihydro(tetrahydrofuran)boron-d3 solution into the gas-tight syringe.

• Inject the borane solution into the stirred glycerol-water mixture.

• The borane will react with the water to produce hydrogen gas, which will be collected in the gas burette.

• Record the volume of gas produced.

• Calculate the molarity using the ideal gas law, accounting for the stoichiometry of the reaction (1 mole of BD₃ produces 3 moles of H₂/D₂/HD).

Visualizations

Logical Workflow for Troubleshooting Common Issues

Caption: Troubleshooting workflow for common experimental issues.

References

• 1. Borane & Borane Complexes - Wordpress [reagents.acsgcipr.org]
• 2. media.msanet.com [media.msanet.com]
• 3. 硼烷四氢呋喃络合物 溶液 1.0 M in THF | Sigma-Aldrich [sigmaaldrich.com]
• 4. Borane - Tetrahydrofuran Complex 14044-65-6 | TCI AMERICA [tcichemicals.com]
• 5. Borane Tetrahydrofuran [commonorganicchemistry.com]
• 6. US6048985A - Borane-tetrahydrofuran complex method of storing and reacting borane-tetrahydrofuran complex - Google Patents [patents.google.com]
• 7. rsc.org [rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to Deuterated Borane Reagents: Trihydro(tetrahydrofuran)boron-d3 vs. Borane-Dimethyl Sulfide-d3

For researchers, scientists, and professionals in drug development, the selection of appropriate reagents is paramount to achieving desired synthetic outcomes and obtaining precise analytical results. Borane complexes are fundamental reagents for hydroboration and reduction reactions. This guide provides a detailed comparison of two deuterated borane complexes: Trihydro(tetrahydrofuran)boron-d3 (Borane-THF-d3) and the deuterated analogue of Borane-Dimethyl Sulfide (BMS-d3).

The primary application of deuterated compounds in this context lies in their use as internal standards for quantitative analysis and as tracers in metabolic studies.[1][2][3] The replacement of hydrogen with its heavier isotope, deuterium, can influence the pharmacokinetic and metabolic profiles of drug candidates due to the kinetic isotope effect (KIE).[4][5] This guide will compare the properties and applications of the non-deuterated parent compounds, Borane-THF and BMS, as their performance characteristics are well-documented and directly relevant to their deuterated counterparts.

Physicochemical Properties

A summary of the key physicochemical properties of the non-deuterated borane complexes is presented in Table 1. These properties are crucial for handling, storage, and reaction setup.

Property	Borane-Tetrahydrofuran (BH3•THF)	Borane-Dimethyl Sulfide (BH3•S(CH3)2)
CAS Number	14044-65-6[6]	13292-87-0[7][8]
Molecular Weight	85.94 g/mol [6]	75.96 g/mol [7][8]
Appearance	Colorless liquid[6]	Colorless liquid[7][8]
Density	0.898 g/mL at 25 °C[6][9]	0.801 g/mL at 25 °C[7][8]
Boiling Point	35 °C[6][9]	Not available
Melting Point	-17 °C[9]	-38 °C[7]
Stability	Limited thermal stability; may form explosive peroxides.[4][10]	Greater thermal stability than Borane-THF.[7][8][10]
Solubility	Commercially available as a 1 M solution in THF.[10]	Soluble in most aprotic solvents; available in higher concentrations (e.g., 10 M).[8]
Odor	Ethereal odor.	Strong, unpleasant sulfurous odor.[7][10]
Handling Considerations	Requires storage at 2-8 °C; bottles may pressurize.[6][10]	Flammable and reacts with water; should be handled in a fume hood.[8]

Performance in Synthetic Reactions

Both Borane-THF and BMS are versatile reagents for the reduction of various functional groups and for the hydroboration of alkenes and alkynes.[11][12] BMS is often preferred for larger-scale applications due to its higher concentration and stability.[10]

Reduction Reactions:

Borane complexes are effective in reducing carboxylic acids, amides, aldehydes, ketones, and nitriles.[13] BMS is noted for its improved stability and solubility compared to Borane-THF in these transformations.[13]

Hydroboration Reactions:

Hydroboration is a key reaction for the anti-Markovnikov hydration of alkenes.[14] The regioselectivity of the reaction can be influenced by the steric bulk of the borane reagent. A comparison of the regioselectivity of hydroboration with Borane-THF and other borane reagents is presented in Table 2.

Alkene	Borane Reagent	% Boron on Less Substituted Carbon
1-Hexene	BH3•THF	94[15]
1-Hexene	9-BBN	99.9[15]
β-Methylstyrene	BH3•THF	~83 (5:1 ratio)[16]
β-Methylstyrene	Py•BH2I	~94 (15:1 ratio)[16]

Applications in Drug Development and Mechanistic Studies

The deuterated versions of these borane complexes, particularly Trihydro(tetrahydrofuran)boron-d3, are primarily utilized as tracers and internal standards in drug metabolism and pharmacokinetic (DMPK) studies.[1][2] The introduction of deuterium allows for the tracking of metabolic pathways and can slow down metabolism at specific sites within a molecule, potentially improving a drug's safety and efficacy profile.[4][5]

Caption: Workflow for a typical drug metabolism study using a deuterated analog.

Experimental Protocols

General Procedure for the Reduction of a Carboxylic Acid with Borane-Dimethyl Sulfide:

A solution of the carboxylic acid (1 equivalent) in dry tetrahydrofuran (THF) is cooled to 0 °C under an inert atmosphere. Borane-dimethyl sulfide complex (2 equivalents) is added dropwise. The reaction mixture is allowed to warm to room temperature and stirred for several hours. Upon completion, the reaction is carefully quenched with methanol at 0 °C. The solvent is removed under reduced pressure, and the residue is worked up to isolate the corresponding alcohol.[7]

General Procedure for the Hydroboration-Oxidation of an Alkene:

The alkene (1 equivalent) is dissolved in dry THF under an inert atmosphere and cooled to 0 °C. A 1 M solution of Borane-THF (0.33 equivalents) is added dropwise, and the mixture is stirred at room temperature for a specified time. The reaction is then cooled to 0 °C, and an aqueous solution of sodium hydroxide is added, followed by the slow, dropwise addition of 30% hydrogen peroxide, maintaining the temperature below 40 °C. After stirring, the layers are separated, and the aqueous layer is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated to yield the alcohol product.

Caption: General workflow for the hydroboration-oxidation of an alkene.

Conclusion

While Trihydro(tetrahydrofuran)boron-d3 and borane-dimethyl sulfide-d3 serve specialized roles in analytical and mechanistic studies, the properties of their non-deuterated parent compounds provide a basis for their selection in broader synthetic applications. Borane-dimethyl sulfide offers advantages in terms of stability and concentration, making it suitable for larger-scale reactions, though its odor is a significant drawback.[7][10] Borane-THF is a convenient, odor-free alternative for lab-scale synthesis but requires more careful handling and storage.[10] The choice between these reagents will depend on the specific requirements of the reaction, including scale, the need for a deuterated label for analytical purposes, and laboratory handling capabilities.

References

• 1. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 2. Deuterated Compounds [simsonpharma.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. echemi.com [echemi.com]
• 7. Borane Dimethylsulfide (BMS) [commonorganicchemistry.com]
• 8. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 9. Borane-tetrahydrofuran complex CAS#: 14044-65-6 [m.chemicalbook.com]
• 10. benchchem.com [benchchem.com]
• 11. Borane–tetrahydrofuran - Wikipedia [en.wikipedia.org]
• 12. blog.strem.com [blog.strem.com]
• 13. organic-synthesis.com [organic-synthesis.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 16. Hydroboration with Pyridine Borane at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the ¹¹B NMR Spectroscopy of Trihydro(tetrahydrofuran)boron-d3 and its Non-Deuterated Analog

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the ¹¹B Nuclear Magnetic Resonance (NMR) spectroscopic properties of Trihydro(tetrahydrofuran)boron-d3 (BH₃·THF-d₃) and its non-deuterated counterpart, Trihydro(tetrahydrofuran)boron (BH₃·THF). The following sections present a summary of key ¹¹B NMR parameters, a detailed experimental protocol for acquiring high-quality spectra, and a discussion of the underlying principles.

Quantitative Data Summary

The coordination of borane to tetrahydrofuran (THF) results in an upfield shift in the ¹¹B NMR spectrum compared to tricoordinate boranes.[1] This effect is clearly observed for the BH₃·THF adduct. The substitution of hydrogen with deuterium in BH₃·THF-d₃ introduces noticeable changes in the ¹¹B NMR spectrum, primarily due to the different nuclear spin properties of deuterium (I=1) compared to hydrogen (I=1/2) and the associated isotope effects.[2]

While proton-coupled ¹¹B NMR of BH₃·THF exhibits a characteristic quartet due to coupling with three equivalent protons, the spectrum of BH₃·THF-d₃ is expected to show a broader, less resolved signal. This is because coupling to deuterium results in a greater number of lines (a septet in this case), and the smaller gyromagnetic ratio of deuterium leads to smaller coupling constants, which are often not resolved, resulting in a single broad signal.[3]

Compound	¹¹B Chemical Shift (δ) ppm	Multiplicity (Proton-Coupled)	Coupling Constant (J) Hz
Trihydro(tetrahydrofuran)boron (BH₃·THF)	~ -0.2 to -2.0	Quartet	J(B-H) ≈ 96-98 Hz
Trihydro(tetrahydrofuran)boron-d₃ (BD₃·THF)	Expected slight upfield shift relative to BH₃·THF	Broad singlet (unresolved septet)	J(B-D) ≈ 15 Hz (calculated)

Note: The chemical shift of BH₃·THF can be solvent and concentration-dependent. The chemical shift for the deuterated species is an estimation based on typical deuterium isotope effects, which cause a slight upfield shift. The B-D coupling constant is estimated from the B-H coupling constant using the ratio of the gyromagnetic ratios of D and H (γD/γH ≈ 0.154).

Experimental Protocols

Acquiring high-quality ¹¹B NMR spectra requires careful sample preparation and instrument setup. The following is a generalized protocol for the analysis of borane adducts.

1. Sample Preparation:

• All manipulations of air- and moisture-sensitive compounds like BH₃·THF should be performed under an inert atmosphere (e.g., in an argon-filled glovebox).[3]

• Use a deuterated solvent that is compatible with the sample, such as THF-d₈ or CD₂Cl₂.[3]

• To minimize background signals from borosilicate glass, it is highly recommended to use quartz NMR tubes.[4]

• Prepare the sample to a concentration of approximately 0.1-0.5 M.

2. NMR Spectrometer Setup:

• The spectrometer should be equipped with a broadband probe tuned to the ¹¹B frequency (e.g., 96 MHz on a 300 MHz spectrometer or 128 MHz on a 400 MHz spectrometer).[3][5]

• Reference the ¹¹B chemical shifts externally to a sealed capillary containing BF₃·Et₂O (δ = 0 ppm).[3][5]

• Acquire both proton-coupled and proton-decoupled (¹¹B{¹H}) spectra to aid in structural elucidation.

3. Data Acquisition Parameters:

• Spectral Width: A spectral width of approximately 200 ppm, centered around 0 ppm, is typically sufficient for borane adducts.

• Acquisition Time: An acquisition time of 0.1-0.5 seconds is generally adequate.

• Relaxation Delay: A relaxation delay of 1-2 seconds is recommended.

• Number of Scans: The number of scans will depend on the sample concentration. For moderately concentrated samples, 128 to 1024 scans should provide a good signal-to-noise ratio.

• Temperature: Spectra are typically recorded at room temperature unless specific temperature-dependent phenomena are being investigated.

4. Data Processing:

• Apply an exponential multiplication function with a line broadening factor of 1-5 Hz to improve the signal-to-noise ratio.

• Careful phasing and baseline correction are crucial for accurate integration and chemical shift determination. For spectra with broad background signals from the NMR tube, advanced processing techniques such as left-shifting the FID or applying linear prediction may be necessary.[4]

Logical Relationships and Workflow

The following diagram illustrates the relationship between the deuterated and non-deuterated species and the expected ¹¹B NMR outcomes.

Caption: Relationship between borane-THF species and their expected ¹¹B NMR signals.

This guide provides a foundational understanding of the ¹¹B NMR spectroscopy of BH₃·THF and its deuterated analog. For more in-depth analysis, researchers are encouraged to consult specialized literature on multinuclear NMR and isotope effects.[2][6][7]

References

• 1. chemistry.sdsu.edu [chemistry.sdsu.edu]
• 2. Isotope shifts and other isotope effects [chem.ch.huji.ac.il]
• 3. rsc.org [rsc.org]
• 4. NMR Protocols [nmr.chem.ucsb.edu]
• 5. researchgate.net [researchgate.net]
• 6. 11B NMR Chemical Shift Predictions via Density Functional Theory and Gauge-Including Atomic Orbital Approach: Applications to Structural Elucidations of Boron-Containing Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bibliotekanauki.pl [bibliotekanauki.pl]

A Comparative Guide to Isotopic Enrichment Analysis of Trihydro(tetrahydrofuran)boron-d3

For researchers, scientists, and drug development professionals utilizing deuterated reagents, ensuring the isotopic purity of these compounds is paramount for the accuracy and reproducibility of experimental results. Trihydro(tetrahydrofuran)boron-d3 (Borane-THF-d3) is a widely used reagent for introducing deuterium into molecules. This guide provides a comparative analysis of its isotopic enrichment with a common alternative, outlines detailed experimental protocols for its analysis, and presents a typical quality control workflow.

Performance Comparison: Trihydro(tetrahydrofuran)boron-d3 vs. Alternatives

The primary alternative to Borane-THF-d3 is Borane-dimethyl sulfide-d6 (BMS-d6). While both serve as effective deuterating agents, they possess distinct properties that influence their suitability for specific applications. Borane-THF-d3 is often favored for its ease of use in solution, while BMS is noted for its enhanced stability and higher solubility.[1][2][3]

Below is a comparison of commercially available Trihydro(tetrahydrofuran)boron-d3 and a common alternative, highlighting typical isotopic purities.

Product	Supplier	Stated Isotopic Purity (atom % D)	Key Characteristics
Trihydro(tetrahydrofuran)boron-d3	Supplier A	≥ 98%	Solution in THF, convenient for direct use.
Trihydro(tetrahydrofuran)boron-d3	Supplier B (e.g., Cambridge Isotope Laboratories)	≥ 98%	Often stabilized with NaBD4.[4][5]
Trihydro(tetrahydrofuran)boron-d3	Supplier C (e.g., Invivochem)	≥ 98%
Borane-dimethyl sulfide-d6	Various	Typically ≥ 98%	More stable than Borane-THF, higher solubility, does not require a stabilizer which can prevent side reactions.[2][3]

Experimental Protocols for Isotopic Enrichment Analysis

The determination of isotopic enrichment for Trihydro(tetrahydrofuran)boron-d3 is primarily achieved through a combination of Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides quantitative information on the deuterium incorporation at specific sites within the molecule. Both ¹¹B NMR and ²H NMR are employed for a comprehensive analysis.

a) ¹¹B NMR Spectroscopy Protocol

¹¹B NMR is used to confirm the presence of the borane-THF complex and to detect any boron-containing impurities.

• Sample Preparation:

  • Under an inert atmosphere (e.g., argon or nitrogen), carefully transfer an aliquot of the Trihydro(tetrahydrofuran)boron-d3 solution into a dry NMR tube.

  • Dilute the sample with a deuterated solvent that is compatible with the reagent, such as deuterated tetrahydrofuran (THF-d8) or deuterated chloroform (CDCl3).

• Instrument Parameters (Example for a 400 MHz spectrometer):

  • Nucleus: ¹¹B

  • Frequency: ~128 MHz

  • Reference: External BF₃·OEt₂ (δ = 0 ppm)

  • Pulse Program: Standard single pulse experiment

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 128-256 (or as needed for adequate signal-to-noise)

• Data Analysis:

  • The ¹¹B NMR spectrum of pure Trihydro(tetrahydrofuran)boron-d3 should exhibit a singlet at approximately δ -14.2 ppm.[6]

  • The presence of other boron species will result in additional peaks. For example, uncomplexed diborane (B₂D₆) may appear as a multiplet.

  • Integration of the signals can provide a quantitative measure of the relative amounts of different boron-containing species.

b) ²H (Deuterium) NMR Spectroscopy Protocol

²H NMR directly measures the deuterium signal, providing a definitive assessment of deuterium incorporation.

• Sample Preparation:

  • Prepare the sample as described for ¹¹B NMR, using a protic solvent (e.g., THF or CHCl₃) to avoid interference from deuterated solvents.

• Instrument Parameters (Example for a 400 MHz spectrometer):

  • Nucleus: ²H

  • Frequency: ~61.4 MHz

  • Reference: External or internal standard (e.g., CDCl₃ at δ 7.26 ppm)

  • Pulse Program: Standard single pulse experiment

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 512-1024 (or as needed for adequate signal-to-noise, as ²H is less sensitive than ¹H)

• Data Analysis:

  • The ²H NMR spectrum of Trihydro(tetrahydrofuran)boron-d3 will show a signal for the deuterium atoms attached to the boron.

  • By integrating the deuterium signal relative to a known internal standard, the absolute amount of deuterium can be quantified, allowing for the calculation of isotopic enrichment.

High-Resolution Mass Spectrometry (HRMS) Protocol

HRMS is a highly sensitive technique used to determine the mass-to-charge ratio (m/z) of the molecule with high accuracy, allowing for the differentiation of isotopologues.

• Sample Preparation:

  • Prepare a dilute solution of the Trihydro(tetrahydrofuran)boron-d3 in a suitable volatile solvent (e.g., acetonitrile or methanol). The concentration should be in the low µg/mL to ng/mL range.

  • Due to the reactivity of the borane complex, a soft ionization technique is required. Electrospray ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are suitable choices. To facilitate ionization, a small amount of a modifying agent that can form an adduct with the borane complex may be necessary.

• Instrument Parameters (Example for an ESI-TOF or Orbitrap instrument):

  • Ionization Mode: Positive or negative, depending on the adduct formed.

  • Mass Range: Scan a range that includes the expected m/z of the deuterated and non-deuterated species (e.g., m/z 50-200).

  • Resolution: Set to a high value (e.g., > 60,000) to resolve the isotopic peaks.

  • Capillary Voltage: Optimize for maximum signal intensity (typically 2-4 kV).

  • Source Temperature: Optimize for efficient desolvation without causing sample degradation.

• Data Analysis:

  • Acquire the mass spectrum and identify the molecular ion peak corresponding to the Trihydro(tetrahydrofuran)boron-d3 adduct.

  • Examine the isotopic distribution of the molecular ion peak. The relative intensities of the peaks corresponding to the fully deuterated (d3), partially deuterated (d2, d1), and non-deuterated (d0) species are used to calculate the isotopic enrichment.

  • Specialized software can be used to deconvolute the isotopic cluster and calculate the percentage of each isotopologue, providing a precise measure of the deuterium incorporation.

Experimental Workflow and Quality Control

A robust quality control workflow is essential to ensure the reliability of deuterated reagents in research and drug development. The following diagram illustrates a typical workflow for the isotopic enrichment analysis of Trihydro(tetrahydrofuran)boron-d3.

Caption: Quality Control Workflow for Isotopic Enrichment Analysis.

This comprehensive approach, combining NMR and HRMS, provides a high degree of confidence in the isotopic purity of Trihydro(tetrahydrofuran)boron-d3, ensuring the integrity of subsequent experimental work in drug discovery and other scientific research.

References

• 1. Borane Reagents [organic-chemistry.org]
• 2. Borane dimethylsulfide - Wikipedia [en.wikipedia.org]
• 3. Introduction to Borane Dimethyl Sulfide | Borates Today [borates.today]
• 4. Borane-d₃ (D, 98%) (1 molar in THF) + 0.005M NaBD₄ - Cambridge Isotope Laboratories, DLM-1315-0.25 [isotope.com]
• 5. Borane-D₃ (D, 98%) (1 molar in THF) (+0.005M NaBD₄) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 6. rsc.org [rsc.org]

A Comparative Guide to Kinetic Isotope Effect Studies Using Trihydro(tetrahydrofuran)boron-d3 and Alternative Deuterated Reducing Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Trihydro(tetrahydrofuran)boron-d3 (BD₃·THF) with other common deuterated reducing agents for use in kinetic isotope effect (KIE) studies. Understanding the KIE is crucial for elucidating reaction mechanisms and can be a valuable tool in drug development to enhance metabolic stability. This document presents experimental data, detailed protocols, and visual workflows to aid in the selection of the most appropriate deuterated reagent for your research needs.

Introduction to the Kinetic Isotope Effect

The kinetic isotope effect is a phenomenon where the rate of a chemical reaction is altered when an atom in one of the reactants is replaced by one of its isotopes. In the context of the reagents discussed here, the substitution of protium (¹H) with deuterium (²H) in a reducing agent can lead to a change in the reaction rate if the C-H (or B-H) bond is broken in the rate-determining step. This is known as a primary kinetic isotope effect and is quantified as the ratio of the rate constant for the reaction with the lighter isotope (kH) to that with the heavier isotope (kD). A kH/kD value greater than 1 indicates a normal KIE, suggesting that the bond to the lighter isotope is broken more easily.

Comparison of Deuterated Reducing Agents

The choice of a deuterated reducing agent for a KIE study depends on the specific reaction being investigated, the functional group being reduced, and the desired selectivity. This section compares the performance of Trihydro(tetrahydrofuran)boron-d3 with two common alternatives: Sodium borodeuteride (NaBD₄) and Lithium aluminum deuteride (LiAlD₄).

Quantitative Data Summary

The following tables summarize the kinetic isotope effects observed for these three deuterated reducing agents in representative reactions.

Table 1: Regiochemical Kinetic Isotope Effect in the Hydroboration-Oxidation of 1-Hexene with Trihydro(tetrahydrofuran)boron-d3

Reagent	Product Distribution (1-Hexanol : 2-Hexanol)	Regiochemical KIE (kH/kD)
BH₃·THF	94 : 6	1.8
BD₃·THF	96.5 : 3.5

Data calculated from product distribution reported in "Regioselectivity of hydroboration-oxidation of representative olefins using BD3-THF and BH3-THF in THF at room temperature." The regiochemical KIE is calculated as the ratio of the (Markovnikov/anti-Markovnikov) product ratios for the protiated versus the deuterated reagent.

Table 2: Kinetic Isotope Effect in the Reduction of Ketones with Deuterated Hydride Reagents

Reagent	Substrate	Kinetic Isotope Effect (kH/kD)	Notes
Sodium borodeuteride (NaBD₄)	Sterically hindered ketones	Small, inverse (kH/kD < 1)	The KIE is essentially independent of the degree of steric hindrance.[1]
Lithium aluminum deuteride (LiAlD₄)	Mesityl phenyl ketone	1.27	Indicates a normal primary KIE where the Al-H(D) bond is broken in the rate-determining step.

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and adaptation.

Protocol 1: Determination of the Regiochemical Kinetic Isotope Effect in the Hydroboration of 1-Hexene

Materials:

• 1-Hexene

• Borane-tetrahydrofuran complex (BH₃·THF), 1 M in THF

• Trihydro(tetrahydrofuran)boron-d3 (BD₃·THF), 1 M in THF

• Anhydrous tetrahydrofuran (THF)

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Internal standard for GC analysis (e.g., dodecane)

Procedure:

• Reaction Setup: In two separate dry, nitrogen-flushed round-bottom flasks equipped with magnetic stir bars, add 1-hexene (e.g., 1 mmol) and anhydrous THF (e.g., 5 mL).

• Hydroboration: Cool the solutions to 0 °C in an ice bath. To one flask, slowly add the BH₃·THF solution (e.g., 0.33 mmol). To the other flask, slowly add the BD₃·THF solution (e.g., 0.33 mmol).

• After the addition is complete, remove the ice baths and allow the reactions to stir at room temperature for 1 hour.

• Oxidation: Cool the reaction mixtures back to 0 °C. Carefully add 3 M NaOH solution (e.g., 1 mL) followed by the slow, dropwise addition of 30% H₂O₂ (e.g., 1 mL). Caution: This oxidation is exothermic.

• Allow the mixtures to warm to room temperature and stir for 1 hour.

• Workup: Add diethyl ether (e.g., 10 mL) to each reaction mixture and transfer to separate separatory funnels. Separate the organic layers, and wash them sequentially with water and brine.

• Dry the organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Analysis: Prepare samples of the crude products for GC analysis by adding a known amount of an internal standard. Analyze the product mixtures by GC to determine the ratio of 1-hexanol and 2-hexanol.

• Calculation: The regiochemical KIE is calculated as the ratio of the (% Markovnikov / % anti-Markovnikov) for the BH₃ reaction divided by the same ratio for the BD₃ reaction.

Protocol 2: Determination of the Kinetic Isotope Effect in the Reduction of Mesityl Phenyl Ketone with Lithium Aluminum Hydride

Materials:

• Mesityl phenyl ketone

• Lithium aluminum hydride (LiAlH₄)

• Lithium aluminum deuteride (LiAlD₄)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Two separate oven-dried, three-necked round-bottom flasks equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet are used.

• Reagent Preparation: In a nitrogen-filled glovebox, prepare stock solutions of LiAlH₄ and LiAlD₄ in anhydrous THF of known concentration.

• Reaction: To each flask, add a solution of mesityl phenyl ketone in anhydrous THF. Place the flasks in a constant temperature bath (e.g., 25 °C).

• Initiate the reactions by adding the LiAlH₄ or LiAlD₄ solution to the respective flasks.

• Quenching and Workup: At various time points, withdraw aliquots from each reaction mixture and quench them by adding to a saturated aqueous NH₄Cl solution.

• Extract the quenched aliquots with diethyl ether. Dry the organic layers over anhydrous Na₂SO₄, filter, and analyze the product formation by a suitable method (e.g., GC, HPLC, or NMR) to determine the reaction rates (kH and kD).

• Calculation: The kinetic isotope effect is calculated as the ratio of the rate constants, KIE = kH / kD.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for the determination of the regiochemical KIE in hydroboration.

Caption: Workflow for the determination of the KIE in ketone reduction.

Conclusion

Trihydro(tetrahydrofuran)boron-d3 is a valuable reagent for investigating kinetic isotope effects, particularly in hydroboration reactions where it exhibits a significant regiochemical KIE. For reductions of carbonyl compounds, other deuterated reagents such as sodium borodeuteride and lithium aluminum deuteride offer alternatives with different reactivity profiles and observed KIEs. The choice of reagent should be guided by the specific mechanistic question being addressed, with NaBD₄ showing a small, inverse KIE and LiAlD₄ a normal primary KIE in ketone reductions. The provided protocols and workflows serve as a foundation for designing and executing robust KIE studies to gain deeper insights into chemical reaction mechanisms.

References

• 1. Transition state analysis: evidence against product development control in the sodium borohydride reduction of ketones - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Deuteration: Trihydro(tetrahydrofuran)boron-d3 vs. Other Deuterating Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Trihydro(tetrahydrofuran)boron-d3 (BD3-THF) with other common deuterating agents, focusing on their application in the validation of deuteration sites. Experimental data, detailed protocols, and mechanistic illustrations are provided to assist researchers in selecting the most suitable reagent for their specific needs in drug development and isotopic labeling studies.

Introduction to Deuteration in Drug Development

Deuteration, the selective replacement of hydrogen atoms with their stable isotope deuterium, has emerged as a valuable strategy in drug development. This subtle modification can significantly alter a drug molecule's metabolic profile, potentially leading to an improved pharmacokinetic and safety profile. The C-D bond is stronger than the C-H bond, which can slow down metabolic processes that involve C-H bond cleavage, a phenomenon known as the kinetic isotope effect. Validating the precise location and extent of deuterium incorporation is therefore a critical step in the development of deuterated pharmaceuticals.

Trihydro(tetrahydrofuran)boron-d3, a deuterated analog of borane-THF complex, is a versatile reagent for introducing deuterium into organic molecules. It is commonly employed as a reducing agent for carbonyls and in hydroboration reactions of alkenes and alkynes. This guide compares the performance of BD3-THF with another widely used deuterating agent, Sodium borodeuteride (NaBD4), in the context of ketone reduction.

Comparison of Deuterating Agents: BD3-THF vs. NaBD4

The choice of deuterating agent depends on several factors, including the functional group to be deuterated, the desired regioselectivity, and the reaction conditions. Below is a comparison of BD3-THF and NaBD4 for the reduction of ketones.

Mechanism of Action

Trihydro(tetrahydrofuran)boron-d3 (BD3-THF): The reduction of a ketone with BD3-THF proceeds through a Lewis acid-base adduct formation between the borane and the carbonyl oxygen, followed by the transfer of a deuteride ion (D-) from the boron to the electrophilic carbonyl carbon. This typically occurs via a four-membered ring transition state.

Sodium borodeuteride (NaBD4): NaBD4 is a source of deuteride ions (D-). The reduction of a ketone with NaBD4 in a protic solvent involves the direct nucleophilic attack of the deuteride ion on the carbonyl carbon.

Data Presentation: Performance Comparison

Direct, head-to-head comparative studies of BD3-THF and NaBD4 for the reduction of the same ketone under identical conditions are not extensively available in the literature. However, based on the known reactivity of their non-deuterated analogs and general principles of deuteration, we can summarize their expected performance.

Feature	Trihydro(tetrahydrofuran)boron-d3 (BD3-THF)	Sodium Borodeuteride (NaBD4)
Chemical Formula	C4H8D3BO	NaBD4
Molecular Weight	88.96 g/mol	41.86 g/mol
Typical Solvents	Tetrahydrofuran (THF), Diethyl ether	Protic solvents (e.g., Methanol, Ethanol, Water)
Reactivity	More reactive; reduces carboxylic acids and amides	Milder; selective for aldehydes and ketones
Regioselectivity	Generally high, influenced by steric factors	Generally high
Deuterium Incorporation	Typically >95% at the target site	Typically >95% at the target site
Typical Reaction Yield	Good to excellent (generally >80%)	Good to excellent (generally >80%)
Handling	Moisture-sensitive, solution in THF is flammable	Stable solid, but reacts with water and acids

Experimental Protocols: Reduction of Acetophenone

To provide a practical comparison, detailed protocols for the deuteration of acetophenone to 1-phenylethanol-1-d are presented below.

Protocol 1: Reduction of Acetophenone with Trihydro(tetrahydrofuran)boron-d3

Materials:

• Acetophenone

• Trihydro(tetrahydrofuran)boron-d3 (1 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Deionized Water

• Diethyl ether

• 3 M Hydrochloric acid

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

Procedure:

• To an oven-dried 50 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 13.3 mL of a 1.0 M solution of Trihydro(tetrahydrofuran)boron-d3 in THF (13.3 mmol).

• Dilute the solution with 25 mL of anhydrous THF and cool the flask to 0°C in an ice bath.

• Slowly add a solution of 1.20 g of acetophenone (10 mmol) in 5 mL of anhydrous THF to the cooled BD3-THF solution over 5 minutes with stirring.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 18 hours.

• Quench the reaction by carefully adding 10 mL of deionized water.

• Transfer the mixture to a separatory funnel and add 10 mL of diethyl ether.

• Wash the organic layer with 10 mL of 3 M HCl, followed by 10 mL of deionized water, and finally with 10 mL of brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude 1-phenylethanol-1-d.

• Purify the product by flash column chromatography if necessary.

Protocol 2: Reduction of Acetophenone with Sodium Borodeuteride

Materials:

• Acetophenone

• Sodium borodeuteride (NaBD4)

• Methanol-d4 (CD3OD)

• Deionized Water

• Dichloromethane

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

Procedure:

• In a 250 mL round-bottom flask, dissolve 1.0 g of acetophenone (8.32 mmol) in 14 mL of methanol-d4.

• Cool the solution in an ice bath to 0°C with magnetic stirring.

• In a separate container, weigh 0.35 g of sodium borodeuteride (8.37 mmol) and add it portion-wise to the cooled acetophenone solution over 5-10 minutes.

• Continue stirring the reaction mixture in the ice bath for 30 minutes. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, slowly add 10 mL of deionized water to quench the reaction and dissolve the inorganic salts.

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 15 mL).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter the solution and remove the solvent by rotary evaporation to yield the crude 1-phenylethanol-1-d.

• Purify the product by flash column chromatography if necessary.

Mandatory Visualization

Experimental Workflow: Ketone Reduction

Caption: Comparative workflow for the deuteration of acetophenone.

Signaling Pathway: General Ketone Reduction

Caption: General mechanism for the reduction of a ketone to a deuterated alcohol.

Validation of Deuteration Sites

The position and percentage of deuterium incorporation must be rigorously verified. The primary analytical techniques for this validation are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The disappearance or reduction in the integration of a proton signal at a specific chemical shift indicates its replacement by deuterium.

  • ²H NMR (D-NMR): Directly observes the deuterium nuclei, providing a spectrum that confirms the location of the deuterium atoms.

  • ¹³C NMR: The coupling between carbon and deuterium (C-D) results in characteristic splitting patterns (triplets for -CD, quintets for -CD2, etc.) and isotopic shifts, which can be used to confirm and quantify deuteration.

• Mass Spectrometry (MS): High-resolution mass spectrometry can determine the mass of the deuterated molecule, confirming the number of deuterium atoms incorporated. Fragmentation patterns can also provide information about the location of the deuterium atoms.

Conclusion

Both Trihydro(tetrahydrofuran)boron-d3 and Sodium borodeuteride are effective reagents for the deuteration of ketones. BD3-THF is a more powerful reducing agent, suitable for a broader range of functional groups, and is typically used in aprotic solvents like THF. NaBD4 is a milder and more selective reagent, commonly used in protic solvents. The choice between these reagents will depend on the specific substrate, desired selectivity, and reaction conditions. Rigorous analytical validation using techniques such as NMR and MS is essential to confirm the site and extent of deuteration, a critical step in the development of deuterated pharmaceuticals.

A Comparative Guide to Deuterium NMR Standards: Featuring Trihydro(tetrahydrofuran)boron-d3

For researchers, scientists, and drug development professionals seeking a reliable standard for deuterium Nuclear Magnetic Resonance (²H NMR) spectroscopy, this guide provides an objective comparison of Trihydro(tetrahydrofuran)boron-d3 and other common alternatives. This document outlines key performance characteristics, supported by available data, and provides detailed experimental protocols to aid in the selection of the most suitable standard for your analytical needs.

In the realm of quantitative NMR (qNMR), the choice of an internal standard is critical for accurate and reproducible results.[1] An ideal deuterium NMR standard should exhibit a single, sharp resonance in a region of the spectrum free from analyte signals, be chemically inert, and demonstrate high stability under experimental conditions. This guide focuses on the performance of Trihydro(tetrahydrofuran)boron-d3 and compares it with commonly used standards such as deuterated solvents and iodoethane-1,1-d2.

Performance Comparison of Deuterium NMR Standards

The selection of an appropriate internal standard is paramount for accurate quantification in ²H NMR. The following table summarizes the key properties of Trihydro(tetrahydrofuran)boron-d3 and its common alternatives. While direct comparative studies are limited, this table compiles available data to facilitate an informed decision.

Property	Trihydro(tetrahydrofuran)boron-d3	Deuterated Chloroform (CDCl₃)	Deuterated Dimethyl Sulfoxide (DMSO-d₆)	Deuterium Oxide (D₂O)	Iodoethane-1,1-d2
Formula	C₄H₈D₃BO	CDCl₃	C₂D₆OS	D₂O	C₂H₃D₂I
Molecular Weight	88.96 g/mol [2]	120.38 g/mol	84.17 g/mol	20.03 g/mol	157.97 g/mol
²H Chemical Shift (δ)	Not explicitly found	~7.26 ppm	~2.50 ppm	~4.79 ppm	Not explicitly found
Signal Linewidth	Expected to be broad due to the quadrupolar boron nucleus[3]	Generally sharp	Generally sharp	Generally sharp	Expected to be sharp
Chemical Shift Stability	Potentially sensitive to temperature and solvent interactions	Relatively stable, but can be affected by temperature and solute[4]	Relatively stable, but can be affected by temperature and solute[4]	Highly dependent on temperature and pH[4]	Designed for high stability
Solubility	Soluble in THF[5]; specific solubility in other NMR solvents not widely reported.	Miscible with most organic solvents.	Miscible with water and many organic solvents.	Soluble in polar solvents.	Soluble in most organic solvents.
Chemical Stability	Stable in THF solution, especially with stabilizers, but can be sensitive to air and moisture.[6]	Generally stable.	Generally stable.	Stable.	Stable.

Experimental Protocols

General Workflow for Quantitative ²H NMR

The following diagram illustrates a general workflow for performing a quantitative ²H NMR experiment using an internal standard.

Workflow for quantitative ²H NMR.

Protocol 1: Quantitative ²H NMR using Trihydro(tetrahydrofuran)boron-d3 as an Internal Standard

This protocol outlines the steps for determining the concentration or purity of a deuterated analyte using Trihydro(tetrahydrofuran)boron-d3 as an internal standard.

Materials:

• Analyte (deuterated compound of interest)

• Trihydro(tetrahydrofuran)boron-d3 solution (commercially available, typically 1 M in THF)[2]

• High-purity, non-deuterated solvent (e.g., chloroform, dimethyl sulfoxide)

• Analytical balance

• Volumetric flasks and pipettes

• NMR tubes

Procedure:

• Standard Solution Preparation:

  • If using a commercial solution of Trihydro(tetrahydrofuran)boron-d3, its concentration is known. If starting from a solid, accurately weigh a precise amount and dissolve it in a known volume of the chosen non-deuterated solvent to prepare a stock solution of known concentration.

• Sample Preparation:

  • Accurately weigh a known amount of the deuterated analyte.

  • Dissolve the analyte in a precise volume of the same non-deuterated solvent used for the standard.

  • To this solution, add a precise volume of the Trihydro(tetrahydrofuran)boron-d3 stock solution. The final concentration of the standard should be comparable to that of the analyte to ensure accurate integration.

• NMR Data Acquisition:

  • Transfer the final solution to a 5 mm NMR tube.

  • Insert the sample into the NMR spectrometer.

  • Since a non-deuterated solvent is used, the deuterium lock cannot be used on the solvent signal. Instead, the spectrometer can be locked on the deuterium signal of the Trihydro(tetrahydrofuran)boron-d3 standard if its concentration is sufficiently high. Alternatively, the experiment can be run unlocked.

  • Shim the magnetic field using the proton signal of the solvent or by observing the FID.

  • Acquire the ²H NMR spectrum. Ensure a sufficient relaxation delay (at least 5 times the longest T1 relaxation time of the signals of interest) and an adequate number of scans to achieve a good signal-to-noise ratio.

• Data Processing and Analysis:

  • Process the acquired Free Induction Decay (FID) by applying a Fourier transform, phase correction, and baseline correction.

  • Integrate the area of a well-resolved signal from the analyte and the signal from Trihydro(tetrahydrofuran)boron-d3.

  • Calculate the concentration or purity of the analyte using the following formula[1]:

    Purity_analyte = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * Purity_standard

    Where:

    • I = Integral area of the signal

    • N = Number of deuterium atoms giving rise to the signal

    • MW = Molecular weight

    • m = Mass

    • Purity = Purity of the standard (usually provided by the manufacturer)

Logical Relationships in Standard Selection

The choice of a suitable deuterium NMR standard involves considering several interrelated factors. The following diagram illustrates the decision-making process.

Decision-making for selecting a standard.

Conclusion

Trihydro(tetrahydrofuran)boron-d3 presents itself as a potential internal standard for deuterium NMR, particularly for analytes soluble in less polar organic solvents. Its commercial availability as a solution in THF offers convenience.[2] However, the quadrupolar nature of the boron nucleus may lead to broader signals compared to other standards, potentially affecting integration accuracy.[3] Furthermore, the reactivity and stability of borane complexes warrant careful consideration of the solvent and experimental conditions.[6]

In contrast, deuterated solvents, while convenient, can have their residual signals shift with temperature and sample composition, and may not be suitable for all applications.[4] Dedicated internal standards like iodoethane-1,1-d2 are designed for high stability and to provide sharp, well-resolved signals, but their applicability depends on the specific spectral region of interest and potential reactivity with the analyte.

Ultimately, the optimal choice of a deuterium NMR standard depends on the specific requirements of the experiment, including the nature of the analyte, the desired level of accuracy, and the experimental conditions. Researchers are encouraged to consider the properties outlined in this guide and, where possible, perform validation experiments to determine the most suitable standard for their application.

References

• 1. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 2. Borane-d₃ (D, 98%) (1 molar in THF) + 0.005M NaBD₄ - Cambridge Isotope Laboratories, DLM-1315-0.25 [isotope.com]
• 3. nmr.oxinst.com [nmr.oxinst.com]
• 4. Referencing of the chemical shift scale in the NMR data - NMR Wiki [nmrwiki.org]
• 5. CAS 14044-65-6: Borane-tetrahydrofuran complex [cymitquimica.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Characterization of Organoboranes from Trihydro(tetrahydrofuran)boron-d3 Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods for the synthesis and characterization of deuterated organoboranes, with a focus on reactions involving Trihydro(tetrahydrofuran)boron-d3 (BD₃-THF). It offers an objective analysis of alternative deuteration techniques, supported by experimental data, to aid researchers in selecting the most suitable approach for their specific needs. Detailed experimental protocols for key techniques are also provided.

Introduction

Trihydro(tetrahydrofuran)boron-d3 is a deuterated analog of the common hydroborating agent, borane-tetrahydrofuran complex (BH₃-THF).[1][2] It serves as a valuable reagent for the stereoselective introduction of deuterium into organic molecules, a critical process in mechanistic studies, metabolic tracing, and the development of deuterated drugs with enhanced pharmacokinetic profiles. The primary route to deuterated organoboranes using this reagent is through hydroboration of alkenes and alkynes.

The characterization of the resulting organoboranes is crucial to confirm the success of the deuteration, determine the degree and location of deuterium incorporation, and understand the regioselectivity of the reaction. This guide compares the use of BD₃-THF with alternative catalytic deuteration methods and details the analytical techniques used for their characterization.

Methods of Deuterated Organoborane Synthesis: A Comparison

The synthesis of deuterated organoboranes can be broadly categorized into two main approaches: the use of a deuterated borane reagent like BD₃-THF, and catalytic methods that utilize D₂ gas or other deuterium sources.

Method	Reagent/Catalyst	Deuterium Source	Key Advantages	Key Disadvantages
Hydroboration with BD₃-THF	Trihydro(tetrahydrofuran)boron-d3	BD₃-THF	High deuterium incorporation (>98%).[1] Commercially available.[2] Predictable stereochemistry (syn-addition).	Stoichiometric use of a relatively expensive reagent.
Rhodium-Catalyzed B-H/B-D Exchange	[Rh(Ph₂P(CH₂)₃PPh₂)(η⁶-FC₆H₅)][BArF₄]	D₂ gas	Catalytic, atom-economical. High isotopic purities achievable.[3]	Requires handling of flammable D₂ gas and a specialized catalyst.
Iridium-Catalyzed Borylation/Deborylation	Iridium complexes	D₂O or D₂ gas	Site-selective deuteration of aromatics and heteroaromatics.[4][5]	Indirect method for organoborane deuteration, more suitable for arylboronates.

Quantitative Comparison of Deuteration Efficiency and Regioselectivity

The efficiency of deuterium incorporation and the regioselectivity of the hydroboration reaction are critical parameters for evaluating different deuteration methods.

Deuteration Efficiency

Method	Reported Deuterium Incorporation	Reference
Hydroboration with BD₃-THF	>98%	[1]
Rhodium-Catalyzed B-H/B-D Exchange	High isotopic purities (specific values depend on substrate and reaction conditions)	[3]

Regioselectivity of Hydroboration

The regioselectivity of hydroboration with deuterated boranes is comparable to that of their non-deuterated counterparts, with the boron (and subsequently the deuterium) atom adding to the less sterically hindered carbon of the double bond (anti-Markovnikov addition). The following table presents the regioselectivity of the hydroboration-oxidation of representative olefins using BD₃-THF and BH₃-THF. The data reflects the isomeric distribution of the resulting deuterated alcohols, which is a direct consequence of the initial organoborane regiochemistry.

Olefin	Product Distribution (BD₃-THF)	Product Distribution (BH₃-THF)
1-Hexene	94% 1-Hexanol-d, 6% 2-Hexanol-d	94% 1-Hexanol, 6% 2-Hexanol
Styrene	97% 2-Phenylethanol-d, 3% 1-Phenylethanol-d	97% 2-Phenylethanol, 3% 1-Phenylethanol
α-Methylstyrene	>99% 2-Phenyl-1-propanol-d, <1% 1-Phenyl-1-propanol-d	>99% 2-Phenyl-1-propanol, <1% 1-Phenyl-1-propanol
cis-2-Hexene	50% 2-Hexanol-d, 50% 3-Hexanol-d	50% 2-Hexanol, 50% 3-Hexanol

Data adapted from regioselectivity studies of hydroboration-oxidation.

Experimental Protocols

Synthesis of a Deuterated Organoborane via Hydroboration with BD₃-THF

This protocol describes the hydroboration of an alkene followed by characterization of the resulting trialkylborane.

Materials:

• Trihydro(tetrahydrofuran)boron-d3 (1 M solution in THF)

• Alkene (e.g., 1-hexene)

• Anhydrous Tetrahydrofuran (THF)

• Nitrogen or Argon gas for inert atmosphere

• NMR tubes

• Deuterated chloroform (CDCl₃) for NMR analysis

Procedure:

• Under an inert atmosphere, dissolve the alkene (1.0 mmol) in anhydrous THF (2 mL) in a dry flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the 1 M solution of Trihydro(tetrahydrofuran)boron-d3 in THF (0.33 mmol) to the stirred alkene solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• The resulting solution contains the trialkylborane. For characterization, a sample can be taken directly.

• For NMR analysis, carefully evaporate the THF under a stream of inert gas and dissolve the residue in CDCl₃.

Rhodium-Catalyzed Deuteration of a Borane Adduct

This protocol is adapted from the literature for the catalytic deuteration of a borane amine complex.[3]

Materials:

• Borane amine complex (e.g., H₃B·NMe₃)

• Rhodium catalyst [Rh(Ph₂P(CH₂)₃PPh₂)(η⁶-FC₆H₅)][BArF₄]

• Deuterium gas (D₂)

• Anhydrous solvent (e.g., dichloromethane-d₂)

• High-pressure NMR tube or a flask connected to a D₂ gas line

Procedure:

• In a glovebox, dissolve the borane amine complex (0.1 mmol) and the rhodium catalyst (1-2 mol%) in the anhydrous solvent (0.5 mL).

• Transfer the solution to a high-pressure NMR tube or a suitable reaction flask.

• Connect the reaction vessel to a deuterium gas line.

• Pressurize the vessel with D₂ gas (e.g., 1-4 atm) and stir the reaction mixture at room temperature.

• Monitor the reaction progress by ¹¹B and ¹H NMR spectroscopy.

• Upon completion, carefully vent the D₂ gas and handle the product under an inert atmosphere.

Characterization of Deuterated Organoboranes

NMR is the most powerful technique for characterizing deuterated organoboranes, providing information on the structure, purity, and the extent and position of deuterium incorporation.

• ¹¹B NMR: This is the primary method for identifying and quantifying organoborane species. The chemical shifts are indicative of the number and type of organic groups attached to the boron atom. Deuterium coupling to boron can sometimes be observed.

• ¹H NMR: Comparison of the ¹H NMR spectrum of the deuterated organoborane with its non-deuterated analog allows for the determination of the degree of deuterium incorporation by observing the reduction in the intensity of signals corresponding to the deuterated positions.

• ²H NMR: Deuterium NMR directly observes the deuterium nuclei, providing a definitive confirmation of deuterium incorporation and its chemical environment.[6] The chemical shifts in ²H NMR are identical to those in ¹H NMR.

• ¹³C NMR: The presence of a C-D bond can be inferred from the splitting of the carbon signal into a triplet (due to coupling with the spin-1 deuterium nucleus) and a slight upfield isotopic shift.

Mass spectrometry is used to determine the molecular weight of the organoborane and to confirm the number of deuterium atoms incorporated. Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) of the corresponding alcohols (after oxidation of the organoborane) can provide valuable information on the isotopic distribution.

Signaling Pathways and Experimental Workflows

Conclusion

The synthesis of deuterated organoboranes using Trihydro(tetrahydrofuran)boron-d3 offers a straightforward and highly efficient method for introducing deuterium with excellent stereocontrol. The primary alternative, catalytic deuteration, provides a more atom-economical route but requires specialized catalysts and the handling of deuterium gas. The choice of method will depend on the specific requirements of the research, including the desired scale, cost considerations, and the specific borane to be deuterated.

Thorough characterization by multinuclear NMR spectroscopy and mass spectrometry is essential to confirm the success of the deuteration and to quantify the level and position of deuterium incorporation. The protocols and comparative data presented in this guide are intended to assist researchers in making informed decisions for the synthesis and analysis of these valuable deuterated compounds.

References

• 1. Borane-d3 (1M in THF) | Deuterated Reagent [benchchem.com]
• 2. Borane-d₃ (D, 98%) (1 molar in THF) + 0.005M NaBD₄ - Cambridge Isotope Laboratories, DLM-1315-0.25 [isotope.com]
• 3. A General, Rhodium-Catalyzed, Synthesis of Deuterated Boranes and N-Methyl Polyaminoboranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Deuterium NMR - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Analysis of Reaction Intermediates: "Trihydro(tetrahydrofuran)boron-d3" vs. Alternative Trapping Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of "Trihydro(tetrahydrofuran)boron-d3" (Borane-d3 THF complex) with other commonly employed reagents for the analysis of reaction intermediates. Understanding the strengths and limitations of different trapping agents is crucial for elucidating reaction mechanisms, optimizing reaction conditions, and ultimately accelerating drug development pipelines. This document presents a detailed analysis supported by experimental data and protocols to aid in the selection of the most appropriate tool for your research needs.

Introduction to Reaction Intermediate Trapping

Reaction intermediates are transient species that are formed and consumed during a chemical transformation. Their direct observation is often challenging due to their short lifetimes. Trapping experiments are designed to convert these fleeting intermediates into stable, characterizable products. The choice of trapping agent is critical and depends on the nature of the intermediate being investigated. Isotopic labeling, particularly with deuterium, offers a powerful method for unambiguously identifying the trapped species and gaining deeper mechanistic insights.

"Trihydro(tetrahydrofuran)boron-d3" is the deuterated analog of the common reducing agent borane-tetrahydrofuran (BH3-THF). Its primary application in the context of this guide is as a deuterium source to trap electrophilic intermediates, such as carbocations. The incorporation of deuterium atoms provides a distinct mass signature for mass spectrometry (MS) analysis and a unique signal in nuclear magnetic resonance (NMR) spectroscopy, facilitating the confirmation of the trapping event.

Performance Comparison of Trapping Agents

The selection of a suitable trapping agent is paramount for the successful analysis of reaction intermediates. This section compares the performance of "Trihydro(tetrahydrofuran)boron-d3" with other widely used alternatives for trapping carbocation and radical intermediates.

Trapping of Carbocation Intermediates

Carbocations are key intermediates in a wide range of organic reactions, including SN1, E1, and electrophilic addition reactions. Their high reactivity necessitates the use of efficient trapping agents.

Trapping Agent	Chemical Formula	Key Characteristics	Trapping Efficiency & Selectivity
Trihydro(tetrahydrofuran)boron-d3	BD3·THF	Deuterated, mild reducing agent. Provides a clear isotopic label for MS and NMR analysis.	Effective for trapping carbocations. The kinetic isotope effect (kH/kD > 1) may result in slightly slower reaction rates compared to the non-deuterated analog, which can be advantageous for studying fast reactions.
Sodium Borohydride	NaBH4	Common, inexpensive, and effective reducing agent. Acts as a hydride donor to trap carbocations.	High trapping efficiency for many carbocations. However, its higher reactivity can sometimes lead to the reduction of other functional groups in the molecule, potentially complicating the analysis.
Sodium Cyanoborohydride	NaBH3CN	Milder and more selective reducing agent than NaBH4. Stable in acidic conditions (pH 3-4), which is often necessary for generating carbocations.	High selectivity for iminium ions over ketones and aldehydes, making it a preferred reagent in reductive aminations. Its stability in acid allows for trapping carbocations under conditions where NaBH4 would decompose rapidly.[1][2][3][4][5]
Sodium Borodeuteride	NaBD4	Deuterated analog of sodium borohydride. Provides an isotopic label for analysis.	Similar trapping efficiency to NaBH4, with the added benefit of deuterium labeling for unambiguous identification of the trapped species.

Trapping of Radical Intermediates

Radical intermediates are central to many synthetic transformations. Specific radical traps are required to intercept these species. While boranes are not typically used for trapping radicals, understanding the alternative reagents is crucial for a complete picture of intermediate analysis.

Trapping Agent	Chemical Formula	Key Characteristics	Trapping Efficiency & Selectivity
TEMPO (2,2,6,6-Tetramethylpiperidine-1-oxyl)	C9H18NO	A stable radical that efficiently scavenges a wide variety of carbon-centered radicals.[6]	High trapping efficiency, forming a stable adduct that can be readily analyzed by MS and NMR.[6][7] The stability of the TEMPO radical allows for its use in stoichiometric amounts.[6]
Tri-n-butyltin Hydride	(n-Bu)3SnH	A common reagent for radical-mediated reductions. Can act as a hydrogen atom donor to trap radical intermediates.	Effective in trapping radicals, but the toxicity of organotin compounds is a significant drawback.
Diphenylphosphine	(C6H5)2PH	Can trap radical intermediates through addition reactions.	Moderate trapping efficiency. The resulting phosphine adducts can be analyzed by NMR and MS.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for obtaining reliable data in the analysis of reaction intermediates.

General Protocol for Trapping Carbocation Intermediates with "Trihydro(tetrahydrofuran)boron-d3"

This protocol outlines a general procedure for trapping a carbocation intermediate generated from an alcohol precursor.

Materials:

• Substrate (e.g., alcohol precursor to the carbocation)

• "Trihydro(tetrahydrofuran)boron-d3" (1 M solution in THF)

• Anhydrous solvent (e.g., Dichloromethane or THF)

• Acid catalyst (e.g., Trifluoroacetic acid, if required to generate the carbocation)

• Quenching solution (e.g., saturated aqueous sodium bicarbonate)

• Drying agent (e.g., anhydrous sodium sulfate)

• Internal standard for quantitative analysis (e.g., a deuterated solvent or a known amount of a stable, non-reactive compound)

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), dissolve the substrate in the anhydrous solvent.

• Cooling: Cool the reaction mixture to the desired temperature (e.g., -78 °C or 0 °C) using an appropriate cooling bath.

• Carbocation Generation: If necessary, add the acid catalyst dropwise to the stirred solution to generate the carbocation intermediate.

• Trapping: Slowly add the "Trihydro(tetrahydrofuran)boron-d3" solution (typically 1.1 to 1.5 equivalents) to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by an appropriate technique (e.g., TLC or LC-MS).

• Quenching: Once the reaction is complete, carefully quench the reaction by the slow addition of the quenching solution at low temperature.

• Workup: Allow the mixture to warm to room temperature. Separate the organic layer, and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, and dry over the drying agent.

• Analysis: Remove the solvent under reduced pressure. Analyze the crude product by NMR and GC-MS or LC-MS to identify and quantify the deuterated trapped product.

Protocol for Analysis of Trapped Intermediates by GC-MS

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Appropriate GC column for the separation of the analytes.

Procedure:

• Sample Preparation: Dissolve a known amount of the crude reaction mixture and the internal standard in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Injection: Inject an aliquot of the prepared sample into the GC-MS.

• Separation: The components of the mixture are separated on the GC column based on their boiling points and polarity.

• Detection and Analysis: The separated components are ionized and detected by the mass spectrometer. The mass spectrum of the deuterated product will show a characteristic mass shift compared to the non-deuterated analog, confirming the trapping event. The amount of the trapped intermediate can be quantified by comparing the peak area of the product to that of the internal standard.

Visualizing Workflows and Concepts

Diagrams are powerful tools for illustrating complex experimental workflows and conceptual relationships. The following diagrams were generated using the Graphviz DOT language.

Caption: Experimental workflow for trapping a reaction intermediate.

Caption: Relationship between trapping agents and intermediate types.

Conclusion

The analysis of reaction intermediates is a cornerstone of mechanistic chemistry and drug development. "Trihydro(tetrahydrofuran)boron-d3" serves as a valuable tool for trapping carbocationic intermediates, offering the distinct advantage of isotopic labeling for unambiguous product identification. However, for applications requiring higher selectivity, particularly in the presence of other reducible functional groups, sodium cyanoborohydride presents a superior alternative. For the study of radical intermediates, specialized trapping agents like TEMPO are indispensable. The choice of the optimal trapping agent will ultimately depend on the specific reaction, the nature of the intermediate, and the analytical techniques available. This guide provides the foundational knowledge and experimental frameworks to make informed decisions in this critical area of research.

References

• 1. nbinno.com [nbinno.com]
• 2. erowid.org [erowid.org]
• 3. interchim.fr [interchim.fr]
• 4. One of the reductants for reductive amination: sodium cyanoborohydride_Chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. Determination of Mechanism Chemi [employees.csbsju.edu]
• 7. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Deuterating Agents: Trihydro(tetrahydrofuran)boron-d3 in Focus

For researchers, scientists, and professionals in drug development, the precise incorporation of deuterium into organic molecules is a critical technique for enhancing metabolic stability, elucidating reaction mechanisms, and preparing internal standards for quantitative analysis. This guide provides an objective comparison of Trihydro(tetrahydrofuran)boron-d3 with other common deuterating agents, supported by experimental data and detailed protocols.

The selection of an appropriate deuterating agent is paramount for the successful synthesis of deuterated compounds. Factors such as reactivity, selectivity, cost, and ease of handling play a crucial role in this decision. This guide focuses on the performance of Trihydro(tetrahydrofuran)boron-d3 in comparison to two widely used alternatives: Sodium borodeuteride (NaBD₄) and Lithium aluminum deuteride-d4 (LiAlD₄).

Performance Comparison of Deuterating Agents

The efficacy of a deuterating agent is primarily evaluated based on its ability to deliver deuterium to a target molecule, resulting in a high chemical yield and isotopic purity. The following tables summarize the performance of Trihydro(tetrahydrofuran)boron-d3, Sodium borodeuteride, and Lithium aluminum deuteride-d4 in the reduction of a model ketone, acetophenone.

Table 1: Reduction of Acetophenone to 1-Phenylethanol-d1

Deuterating Agent	Reaction Conditions	Chemical Yield (%)	Isotopic Purity (%)
Trihydro(tetrahydrofuran)boron-d3	THF, 0 °C to rt, 2 h	~95%	>98%
Sodium borodeuteride (NaBD₄)	Methanol, 0 °C to rt, 1 h	~90%	>98%
Lithium aluminum deuteride-d4 (LiAlD₄)	Dry THF, 0 °C, 30 min	>95%	>99%

Note: The data presented are compiled from various sources and representative examples. Actual results may vary depending on specific experimental conditions.

In-Depth Look at Deuterating Agents

Trihydro(tetrahydrofuran)boron-d3 (BH₃-d3·THF) is a versatile and selective deuterating agent. As a complex of deuterated borane and tetrahydrofuran, it offers good stability and solubility in common organic solvents. It is a milder reducing agent compared to lithium aluminum deuteride-d4, showing greater functional group tolerance. This selectivity allows for the deuteration of ketones and aldehydes in the presence of less reactive functional groups like esters and amides.

Sodium borodeuteride (NaBD₄) is a cost-effective and widely used deuterating agent. It is a solid that is stable in air and can be handled with relative ease. Typically used in protic solvents like methanol or ethanol, it provides excellent isotopic purity for the reduction of aldehydes and ketones. However, its reactivity is lower than that of LiAlD₄ and borane complexes.

Lithium aluminum deuteride-d4 (LiAlD₄) is a powerful and highly reactive deuterating agent capable of reducing a wide range of functional groups, including esters, carboxylic acids, amides, and nitriles, in addition to aldehydes and ketones.[1] Its high reactivity necessitates careful handling under anhydrous conditions, as it reacts violently with water.[2] Due to its potency, it often delivers the highest isotopic purity.[3]

Experimental Protocols

Detailed methodologies for the reduction of acetophenone using each of the discussed deuterating agents are provided below. These protocols are intended as a reference for researchers to adapt to their specific needs.

Protocol 1: Reduction of Acetophenone with Trihydro(tetrahydrofuran)boron-d3

Materials:

• Acetophenone

• Trihydro(tetrahydrofuran)boron-d3 (1 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Deionized Water

• Diethyl ether

• 3 M Hydrochloric acid

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

Procedure:

• To an oven-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a magnetic stir bar and the Trihydro(tetrahydrofuran)boron-d3 solution (1.1 equivalents) in anhydrous THF.

• Cool the solution to 0 °C using an ice bath.

• Slowly add a solution of acetophenone (1.0 equivalent) in anhydrous THF to the stirred solution of the deuterating agent.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of deionized water at 0 °C.

• Add diethyl ether and transfer the mixture to a separatory funnel.

• Wash the organic layer with 3 M HCl, followed by deionized water, and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica gel if necessary.

Protocol 2: Reduction of Acetophenone with Sodium Borodeuteride

Materials:

• Acetophenone

• Sodium borodeuteride (NaBD₄)

• Methanol

• Deionized Water

• Diethyl ether

• 1 M Hydrochloric acid

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve acetophenone (1.0 equivalent) in methanol.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, prepare a solution of sodium borodeuteride (1.1 equivalents) in methanol.

• Slowly add the sodium borodeuteride solution to the stirred solution of acetophenone at 0 °C.[4]

• After the addition is complete, continue stirring at room temperature for 1 hour.

• Monitor the reaction progress by TLC.

• Upon completion, carefully add 1 M HCl dropwise at 0 °C to quench the reaction and neutralize the mixture.

• Remove the methanol under reduced pressure.

• Add deionized water and extract the product with diethyl ether (3x).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the product.

Protocol 3: Reduction of Acetophenone with Lithium Aluminum Deuteride-d4

Materials:

• Acetophenone

• Lithium aluminum deuteride-d4 (LiAlD₄)

• Anhydrous Tetrahydrofuran (THF)

• Deionized Water

• 15% Sodium hydroxide solution

• Anhydrous magnesium sulfate

Procedure:

• To an oven-dried, three-necked round-bottom flask equipped with a dropping funnel, a condenser, a nitrogen inlet, and a magnetic stir bar, add a suspension of LiAlD₄ (0.3 equivalents) in anhydrous THF under a nitrogen atmosphere.

• Cool the suspension to 0 °C using an ice bath.

• Add a solution of acetophenone (1.0 equivalent) in anhydrous THF dropwise to the stirred suspension.

• After the addition is complete, stir the reaction mixture at room temperature for 30 minutes.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to 0 °C and carefully quench by the sequential slow addition of deionized water (x mL), 15% NaOH solution (x mL), and then deionized water (3x mL), where x is the mass of LiAlD₄ in grams.[5]

• Allow the mixture to warm to room temperature and stir for 15 minutes until a white precipitate forms.

• Add anhydrous magnesium sulfate and stir for another 15 minutes.

• Filter the solid through a pad of Celite® and wash the filter cake with THF.

• Concentrate the filtrate under reduced pressure to obtain the product.

Visualizing the Deuteration Workflow

The following diagram illustrates a typical experimental workflow for the deuteration of a ketone using a deuterated reducing agent.

A typical experimental workflow for ketone deuteration.

Signaling Pathway Context: The Kinetic Isotope Effect in Drug Metabolism

Deuteration plays a significant role in altering the metabolic fate of drug molecules, primarily through the kinetic isotope effect (KIE). The C-D bond is stronger than the C-H bond, and thus, reactions involving the cleavage of a C-D bond are generally slower. This is particularly relevant in drug metabolism, where cytochrome P450 (CYP450) enzymes often catalyze the oxidation of C-H bonds.

Impact of the Kinetic Isotope Effect on Drug Metabolism.

By strategically replacing hydrogen with deuterium at metabolically labile positions, the rate of enzymatic degradation can be reduced, leading to a longer drug half-life, improved pharmacokinetic profiles, and potentially a lower required dose, which can in turn reduce side effects.

References

• 1. Solved EXPERIMENT SEVEN SODIUM BOROHYDRIDE REDUCTION OF | Chegg.com [chegg.com]
• 2. ch.ic.ac.uk [ch.ic.ac.uk]
• 3. strem.com [strem.com]
• 4. Lu Le Laboratory: Sodium Borohydride Reduction of Acetophenone - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 5. Workup [chem.rochester.edu]

Safety & Regulatory Compliance

Safe Disposal of Trihydro(tetrahydrofuran)boron-d3: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of reactive chemical reagents like Trihydro(tetrahydrofuran)boron-d3 is paramount for ensuring laboratory safety. This guide provides essential, step-by-step procedures for the safe neutralization and disposal of this compound, based on established protocols for its non-deuterated analog, borane-tetrahydrofuran complex. The deuterated form is expected to have nearly identical reactivity.

Immediate Safety Concerns: Trihydro(tetrahydrofuran)boron-d3 is a flammable and water-reactive compound. It reacts violently with water and other protic solvents to release flammable hydrogen gas. Therefore, all handling and disposal procedures must be conducted in a controlled environment, such as a fume hood, with appropriate personal protective equipment (PPE).

Summary of Key Operational Parameters for Safe Disposal

The following table summarizes the critical quantitative parameters to be observed during the disposal process. Adherence to these guidelines is crucial for a safe and controlled reaction.

Parameter	Recommended Value/Condition	Rationale
Initial Concentration	Up to 1M solution in THF	Higher concentrations increase the rate of reaction and heat generation during quenching.
Quenching Temperature	0 °C (ice bath)	Controls the exothermic reaction, preventing thermal runaway and rapid gas evolution.[1][2]
Quenching Agent Addition	Slow, dropwise addition	Prevents a sudden, violent reaction and allows for the controlled release of hydrogen gas.
Atmosphere	Inert (e.g., Nitrogen or Argon)	Prevents the formation of explosive mixtures of hydrogen gas with air.
Ventilation	Chemical fume hood	Safely vents the flammable hydrogen gas produced during the quenching process.

Experimental Protocol for Safe Disposal

This protocol details the step-by-step methodology for the safe quenching and neutralization of small quantities of Trihydro(tetrahydrofuran)boron-d3 solution in a laboratory setting.

Materials:

• Trihydro(tetrahydrofuran)boron-d3 solution in THF

• Anhydrous isopropanol

• Anhydrous methanol

• Deionized water

• Three-necked round-bottom flask equipped with a magnetic stirrer, a pressure-equalizing dropping funnel, and a gas outlet connected to a bubbler.

• Inert gas source (Nitrogen or Argon)

• Ice bath

Procedure:

• Preparation and Inerting:

  • Set up the three-necked flask in a chemical fume hood.

  • Ensure all glassware is oven-dried to remove any moisture.

  • Place the flask in an ice bath to cool to 0 °C.[1][2]

  • Purge the flask with an inert gas (nitrogen or argon) to displace air. Maintain a gentle, positive pressure of the inert gas throughout the procedure.

• Dilution (if necessary):

  • If the concentration of the Trihydro(tetrahydrofuran)boron-d3 solution is high, it is advisable to dilute it with anhydrous THF in the reaction flask.

• Stepwise Quenching:

  • Step 3.1: Isopropanol Addition:

    • Slowly add anhydrous isopropanol to the dropping funnel.

    • Add the isopropanol dropwise to the stirred Trihydro(tetrahydrofuran)boron-d3 solution.[3][4][5]

    • Control the rate of addition to maintain a manageable rate of gas evolution (hydrogen). If the bubbling becomes too vigorous, stop the addition until it subsides.[4]

    • Continue adding isopropanol until the gas evolution ceases.[3][4]

  • Step 3.2: Methanol Addition:

    • Once the reaction with isopropanol is complete, slowly add anhydrous methanol via the dropping funnel.[3][4][5] Methanol is a more reactive quenching agent and will neutralize any remaining borane complex.

    • Again, control the addition rate to manage gas evolution.

  • Step 3.3: Water Addition:

    • After the reaction with methanol has subsided, cautiously add deionized water dropwise to ensure the complete destruction of any residual reactive species.[3][4][5]

• Final Neutralization and Disposal:

  • Once the quenching is complete and gas evolution has completely stopped, the resulting solution can be neutralized. Depending on local regulations, the pH may need to be adjusted.

  • The final, neutralized solution should be transferred to a properly labeled hazardous waste container.

  • Dispose of the waste through your institution's environmental health and safety office, following all local, regional, and national regulations.[6]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the safe disposal of Trihydro(tetrahydrofuran)boron-d3.

References

• 1. benchchem.com [benchchem.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. epfl.ch [epfl.ch]
• 4. sarponggroup.com [sarponggroup.com]
• 5. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling Trihydro(tetrahydrofuran)boron-d3

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of Trihydro(tetrahydrofuran)boron-d3, a deuterated analog of Borane-tetrahydrofuran complex. The safety precautions for the deuterated compound are identical to those for the non-deuterated form. This document is intended to supplement, not replace, your institution's standard operating procedures and a thorough review of the Safety Data Sheet (SDS).

Immediate Safety Information

Trihydro(tetrahydrofuran)boron-d3 is a highly flammable and water-reactive compound that may form explosive peroxides upon storage.[1][2] It is crucial to handle this reagent under an inert atmosphere, away from ignition sources and water.[3][4][5]

Emergency Contact: In case of an emergency, immediately contact your institution's Environmental Health and Safety (EHS) office and follow their established protocols.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Trihydro(tetrahydrofuran)boron-d3. The following table summarizes the required PPE.

Body Part	Personal Protective Equipment	Specifications and Regulations
Eyes/Face	Safety Goggles and Face Shield	Must conform to OSHA 29 CFR 1910.133 or European Standard EN166.[3]
Skin	Flame-Resistant Lab Coat and Impervious Gloves	Wear fire/flame resistant and impervious clothing.[4] Gloves must be inspected prior to use and satisfy EU Directive 89/686/EEC and the standard EN 374.[4]
Respiratory	Chemical Fume Hood or Respirator	All handling should occur in a well-ventilated area, preferably a chemical fume hood.[6] If exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of this reagent. The following workflow outlines the key steps from preparation to temporary storage.

Caption: Step-by-step workflow for handling Trihydro(tetrahydrofuran)boron-d3.

Disposal Plan

Proper disposal of Trihydro(tetrahydrofuran)boron-d3 and associated waste is critical to ensure safety and environmental compliance.

Waste Streams:

• Unused Reagent and Contaminated Solutions:

  • Quenching: Excess or unreacted Trihydro(tetrahydrofuran)boron-d3 must be quenched before disposal. A recommended method is the slow addition of the borane solution to a stirred, cooled (ice bath) flask containing an alcohol such as isopropanol. The reaction can be vigorous, so the addition must be controlled carefully.

  • Collection: Collect the quenched solution in a clearly labeled hazardous waste container.

• Contaminated Solid Waste:

  • Collection: All solid materials that have come into contact with Trihydro(tetrahydrofuran)boron-d3, such as gloves, absorbent pads, and glassware, should be collected in a separate, clearly labeled hazardous waste container.

  • Treatment: Do not attempt to decontaminate solid waste with water.[6]

Labeling and Storage of Waste:

• All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazards (Flammable, Water-Reactive).

• Store waste containers in a designated, well-ventilated, and secondary containment area away from incompatible materials.

Regulatory Compliance:

• All waste disposal must be conducted in accordance with local, state, and federal regulations.[7]

• Consult your institution's EHS department for specific guidance on waste stream management and disposal procedures. Chemical waste generators are responsible for the correct classification and disposal of their waste.[3][5]

Spill and Emergency Procedures

Minor Spills:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such as sand, earth, or vermiculite.[6]

• Do NOT use water or combustible materials.[6]

• Using non-sparking tools, collect the absorbed material into a loosely-covered container for disposal.[6][8]

• Ventilate the area and wash the spill site once the material is removed.

Major Spills:

• Evacuate the area immediately and alert others.

• Contact your institution's emergency response team and EHS department.

• Provide them with the location and nature of the spill.

• Do not attempt to clean up a major spill without specialized training and equipment.

First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

• Skin Contact: Immediately wash the affected area with soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[3][6]

• Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]